1,4-Bis(trimethylsilyl)benzene

• CAS: 13183-70-5

Core Science & Biosynthesis

A Technical Guide to the Physical Properties of 1,4-Bis(trimethylsilyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,4-Bis(trimethylsilyl)benzene, a versatile organosilicon compound. Known by synonyms such as p-Phenylenebis(trimethylsilane), this compound serves various roles in chemical synthesis and materials science.[1][2][3][4] It is notably used as a precursor for developing silicon carbide coatings and as a secondary standard in quantitative NMR (qNMR) spectroscopy.[3][5] This document collates essential physical data, outlines standard experimental methodologies for their determination, and presents a logical framework for understanding the structure-property relationships of this compound.

Core Physical and Chemical Data

1,4-Bis(trimethylsilyl)benzene is a symmetrical aromatic compound where two trimethylsilyl (B98337) groups are attached to a benzene (B151609) ring at the para positions. This structure significantly influences its physical characteristics, rendering it a solid at room temperature.[3]

Summary of Physical Properties

The quantitative physical properties of 1,4-Bis(trimethylsilyl)benzene are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₂Si₂	[2][6]
Molecular Weight	222.47 g/mol	[1][2][3][6]
Appearance	White to light yellow powder or crystal
Melting Point	91-94 °C	[2][3][5]
92-96 °C
94 °C
96 °C	[7]
Boiling Point	194 °C at 742 mmHg	[2][3][5]
Flash Point	175 °C (closed cup)	[5]
CAS Number	13183-70-5	[1][2][3][4]
InChI Key	NVRBTKMAZQNKPX-UHFFFAOYSA-N	[3][5][6]

Experimental Protocols for Property Determination

While the provided sources are chemical data repositories and do not detail the specific experimental conditions for the listed values, this section outlines the standard methodologies that are typically employed in a laboratory setting to determine these key physical properties.

Melting Point Determination

The melting point of a crystalline solid like 1,4-Bis(trimethylsilyl)benzene is a sharp indicator of its purity.

Methodology: Capillary Melting Point Method

• Sample Preparation: A small amount of finely powdered, dry 1,4-Bis(trimethylsilyl)benzene is packed into a thin-walled capillary tube to a height of 2-3 mm.

• Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.

• Heating: The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) as it approaches the expected melting point.

• Observation: The temperature at which the substance first begins to melt (the first appearance of liquid) and the temperature at which the last solid particle liquefies are recorded. This range is reported as the melting point. For pure substances, this range is typically narrow.

Boiling Point Determination

The boiling point is determined at a specific atmospheric pressure, as it is a pressure-dependent property.

Methodology: Distillation Method

• Apparatus Setup: A small quantity of 1,4-Bis(trimethylsilyl)benzene is placed in a distillation flask. A thermometer is positioned so that the top of the bulb is level with the bottom of the side-arm leading to the condenser.

• Heating: The flask is heated gently. As the liquid boils, the vapor rises, and its temperature is recorded by the thermometer.

• Equilibrium: The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure. This is indicated by a stable temperature reading on the thermometer while the liquid is actively boiling and condensing.

• Pressure Correction: Since the boiling point is reported at 742 mmHg, a pressure correction using a nomograph or the Clausius-Clapeyron equation would be applied if the measurement were taken at a different ambient pressure.[2][3]

Structure-Property Relationship

The physical properties of 1,4-Bis(trimethylsilyl)benzene are a direct consequence of its molecular structure. The following diagram illustrates the logical connections between its structural features and its observed physical state and properties.

Caption: Logical flow from molecular structure to physical properties.

References

• 1. 1,4-Bis(trimethylsilyl)benzene (CAS 13183-70-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. 1,4-Bis(trimethylsilyl)benzene CAS#: 13183-70-5 [m.chemicalbook.com]
• 3. 1,4-双(三甲基甲硅烷基)苯 96% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 5. 1,4-Bis(trimethylsilyl)benzene 96 13183-70-5 [sigmaaldrich.com]
• 6. 1,4-Bis(trimethylsilyl)benzene | C12H22Si2 | CID 25771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]

1,4-Bis(trimethylsilyl)benzene chemical structure

An In-depth Technical Guide to 1,4-Bis(trimethylsilyl)benzene for Researchers and Drug Development Professionals

Introduction

1,4-Bis(trimethylsilyl)benzene is an organosilicon compound characterized by a central benzene (B151609) ring substituted with two trimethylsilyl (B98337) groups at the para positions.[1][2] Its unique chemical and physical properties, including thermal stability and utility as a protecting group, make it a valuable reagent in organic synthesis.[1] This guide provides a comprehensive overview of its structure, properties, synthesis, and key applications relevant to research and development in the chemical and pharmaceutical sciences.

Chemical Structure and Identification

The fundamental structure of 1,4-bis(trimethylsilyl)benzene consists of a benzene ring with trimethylsilyl groups at the 1 and 4 positions.[1]

Caption: Chemical structure of 1,4-Bis(trimethylsilyl)benzene.

Table 1: Chemical Identifiers

Identifier	Value	Reference
Molecular Formula	C₁₂H₂₂Si₂	[2][3][4]
Molecular Weight	222.47 g/mol	[2][4]
CAS Number	13183-70-5	[2][3][4]
IUPAC Name	trimethyl-(4-trimethylsilylphenyl)silane	[4]
InChI	1S/C12H22Si2/c1-13(2,3)11-7-9-12(10-8-11)14(4,5)6/h7-10H,1-6H3	[3]
InChIKey	NVRBTKMAZQNKPX-UHFFFAOYSA-N	[2][3]
Canonical SMILES	C--INVALID-LINK--(C)C1=CC=C(C=C1)--INVALID-LINK--(C)C	[1]
Synonyms	p-Bis(trimethylsilyl)benzene, 1,4-Phenylenebis(trimethylsilane)	[2][5][6]

Physicochemical Properties

1,4-Bis(trimethylsilyl)benzene is typically a white crystalline solid.[1] It is insoluble in water but soluble in various organic solvents such as deuterated chloroform (B151607) (CDCl₃), deuterated dimethyl sulfoxide (B87167) (DMSO-d6), and deuterated methanol (B129727) (CD₃OD).[1][7]

Table 2: Physical and Chemical Properties

Property	Value	Reference
Appearance	White crystals or solid	[1]
Melting Point	91-94 °C	[8]
Boiling Point	194 °C at 742 mmHg	[8]
Flash Point	175 °C (closed cup)
Water Solubility	Insoluble (log₁₀WS: -6.81 mol/L, predicted)	[1][5]
Octanol/Water Partition Coefficient	logP: 2.777 (predicted)	[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,4-bis(trimethylsilyl)benzene.

Table 3: Spectroscopic Data Summary

Technique	Key Data	Reference
¹H NMR	Aromatic protons: ~7.4 ppm (singlet). Methyl protons: ~0.1 ppm (singlet).[7]	[4][7]
¹³C NMR	Aromatic carbons and methyl carbons.	[4]
²⁹Si NMR	Data available.	[4]
Mass Spec (EI)	Key fragments (m/z): 73 (base peak), 207.	[4]
IR Spectroscopy	Data available from sources like the Coblentz Society collection.	[4][9]
UV/Visible	λmax: 278 nm (in Methanol).	[1][10]

Synthesis and Experimental Protocols

A common method for the synthesis of aryl-silanes, including 1,4-bis(trimethylsilyl)benzene, involves the reaction of a dihalogenated benzene with an excess of chlorotrimethylsilane (B32843) in the presence of magnesium.[11][12]

Caption: General workflow for the synthesis of 1,4-Bis(trimethylsilyl)benzene.

Experimental Protocol: Synthesis via Grignard-type Reaction

This protocol is a generalized procedure based on established methods for silylation of aryl halides.[11][12]

• Preparation: A dry, three-necked, round-bottomed flask is equipped with a magnetic stirrer, a condenser, and a dropping funnel, all under an inert atmosphere (e.g., nitrogen or argon).

• Charging the Flask: The flask is charged with magnesium turnings and a suitable solvent, such as anhydrous tetrahydrofuran (B95107) (THF).[11]

• Initiation: A small amount of an initiator, like iodine or 1,2-dibromoethane, may be added to activate the magnesium.[11]

• Reaction: A solution of 1,4-dihalobenzene (e.g., 1,4-dibromobenzene (B42075) or 1,4-dichlorobenzene) and a molar excess of chlorotrimethylsilane in the same solvent is added dropwise to the stirred magnesium suspension.[11][12]

• Reflux: The reaction mixture is heated to reflux for several hours to ensure the completion of the reaction. The progress can be monitored by techniques like GC-MS.

• Workup: After cooling to room temperature, the reaction is carefully quenched by pouring it into an aqueous solution, such as saturated sodium bicarbonate or ammonium (B1175870) chloride.[12]

• Extraction: The product is extracted from the aqueous phase using an organic solvent like diethyl ether or ethyl acetate.[12]

• Purification: The combined organic extracts are washed, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude product is then purified, typically by vacuum distillation or recrystallization, to yield pure 1,4-bis(trimethylsilyl)benzene.[12]

Applications in Research and Development

1,4-Bis(trimethylsilyl)benzene serves multiple roles in chemical research and development.

• Internal Standard in Quantitative NMR (qNMR): Due to its simple ¹H NMR spectrum with two sharp singlets that typically do not overlap with analyte signals, and its chemical stability, it is an excellent internal standard for the accurate quantification of small organic molecules.[7][8]

• Organic Synthesis: It is used as a building block and a protecting group in organic synthesis.[1] The trimethylsilyl groups can be replaced by other functional groups, allowing for the synthesis of various substituted benzene derivatives.

• Materials Science: It acts as a precursor for the synthesis of silicon-containing materials. For instance, it has been used in plasma-assisted chemical vapor deposition (CVD) to create silicon carbide coatings.[8]

• Precursor to Reactive Intermediates: Arylsilanes like 1,2-bis(trimethylsilyl)benzene (B95815) are key starting materials for generating highly reactive intermediates such as benzynes, which are valuable in constructing complex molecules.[11][12]

Caption: Key application areas of 1,4-Bis(trimethylsilyl)benzene.

Experimental Protocol: Use as a qNMR Internal Standard

• Purity Assessment: Ensure the purity of the 1,4-bis(trimethylsilyl)benzene standard is accurately known.

• Sample Preparation: Accurately weigh a specific amount of the analyte and the 1,4-bis(trimethylsilyl)benzene internal standard.

• Dissolution: Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d6) in an NMR tube.[7][8]

• NMR Acquisition: Acquire the ¹H NMR spectrum under quantitative conditions. This includes ensuring a sufficient relaxation delay (D1) to allow for complete relaxation of all relevant protons.

• Data Processing: Carefully integrate the distinct signals of the analyte and the internal standard (e.g., the aromatic proton signal of 1,4-bis(trimethylsilyl)benzene).

• Calculation: Use the integral values, the number of protons corresponding to each signal, the molecular weights, and the initial masses to calculate the purity or concentration of the analyte using the established qNMR equation.[7]

Conclusion

1,4-Bis(trimethylsilyl)benzene is a versatile and important compound for professionals in research and drug development. Its well-defined structure and properties make it an invaluable tool, from serving as a reliable standard in analytical chemistry to acting as a key building block in the synthesis of novel materials and complex organic molecules. The detailed protocols and data presented in this guide offer a solid foundation for its effective application in the laboratory.

References

• 1. Page loading... [guidechem.com]
• 2. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 3. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 4. 1,4-Bis(trimethylsilyl)benzene | C12H22Si2 | CID 25771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemeo.com [chemeo.com]
• 6. 1,4-Bis(trimethylsilyl)benzene | 13183-70-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. bipm.org [bipm.org]
• 8. scientificlabs.co.uk [scientificlabs.co.uk]
• 9. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 10. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 11. d-nb.info [d-nb.info]
• 12. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to 1,4-Bis(trimethylsilyl)benzene

CAS Number: 13183-70-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-bis(trimethylsilyl)benzene, a versatile organosilicon compound. It covers its chemical and physical properties, synthesis, key applications, and relevant safety information. This document is intended to be a valuable resource for professionals in research, development, and quality control, particularly those utilizing quantitative analytical techniques and materials science.

Chemical and Physical Properties

1,4-Bis(trimethylsilyl)benzene is a symmetrical aromatic compound featuring two trimethylsilyl (B98337) groups in the para position of a benzene (B151609) ring. This structure imparts unique properties, making it a valuable tool in various scientific disciplines.

Table 1: Physicochemical Properties of 1,4-Bis(trimethylsilyl)benzene

Property	Value	Reference
CAS Number	13183-70-5	[1]
Molecular Formula	C₁₂H₂₂Si₂	[1]
Molecular Weight	222.47 g/mol	[1]
Appearance	White to light yellow crystalline solid
Melting Point	91-94 °C
Boiling Point	194 °C at 742 mmHg
Solubility	Insoluble in water. Soluble in various organic solvents such as CDCl₃, DMSO-d₆, and CD₃OD.
InChI Key	NVRBTKMAZQNKPX-UHFFFAOYSA-N
SMILES	C--INVALID-LINK--(C)c1ccc(cc1)--INVALID-LINK--(C)C

Spectroscopic Data

The structural features of 1,4-bis(trimethylsilyl)benzene give rise to a distinct spectroscopic signature, which is well-characterized.

Table 2: Spectroscopic Data for 1,4-Bis(trimethylsilyl)benzene

Spectroscopic Technique	Key Features
¹H NMR	Two singlets are typically observed: one for the 18 equivalent protons of the two trimethylsilyl groups and another for the 4 equivalent aromatic protons. The chemical shifts are solvent-dependent.
¹³C NMR	Signals corresponding to the methyl carbons of the trimethylsilyl groups and the aromatic carbons are observed.
Infrared (IR) Spectroscopy	Characteristic peaks for Si-C stretching, C-H stretching (aromatic and aliphatic), and aromatic ring vibrations are present.
Mass Spectrometry (MS)	The mass spectrum shows the molecular ion peak and characteristic fragmentation patterns, including the loss of methyl groups.

Synthesis of 1,4-Bis(trimethylsilyl)benzene

The most common and efficient method for the synthesis of 1,4-bis(trimethylsilyl)benzene is through a Grignard reaction. This approach avoids the use of hazardous reagents like hexamethylphosphoramide (B148902) (HMPA).[2]

Experimental Protocol: Grignard Reaction Synthesis

This protocol is a representative example based on established Grignard reaction principles for arylsilanes.

Objective: To synthesize 1,4-bis(trimethylsilyl)benzene from a 1,4-dihalobenzene.

Materials:

• 1,4-Dibromobenzene (B42075)

• Magnesium turnings

• Chlorotrimethylsilane (B32843)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Iodine (crystal, as initiator)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of inert gas throughout the reaction.

• Grignard Reagent Formation: Place magnesium turnings in the flask. Add a small crystal of iodine. In the dropping funnel, place a solution of 1,4-dibromobenzene in anhydrous THF.

• Initiation: Add a small portion of the 1,4-dibromobenzene solution to the magnesium turnings. If the reaction does not start (indicated by a color change and gentle reflux), gently warm the flask.

• Grignard Reagent Synthesis: Once the reaction has initiated, add the remaining 1,4-dibromobenzene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to reflux the mixture until the magnesium is consumed.

• Silylation: Cool the reaction mixture to 0 °C. Add chlorotrimethylsilane dropwise via the dropping funnel. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or a similar organic solvent.

• Drying and Purification: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter the solution and remove the solvent under reduced pressure. The crude product can be purified by recrystallization or sublimation to yield pure 1,4-bis(trimethylsilyl)benzene.

Diagram 1: Workflow for the Grignard synthesis of 1,4-bis(trimethylsilyl)benzene.

Applications

1,4-Bis(trimethylsilyl)benzene has two primary applications: as a standard in quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and as a precursor in the chemical vapor deposition (CVD) of silicon carbide films.

Quantitative NMR (qNMR) Internal Standard

Due to its chemical stability, the presence of two distinct and sharp singlets in its ¹H NMR spectrum, and its suitable chemical shift range, 1,4-bis(trimethylsilyl)benzene is an excellent internal standard for qNMR. It is particularly useful for the quantification of small organic molecules.

Objective: To determine the purity of a sample using 1,4-bis(trimethylsilyl)benzene as an internal standard.

Materials:

• Analyte of interest

• 1,4-Bis(trimethylsilyl)benzene (high purity)

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• High-precision analytical balance

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Accurately weigh a specific amount of the analyte and 1,4-bis(trimethylsilyl)benzene into a vial.

  • Dissolve the mixture in a precise volume of the chosen deuterated solvent.

• NMR Acquisition:

  • Transfer the solution to an NMR tube.

  • Acquire the ¹H NMR spectrum using appropriate parameters for quantitative analysis. Key parameters to optimize include:

    • Relaxation Delay (d1): Should be at least 5 times the longest T₁ relaxation time of the protons of interest in both the analyte and the standard.

    • Number of Scans (ns): Sufficient to achieve a good signal-to-noise ratio.

    • Pulse Angle: A 90° pulse is typically used.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate the signals corresponding to the known number of protons for both the analyte and 1,4-bis(trimethylsilyl)benzene.

  • Calculate the purity of the analyte using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * 100

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

Diagram 2: Experimental workflow for quantitative NMR using an internal standard.

Precursor for Silicon Carbide (SiC) Coatings

1,4-Bis(trimethylsilyl)benzene can be used as a precursor in plasma-enhanced chemical vapor deposition (PECVD) to produce silicon carbide (SiC) films. These films are known for their hardness, chemical inertness, and thermal stability, making them suitable for various applications, including protective coatings and semiconductor devices.

Objective: To deposit a silicon carbide thin film onto a substrate using PECVD.

Apparatus:

• PECVD reactor with a vacuum chamber, substrate heater, gas delivery system, and plasma source (e.g., radio frequency generator).

• Substrates (e.g., silicon wafers).

• 1,4-Bis(trimethylsilyl)benzene as the precursor.

• Carrier gas (e.g., Argon).

Procedure:

• Substrate Preparation: Clean the substrates to remove any contaminants.

• Chamber Preparation: Load the substrates into the PECVD chamber. Evacuate the chamber to a base pressure.

• Deposition:

  • Heat the substrate to the desired deposition temperature.

  • Introduce the 1,4-bis(trimethylsilyl)benzene vapor into the chamber, typically using a carrier gas. The precursor may need to be heated to achieve sufficient vapor pressure.

  • Introduce any other reactant or carrier gases.

  • Ignite the plasma by applying power to the RF generator.

  • Maintain the desired pressure, temperature, gas flow rates, and plasma power for the duration of the deposition to achieve the desired film thickness.

• Cooling and Unloading: After deposition, turn off the plasma and gas flow, and allow the substrates to cool under vacuum before unloading.

Diagram 3: General workflow for Plasma-Enhanced Chemical Vapor Deposition (PECVD).

Safety Information

1,4-Bis(trimethylsilyl)benzene should be handled with appropriate safety precautions in a laboratory setting.

Table 3: GHS Hazard Information

Hazard Statement	Description
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Handling and Storage:

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Use in a well-ventilated area or under a fume hood.

• Store in a tightly closed container in a cool, dry place.

Conclusion

1,4-Bis(trimethylsilyl)benzene is a valuable compound with well-defined properties and significant applications in analytical chemistry and materials science. Its utility as a qNMR standard is well-established, providing a reliable method for the accurate quantification of various analytes, which is of particular importance in the pharmaceutical industry. Furthermore, its potential as a precursor for SiC coatings highlights its relevance in the development of advanced materials. This guide provides essential technical information to support the effective and safe use of 1,4-bis(trimethylsilyl)benzene in a research and development setting.

References

• 1. 1,4-Bis(trimethylsilyl)benzene | C12H22Si2 | CID 25771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]

1,4-Bis(trimethylsilyl)benzene molecular weight

An In-depth Technical Guide to 1,4-Bis(trimethylsilyl)benzene

This technical guide provides a comprehensive overview of 1,4-Bis(trimethylsilyl)benzene, a versatile organosilicon compound. It is intended for researchers, scientists, and professionals in drug development and materials science who utilize this compound in their work. This document details its chemical and physical properties, spectroscopic data, applications, and relevant experimental protocols.

Chemical and Physical Properties

1,4-Bis(trimethylsilyl)benzene, with the chemical formula C12H22Si2, is an aromatic compound where two trimethylsilyl (B98337) groups are attached to a benzene (B151609) ring at the para positions.[1][2] It is commonly used in organic synthesis and as a standard in analytical chemistry.[2]

Table 1: Quantitative Data for 1,4-Bis(trimethylsilyl)benzene

Property	Value	Reference(s)
Molecular Weight	222.47 g/mol	[1][3][4]
Chemical Formula	C12H22Si2	[1][2][5]
CAS Number	13183-70-5	[1][2][5]
Appearance	White solid or crystals	[2]
Melting Point	91-94 °C
Boiling Point	194 °C at 742 mmHg
¹H NMR Chemical Shift	δ: 0.25 (s, 18H, Si(CH₃)₃), 7.49 (s, 4H, ArH)	[6]
¹³C NMR Chemical Shift	δ: -1.2 (Si(CH₃)₃), 133.0 (Ar-C), 138.0 (Ar-C-Si)	[1]
²⁹Si NMR Chemical Shift	δ: -4.3	[7]

Applications in Research and Development

1,4-Bis(trimethylsilyl)benzene serves several critical roles in scientific research:

• Quantitative NMR (qNMR) Standard : Due to its chemical stability and the presence of sharp, well-defined signals in NMR spectra, it is employed as a secondary standard for the quantitative analysis of organic molecules.[6] The eighteen equivalent protons of the two trimethylsilyl groups provide a strong singlet, facilitating accurate integration.

• Internal Standard : In ¹H NMR spectroscopy, it is used as an internal standard for the quantification of small organic molecules, particularly in deuterated solvents like DMSO-d6.

• Precursor in Materials Science : It is a precursor for the development of silicon carbide coatings through processes like plasma-assisted chemical vapor deposition (CVD).

• Building Block in Organic Synthesis : The trimethylsilyl groups can be modified or can influence the reactivity of the benzene ring, making it a useful intermediate in the synthesis of more complex molecules.[2]

Experimental Protocols

General Protocol for Synthesis of 1,4-Bis(trimethylsilyl)benzene

This protocol describes a general method for the synthesis of 1,4-bis(trimethylsilyl)benzene via a Grignard-type reaction, adapted from procedures for similar arylsilanes.[8]

Materials:

• 1,4-Dichlorobenzene or 1,4-Dibromobenzene

• Magnesium turnings

• Chlorotrimethylsilane (Me₃SiCl)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Iodine (as an initiator)

• Saturated sodium bicarbonate solution

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• A dry three-necked flask is equipped with a magnetic stirrer, a condenser, and an addition funnel under a nitrogen atmosphere.

• Magnesium turnings and a crystal of iodine are added to the flask.

• A solution of 1,4-dihalobenzene in anhydrous THF is prepared. A small amount is added to the magnesium to initiate the Grignard reaction.

• Once the reaction begins, the remaining 1,4-dihalobenzene solution is added dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, the mixture is stirred until the magnesium is consumed.

• Chlorotrimethylsilane is then added dropwise to the Grignard reagent at 0 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for several hours.

• The reaction is quenched by carefully pouring it into a mixture of ice and saturated sodium bicarbonate solution.

• The product is extracted with diethyl ether.

• The combined organic layers are washed with water, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by recrystallization or sublimation to yield 1,4-bis(trimethylsilyl)benzene as a white solid.

Protocol for Use as an Internal Standard in qNMR

This protocol outlines the use of 1,4-bis(trimethylsilyl)benzene as an internal standard for determining the purity of an analyte.[6]

Materials:

• Analyte of interest

• 1,4-Bis(trimethylsilyl)benzene (BTMSB) as the internal standard

• Deuterated NMR solvent (e.g., DMSO-d6, CDCl₃)

• High-precision analytical balance

• NMR spectrometer

Procedure:

• Accurately weigh a specific amount of the analyte and the internal standard (BTMSB) into a vial.

• Dissolve the mixture in a precise volume of the chosen deuterated NMR solvent.

• Acquire the ¹H NMR spectrum of the solution. Ensure that the relaxation delay is sufficient for quantitative analysis (typically 5 times the longest T₁ relaxation time).

• Integrate the well-resolved signals of the analyte and the singlet from the trimethylsilyl protons of BTMSB.

• Calculate the purity of the analyte using the following equation:

  Purityanalyte (%) = ( Ianalyte / Istd ) × ( Nstd / Nanalyte ) × ( Manalyte / Mstd ) × ( mstd / manalyte ) × Puritystd (%)

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molecular weight

  • m = Mass

  • Puritystd = Purity of the internal standard

Visualized Workflow

The following diagram illustrates the workflow for using 1,4-bis(trimethylsilyl)benzene as an internal standard in quantitative NMR.

Caption: Workflow for quantitative NMR using 1,4-bis(trimethylsilyl)benzene.

References

• 1. 1,4-Bis(trimethylsilyl)benzene | C12H22Si2 | CID 25771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. 1,4-Bis(trimethylsilyl)benzene (CAS 13183-70-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. 1,4-Bis(trimethylsilyl)benzene - p-Phenylenebis(trimethylsilane) [sigmaaldrich.com]
• 5. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 6. bipm.org [bipm.org]
• 7. rsc.org [rsc.org]
• 8. d-nb.info [d-nb.info]

Technical Guide: Physicochemical Properties of 1,4-Bis(trimethylsilyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the melting and boiling points of 1,4-Bis(trimethylsilyl)benzene, including established values and detailed experimental protocols for their determination.

Core Physicochemical Data

1,4-Bis(trimethylsilyl)benzene is a solid organic compound with the chemical formula C₆H₄[Si(CH₃)₃]₂. Its physical properties, particularly its melting and boiling points, are critical for its purification, handling, and application in various chemical syntheses.

Data Summary

The reported melting and boiling points for 1,4-Bis(trimethylsilyl)benzene are summarized below. Variations in the melting point range can be attributed to differences in sample purity and the specific methodology employed for determination.

Physical Property	Value	Conditions
Melting Point	88 - 96 °C	Atmospheric Pressure
Boiling Point	194 °C	at 742 mmHg

Note: Literature values for the melting point range between 88°C and 96°C[1][2][3][4][5][6][7]. The boiling point is consistently reported at 194°C at a pressure of 742 mmHg[1][2][3][4][6].

Experimental Protocols

The following sections detail standardized laboratory procedures for the accurate determination of the melting and boiling points of solid organic compounds like 1,4-Bis(trimethylsilyl)benzene.

Melting Point Determination (Capillary Method)

This method is widely used due to its accuracy and the small sample size required. A pure substance typically exhibits a sharp melting range of 1-2°C.[8][9]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp, Fisher-Johns, or similar) or a Thiele tube setup

• Glass capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle (optional, for pulverizing the sample)

Procedure:

• Sample Preparation: Ensure the 1,4-Bis(trimethylsilyl)benzene sample is completely dry, as moisture can depress the melting point.[10] If necessary, pulverize the crystalline solid into a fine powder.

• Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the powdered sample. Tap the sealed end of the tube gently on a hard surface to cause the solid to fall to the bottom.[8][10] Repeat until the sample is packed to a height of 2-3 mm.[10]

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.[8][10]

• Heating and Observation:

  • If the approximate melting point is unknown, perform a rapid initial heating to estimate the range.

  • For an accurate measurement, set the apparatus to heat rapidly to about 15-20°C below the expected melting point.[10] Then, slow the heating rate to 1-2°C per minute.[9][10]

• Data Recording: Record the temperature at which the first drop of liquid is observed (the beginning of the melting range) and the temperature at which the entire sample has turned into a clear liquid (the end of the melting range).[9][11]

Boiling Point Determination (Thiele Tube Method)

This micro method is suitable for determining the boiling point of small quantities of a liquid. For a solid compound like 1,4-Bis(trimethylsilyl)benzene, the sample must first be melted to perform this test.

Apparatus:

• Thiele tube filled with mineral oil

• Small test tube (e.g., a Durham tube)

• Capillary tube (sealed at one end)

• Thermometer

• Rubber band or thread for attachment

• Heat source (e.g., Bunsen burner)

Procedure:

• Sample Preparation: Place a small amount (a few milliliters) of the molten 1,4-Bis(trimethylsilyl)benzene into the small test tube.

• Capillary Insertion: Place the capillary tube, sealed end up, into the liquid in the test tube.[12][13]

• Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.[12][13]

• Heating: Insert the assembly into the Thiele tube, making sure the rubber band is above the oil level.[12] Gently heat the side arm of the Thiele tube.[12][13] The convection currents in the oil will ensure uniform heating.[12]

• Observation: As the temperature rises, air trapped in the capillary tube will bubble out. Continue heating until a continuous and rapid stream of bubbles emerges from the open end of the capillary tube.[12][13]

• Data Recording: Remove the heat source and allow the apparatus to cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid is drawn back into the capillary tube.[12][13] This occurs when the vapor pressure of the substance equals the atmospheric pressure.[12]

Visualization of Experimental Workflow

The following diagram illustrates the generalized workflow for determining the melting and boiling points of a solid organic compound using the capillary methods described.

Caption: Workflow for Melting and Boiling Point Determination.

References

• 1. 1,4-Bis(trimethylsilyl)benzene | 13183-70-5 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 2. 1,4-Bis(trimethylsilyl)benzene CAS#: 13183-70-5 [m.chemicalbook.com]
• 3. 1,4-Bis(trimethylsilyl)benzene 96 13183-70-5 [sigmaaldrich.com]
• 4. 1,4-Bis(trimethylsilyl)benzene 96 13183-70-5 [sigmaaldrich.com]
• 5. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 6. 1,4-Bis(trimethylsilyl)benzene | 13183-70-5 [m.chemicalbook.com]
• 7. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 8. Determination of Melting Point [wiredchemist.com]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 13. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 1,4-Bis(trimethylsilyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 1,4-bis(trimethylsilyl)benzene. It includes detailed spectral data, experimental protocols for data acquisition, and a structural representation to aid in the interpretation of the NMR spectra. This document is intended for professionals in research and development who utilize NMR spectroscopy for structural elucidation and quantitative analysis.

Introduction

1,4-Bis(trimethylsilyl)benzene is a useful organosilicon compound frequently employed as an internal standard in quantitative NMR (qNMR) due to its chemical inertness and simple, well-defined NMR signals.[1][2] A thorough understanding of its ¹H and ¹³C NMR spectra is crucial for its proper application and for the accurate analysis of other compounds. This guide presents the key spectral features of 1,4-bis(trimethylsilyl)benzene, supported by tabulated data and a detailed experimental methodology.

Molecular Structure and NMR Active Nuclei

The structure of 1,4-bis(trimethylsilyl)benzene possesses a high degree of symmetry, with a plane of symmetry passing through the benzene (B151609) ring. This symmetry dictates the number of unique signals observed in its NMR spectra. The key nuclei giving rise to NMR signals are the protons (¹H) of the aromatic ring and the methyl groups of the trimethylsilyl (B98337) (TMS) substituents, as well as the carbon atoms (¹³C) of the benzene ring and the TMS groups.

Caption: Molecular structure of 1,4-bis(trimethylsilyl)benzene.

¹H NMR Spectral Data

The ¹H NMR spectrum of 1,4-bis(trimethylsilyl)benzene is characterized by its simplicity, displaying two distinct signals corresponding to the two types of equivalent protons. The chemical shifts are solvent-dependent.[1] The data presented below is for a sample dissolved in deuterated chloroform (B151607) (CDCl₃).

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic Protons (C₆H₄)	~7.4	Singlet	4H
Trimethylsilyl Protons (Si(CH₃)₃)	~0.1	Singlet	18H

¹³C NMR Spectral Data

The symmetry of the molecule results in a simplified ¹³C NMR spectrum. There are three distinct signals: one for the methyl carbons of the TMS groups, and two for the aromatic carbons (one for the silicon-substituted carbons and one for the proton-bearing carbons). The data below is for a sample in deuterated chloroform (CDCl₃).

Signal Assignment	Chemical Shift (δ, ppm)
Aromatic Carbons (C-Si)	~140
Aromatic Carbons (C-H)	~133
Trimethylsilyl Carbons (-CH₃)	~-1.5

Experimental Protocol

The following is a representative experimental protocol for acquiring high-quality ¹H and ¹³C NMR spectra of 1,4-bis(trimethylsilyl)benzene.

1. Sample Preparation:

• For ¹H NMR: Accurately weigh approximately 5-10 mg of 1,4-bis(trimethylsilyl)benzene and dissolve it in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal reference.

• For ¹³C NMR: Accurately weigh approximately 20-50 mg of 1,4-bis(trimethylsilyl)benzene and dissolve it in 0.6-0.7 mL of deuterated chloroform (CDCl₃) with 0.03% v/v TMS.

• Transfer the solution to a 5 mm NMR tube.

2. NMR Spectrometer and Parameters:

The spectra can be acquired on a standard NMR spectrometer, for example, a 400 MHz instrument.[1]

For ¹H NMR Spectroscopy:

Parameter	Value
Spectrometer Frequency	400 MHz
Solvent	CDCl₃
Temperature	298 K
Pulse Program	Standard single pulse (zg30)
Relaxation Delay (d1)	5 s (to ensure full relaxation)
Number of Scans (ns)	16
Acquisition Time (aq)	~4 s
Spectral Width (sw)	~20 ppm

For ¹³C NMR Spectroscopy:

Parameter	Value
Spectrometer Frequency	100 MHz
Solvent	CDCl₃
Temperature	298 K
Pulse Program	Proton-decoupled single pulse (zgpg30)
Relaxation Delay (d1)	10 s (longer delay for quaternary carbons)
Number of Scans (ns)	1024
Acquisition Time (aq)	~1 s
Spectral Width (sw)	~250 ppm

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Perform baseline correction.

• Reference the spectrum to the TMS signal at 0.00 ppm.

• Integrate the signals for ¹H NMR.

Logical Workflow for NMR Analysis

The process of obtaining and interpreting the NMR spectra of 1,4-bis(trimethylsilyl)benzene can be summarized in the following workflow.

Caption: Workflow for NMR analysis of 1,4-bis(trimethylsilyl)benzene.

References

• 1. bipm.org [bipm.org]
• 2. 1,4-ビス-トリメチルシリルベンゼン 96% | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Mass Spectrometry of 1,4-Bis(trimethylsilyl)benzene

This technical guide provides a comprehensive overview of the mass spectrometry data for 1,4-Bis(trimethylsilyl)benzene, tailored for researchers, scientists, and professionals in drug development. The document outlines the key mass spectral data, a detailed experimental protocol for its acquisition, and a visual representation of its fragmentation pathway.

Mass Spectrometry Data

The electron ionization (EI) mass spectrum of 1,4-Bis(trimethylsilyl)benzene is characterized by a distinct fragmentation pattern. The quantitative data, including the mass-to-charge ratio (m/z) and relative abundance of the major ions, are summarized in the table below. This data is crucial for the identification and structural elucidation of the compound.

Mass-to-Charge Ratio (m/z)	Relative Abundance (%)	Proposed Ion Fragment
222	25.0	[M]⁺ (Molecular Ion)
207	100.0	[M - CH₃]⁺
192	5.0	[M - 2CH₃]⁺
149	10.0	[M - Si(CH₃)₃]⁺
73	80.0	[Si(CH₃)₃]⁺

Data compiled from publicly available spectral databases.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

The following protocol describes a general method for the analysis of 1,4-Bis(trimethylsilyl)benzene using Gas Chromatography coupled with Electron Ionization Mass Spectrometry (GC-MS).

2.1. Sample Preparation

1,4-Bis(trimethylsilyl)benzene is a solid at room temperature and is sufficiently volatile for GC-MS analysis.

• Sample Dissolution: Prepare a 1 mg/mL stock solution of 1,4-Bis(trimethylsilyl)benzene in a high-purity volatile solvent such as hexane (B92381) or ethyl acetate.

• Dilution: From the stock solution, prepare a working solution of approximately 10-100 µg/mL for injection. The final concentration should be optimized based on instrument sensitivity.

2.2. Instrumentation

• Gas Chromatograph: A standard GC system equipped with a capillary column is suitable.

• Column: A non-polar or medium-polarity capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent), is recommended.

• Mass Spectrometer: A quadrupole or time-of-flight (TOF) mass spectrometer equipped with an electron ionization (EI) source.

2.3. GC-MS Parameters

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• Injection Mode: Splitless or split (e.g., 20:1 split ratio)

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at a rate of 10-15 °C/min.

  • Final hold: Hold at 280 °C for 5-10 minutes.

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV.[1]

• Mass Range: Scan from m/z 40 to 300.

• Solvent Delay: 3-5 minutes to prevent filament damage from the solvent peak.

2.4. Data Acquisition and Analysis

Acquire the mass spectra across the entire chromatographic run. The mass spectrum of the peak corresponding to 1,4-Bis(trimethylsilyl)benzene can be obtained by averaging the scans across the chromatographic peak and subtracting the background spectrum.

Fragmentation Pathway

The fragmentation of 1,4-Bis(trimethylsilyl)benzene under electron ionization follows a predictable pattern characteristic of silylated aromatic compounds. The primary fragmentation events involve the loss of methyl groups and the cleavage of the silicon-carbon bond.

Caption: Fragmentation pathway of 1,4-Bis(trimethylsilyl)benzene in EI-MS.

References

• 1. Electron Ionization - Creative Proteomics [creative-proteomics.com]

An In-depth Technical Guide to the Infrared (IR) Spectroscopy of 1,4-Bis(trimethylsilyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the infrared (IR) spectroscopy of 1,4-bis(trimethylsilyl)benzene. It details the characteristic vibrational modes of this organosilicon compound, offers established experimental protocols for spectral acquisition, and presents a logical workflow for its analysis. This document is intended to serve as a valuable resource for researchers and professionals in the fields of chemistry, materials science, and drug development who utilize vibrational spectroscopy for structural elucidation and quality control.

Core Spectroscopic Data

The infrared spectrum of 1,4-bis(trimethylsilyl)benzene is characterized by a unique fingerprint arising from the vibrations of its constituent functional groups: the para-disubstituted benzene (B151609) ring and two trimethylsilyl (B98337) (TMS) substituents. The key to interpreting its spectrum lies in recognizing the distinct absorption bands associated with these moieties.

The quantitative data presented below is derived from the National Institute of Standards and Technology (NIST) reference spectrum, acquired in a solution of carbon tetrachloride (CCl4) and carbon disulfide (CS2).[1]

Wavenumber (cm⁻¹)	Vibrational Mode Assignment	Functional Group	Intensity
~2955	Asymmetric C-H stretch	-CH₃ in Si(CH₃)₃	Strong
~2895	Symmetric C-H stretch	-CH₃ in Si(CH₃)₃	Medium
~1485	Aromatic C=C stretch	p-disubstituted benzene	Medium
~1440	Asymmetric C-H deformation	-CH₃ in Si(CH₃)₃	Medium
~1380	Aromatic C=C stretch	p-disubstituted benzene	Medium
~1250	Symmetric C-H deformation (umbrella mode)	-CH₃ in Si(CH₃)₃	Very Strong
~1100	In-plane C-H bending	p-disubstituted benzene	Strong
~840	Out-of-plane C-H wag / Si-C stretch & CH₃ rock	p-disubstituted benzene / Si(CH₃)₃	Very Strong
~755	Si-C stretch & CH₃ rock	Si(CH₃)₃	Strong
~690	Ring bending	p-disubstituted benzene	Medium

Key Vibrational Mode Analysis

The infrared spectrum of 1,4-bis(trimethylsilyl)benzene can be logically dissected into contributions from the trimethylsilyl groups and the central benzene ring.

Trimethylsilyl (Si(CH₃)₃) Group Vibrations:

• C-H Stretching: The methyl groups of the TMS substituents give rise to characteristic asymmetric and symmetric stretching vibrations observed around 2955 cm⁻¹ and 2895 cm⁻¹, respectively.

• Symmetric CH₃ Deformation: A very strong and sharp absorption band around 1250 cm⁻¹ is a hallmark of the Si(CH₃)₃ group and is attributed to the symmetric CH₃ deformation, often referred to as the "umbrella" mode.[2]

• Si-C Stretching and CH₃ Rocking: A complex and strong absorption pattern is typically observed in the 865-750 cm⁻¹ region. For 1,4-bis(trimethylsilyl)benzene, prominent bands appear around 840 cm⁻¹ and 755 cm⁻¹. These arise from the coupling of Si-C stretching and CH₃ rocking vibrations. The band at 840 cm⁻¹ is particularly intense due to the overlap with the out-of-plane C-H wagging of the para-substituted benzene ring.[2]

Para-Disubstituted Benzene Ring Vibrations:

• Aromatic C=C Stretching: The stretching vibrations of the carbon-carbon double bonds within the benzene ring typically appear as a series of bands in the 1600-1450 cm⁻¹ region. For this molecule, bands are observed around 1485 cm⁻¹ and 1380 cm⁻¹.

• In-Plane C-H Bending: Absorptions due to the in-plane bending of the aromatic C-H bonds are expected in the 1300-1000 cm⁻¹ range. A strong band is present at approximately 1100 cm⁻¹.

• Out-of-Plane C-H Bending (Wagging): The substitution pattern on a benzene ring strongly influences the position of the out-of-plane C-H bending vibrations. For para-disubstituted rings, a strong absorption is expected in the 860-790 cm⁻¹ range. In the case of 1,4-bis(trimethylsilyl)benzene, this band is observed around 840 cm⁻¹ and is a key diagnostic feature.

Experimental Protocols

Accurate and reproducible IR spectra are contingent on proper sample preparation and instrument operation. Below are detailed methodologies for the two most common techniques for analyzing solid samples like 1,4-bis(trimethylsilyl)benzene.

Potassium Bromide (KBr) Pellet Method

This technique is suitable for obtaining high-quality transmission spectra of solid samples.

Materials:

• 1,4-Bis(trimethylsilyl)benzene

• Spectroscopy-grade potassium bromide (KBr), dried

• Agate mortar and pestle

• Pellet press with die set

• FTIR spectrometer

Procedure:

• Drying: Dry the KBr powder in an oven at ~110°C for at least 2-4 hours to remove any adsorbed water, which has strong IR absorption bands. Cool the KBr in a desiccator.

• Sample Preparation: Place approximately 1-2 mg of 1,4-bis(trimethylsilyl)benzene into the agate mortar.

• Grinding: Thoroughly grind the sample into a fine, uniform powder.

• Mixing: Add approximately 100-200 mg of the dried KBr powder to the mortar. Gently but thoroughly mix the sample and KBr with the pestle until a homogeneous mixture is obtained.

• Pellet Formation: Transfer a portion of the mixture to the pellet die. Assemble the die and place it in the hydraulic press.

• Pressing: Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Analysis: Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.

• Data Acquisition: Record the background spectrum (with an empty sample holder or a pure KBr pellet) and then the sample spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

Solution-Phase Spectroscopy

This method is useful for obtaining spectra of the compound in a dissolved state, which can minimize intermolecular interactions that may be present in the solid state.

Materials:

• 1,4-Bis(trimethylsilyl)benzene

• Spectroscopy-grade carbon tetrachloride (CCl₄) or carbon disulfide (CS₂). Caution: These solvents are toxic and should be handled in a fume hood with appropriate personal protective equipment.

• Demountable liquid transmission cell with appropriate windows (e.g., NaCl or KBr)

• FTIR spectrometer

Procedure:

• Solution Preparation: Prepare a dilute solution of 1,4-bis(trimethylsilyl)benzene in the chosen solvent (e.g., 5-10% w/v). Ensure the compound is fully dissolved.

• Cell Assembly: Assemble the liquid transmission cell according to the manufacturer's instructions, using a spacer of appropriate path length (e.g., 0.1 mm).

• Cell Filling: Carefully inject the solution into the cell using a syringe, ensuring no air bubbles are trapped in the light path.

• Analysis: Place the filled cell in the sample holder of the FTIR spectrometer.

• Data Acquisition: Record the background spectrum using a cell filled with the pure solvent. Then, record the sample spectrum. The spectrometer software will automatically subtract the solvent's absorption bands. Note that CCl₄ is largely transparent above 1300 cm⁻¹, while CS₂ is useful for the region below 1300 cm⁻¹.[1]

Logical and Experimental Workflows

The following diagrams illustrate the logical flow for the analysis of 1,4-bis(trimethylsilyl)benzene using IR spectroscopy.

References

• 1. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]

Synthesis of 1,4-Bis(trimethylsilyl)benzene from 1,4-Dihalobenzene: An In-depth Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract: 1,4-Bis(trimethylsilyl)benzene is a valuable building block in organic synthesis, serving as a precursor for various organic compounds, including pharmaceuticals and materials.[1] This technical guide provides a comprehensive overview of the primary synthetic routes to 1,4-bis(trimethylsilyl)benzene starting from 1,4-dihalobenzenes. The core methodologies discussed are the Grignard-mediated silylation and the Wurtz-Fittig reaction. This document furnishes detailed experimental protocols, comparative data on reaction conditions and yields, and graphical representations of reaction pathways and experimental workflows to facilitate practical application in a research and development setting.

Introduction

The introduction of trimethylsilyl (B98337) (TMS) groups onto an aromatic ring is a critical transformation in synthetic chemistry. The resulting arylsilanes are versatile intermediates used in cross-coupling reactions and as precursors for reactive species like arynes.[2] 1,4-Bis(trimethylsilyl)benzene, in particular, offers a stable, bifunctional scaffold for the construction of complex molecular architectures. The most common and economically viable starting materials for its synthesis are 1,4-dihalobenzenes (e.g., 1,4-dichlorobenzene (B42874) or 1,4-dibromobenzene). This guide details the most effective methods for this conversion.

Synthetic Methodologies

Two principal methods are employed for the synthesis of 1,4-bis(trimethylsilyl)benzene from its dihalogenated precursors: Grignard-mediated silylation and the Wurtz-Fittig reaction.

Grignard-Mediated Silylation

This approach involves the formation of a di-Grignard reagent from a 1,4-dihalobenzene, which is then quenched with an electrophilic silicon source, typically chlorotrimethylsilane (B32843) (Me₃SiCl). This method is often preferred due to its relatively high yields and the availability of milder reaction protocols.

Reaction Pathway:

The overall transformation proceeds via the in-situ formation of a di-Grignard reagent, which acts as a potent nucleophile to displace the chloride from two equivalents of chlorotrimethylsilane.

Caption: General pathway for Grignard-mediated synthesis.

Experimental Protocols:

While many early procedures utilized carcinogenic solvents like hexamethylphosphoramide (B148902) (HMPA), recent advancements allow the reaction to be performed efficiently in safer solvents like tetrahydrofuran (B95107) (THF).[2][3][4]

Protocol 1: Improved Synthesis in THF using an Entrainment Agent [2] This method, adapted from the synthesis of the 1,2-isomer, uses 1,2-dibromoethane (B42909) as an "entrainer" to activate the magnesium surface.[2]

• Apparatus Setup: A dry, three-necked, round-bottomed flask is equipped with a magnetic stir bar, a reflux condenser fitted with a nitrogen inlet, and a pressure-equalizing addition funnel. The system is flame-dried under a stream of nitrogen.

• Reagent Charging: The flask is charged with magnesium turnings (4.0 eq) and anhydrous THF.

• Initiation: A solution of 1,4-dibromobenzene (B42075) (1.0 eq), chlorotrimethylsilane (8.0 eq), and 1,2-dibromoethane (0.4 eq) in anhydrous THF is prepared. A small portion of this solution is added to the magnesium suspension. The reaction is initiated, which is often indicated by gentle refluxing.

• Reaction: The remainder of the solution is added dropwise from the addition funnel at a rate that maintains a gentle reflux. After the addition is complete, the mixture is stirred at room temperature for 45 minutes to 1 hour.[2]

• Workup: The reaction is cooled in an ice bath and cautiously quenched with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction: The mixture is transferred to a separatory funnel, and the aqueous layer is extracted three times with diethyl ether.

• Purification: The combined organic extracts are washed with water and brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation.

Wurtz-Fittig Reaction

The Wurtz-Fittig reaction is a classic method for forming carbon-carbon bonds by reacting aryl halides and alkyl halides with sodium metal.[5] This reaction can be adapted for C-Si bond formation to synthesize organosilicon compounds.[6][7][8]

Reaction Pathway:

The mechanism can involve either the formation of radical intermediates or an organosodium species that acts as a nucleophile.[8]

References

• 1. Page loading... [guidechem.com]
• 2. d-nb.info [d-nb.info]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Wurtz fittig reaction mechanism [unacademy.com]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. lscollege.ac.in [lscollege.ac.in]
• 8. Wurtz–Fittig reaction - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Grignard Reaction for 1,4-Bis(trimethylsilyl)benzene Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1,4-bis(trimethylsilyl)benzene via the Grignard reaction. This organosilicon compound is a valuable building block in organic synthesis and materials science, and serves as an internal standard in quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.[1] This document details the reaction mechanism, experimental protocols, and key data points for its successful preparation.

Reaction Mechanism and Stoichiometry

The synthesis of 1,4-bis(trimethylsilyl)benzene from 1,4-dibromobenzene (B42075) is a classic example of a Grignard reaction. The process involves two main stages:

• Formation of the Bis-Grignard Reagent: Magnesium metal reacts with 1,4-dibromobenzene in an anhydrous ether solvent, typically tetrahydrofuran (B95107) (THF), to form the bis-Grignard reagent, 1,4-phenylenebis(magnesium bromide). This reaction requires an inert atmosphere to prevent the highly reactive Grignard reagent from reacting with atmospheric oxygen or moisture.

• Silylation: The bis-Grignard reagent then acts as a potent nucleophile, attacking the silicon atom of a silylating agent, most commonly chlorotrimethylsilane (B32843) (TMSCl). Two equivalents of the silylating agent are required to react with both Grignard functionalities on the benzene (B151609) ring, yielding the desired 1,4-bis(trimethylsilyl)benzene and magnesium salts as byproducts.

The overall balanced chemical equation for the reaction is:

C₆H₄Br₂ + 2 Mg → C₆H₄(MgBr)₂ C₆H₄(MgBr)₂ + 2 (CH₃)₃SiCl → C₆H₄[Si(CH₃)₃]₂ + 2 MgBrCl

Experimental Protocols

The following is a representative experimental protocol for the synthesis of 1,4-bis(trimethylsilyl)benzene, adapted from established Grignard reaction procedures and patent literature describing similar transformations.[2]

2.1. Materials and Reagents

• 1,4-Dibromobenzene

• Magnesium turnings

• Chlorotrimethylsilane (freshly distilled)

• Anhydrous tetrahydrofuran (THF)

• Iodine (crystal, as initiator)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Pentane (B18724) or hexane (B92381) for recrystallization

2.2. Equipment

• Three-necked round-bottom flask

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Inert gas supply (Nitrogen or Argon) with manifold

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

2.3. Procedure

• Apparatus Setup: A three-necked round-bottom flask is equipped with a magnetic stir bar, a reflux condenser with a gas outlet to a bubbler, and a pressure-equalizing dropping funnel. The entire apparatus is flame-dried under a stream of inert gas (nitrogen or argon) to ensure anhydrous conditions.

• Initiation of Grignard Reagent Formation: The flask is charged with magnesium turnings and a small crystal of iodine. Anhydrous THF is added to cover the magnesium. A solution of 1,4-dibromobenzene in anhydrous THF is prepared and added to the dropping funnel. A small amount of the 1,4-dibromobenzene solution is added to the magnesium suspension to initiate the reaction, which is indicated by the disappearance of the iodine color and gentle refluxing of the solvent.

• Formation of the Bis-Grignard Reagent: Once the reaction has initiated, the remaining 1,4-dibromobenzene solution is added dropwise from the dropping funnel at a rate that maintains a gentle reflux. After the addition is complete, the reaction mixture is heated to reflux for an additional 1-2 hours to ensure complete formation of the bis-Grignard reagent.

• Silylation: The reaction mixture is cooled to 0 °C in an ice bath. A solution of chlorotrimethylsilane in anhydrous THF is added to the dropping funnel and then added dropwise to the stirred Grignard reagent solution. The addition should be controlled to maintain the reaction temperature below 10 °C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours or overnight.

• Work-up: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride while cooling the flask in an ice bath. The resulting mixture is transferred to a separatory funnel. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, and filtered.

• Purification: The solvent is removed from the filtrate using a rotary evaporator to yield the crude product. The crude solid is then purified by recrystallization from a suitable solvent such as pentane or hexane to afford 1,4-bis(trimethylsilyl)benzene as a white crystalline solid.[2]

Data Presentation

The following table summarizes the key quantitative parameters for a representative synthesis of 1,4-bis(trimethylsilyl)benzene.

Parameter	Value	Unit	Notes
Reactants
1,4-Dibromobenzene	1.0	eq	Limiting Reagent
Magnesium	2.2	eq	Slight excess to ensure complete reaction
Chlorotrimethylsilane	2.2	eq	Slight excess to ensure complete silylation
Reaction Conditions
Solvent	Anhydrous THF	-
Grignard Formation Temp.	Reflux	°C	~66 °C
Grignard Formation Time	2	hours	After completion of addition
Silylation Temperature	0 - 10	°C	During addition
Silylation Time	12	hours	Stirring at room temperature
Product
Product	1,4-Bis(trimethylsilyl)benzene	-
Theoretical Yield	Based on 1,4-dibromobenzene	g
Actual Yield	60-80	%	Dependent on reaction conditions and purity of reagents
Melting Point	91-94	°C	[1][3]
Boiling Point	194 / 742	°C / mmHg	[1][3]

Mandatory Visualizations

Chemical Reaction Pathway

Caption: Reaction scheme for the synthesis of 1,4-bis(trimethylsilyl)benzene.

Experimental Workflow

Caption: Flowchart of the experimental procedure for 1,4-bis(trimethylsilyl)benzene synthesis.

Characterization

The identity and purity of the final product can be confirmed by various analytical techniques:

• ¹H NMR: The proton NMR spectrum of 1,4-bis(trimethylsilyl)benzene shows two characteristic signals. The eighteen equivalent protons of the two trimethylsilyl (B98337) groups appear as a singlet at approximately 0.25 ppm. The four equivalent aromatic protons appear as a singlet at around 7.4 ppm. The chemical shifts can vary slightly depending on the deuterated solvent used.[4]

• ¹³C NMR: The carbon NMR spectrum will show a signal for the methyl carbons of the trimethylsilyl groups and signals for the aromatic carbons.

• GC-MS: Gas chromatography-mass spectrometry can be used to determine the purity of the product and confirm its molecular weight (222.47 g/mol ).[5]

• Melting Point: The melting point of the purified product should be sharp and consistent with the literature value of 91-94 °C.[1][3]

Safety Precautions

• Anhydrous Conditions: Grignard reagents are highly sensitive to moisture and will react with water. All glassware must be thoroughly dried, and anhydrous solvents must be used. The reaction should be carried out under an inert atmosphere of nitrogen or argon.

• Flammable Solvents: Diethyl ether and THF are highly flammable. The reaction should be performed in a well-ventilated fume hood, away from any sources of ignition.

• Exothermic Reaction: The formation of the Grignard reagent is exothermic and can become vigorous. The rate of addition of the alkyl halide should be carefully controlled to maintain a manageable reaction rate.

• Corrosive Reagents: Chlorotrimethylsilane is corrosive and moisture-sensitive, releasing HCl upon contact with water. It should be handled with appropriate personal protective equipment, including gloves and safety glasses.

• Quenching: The quenching of the reaction with an aqueous solution is also exothermic and can cause the low-boiling ether solvent to boil. The quenching solution should be added slowly and with cooling.

Conclusion

The Grignard reaction is a robust and effective method for the synthesis of 1,4-bis(trimethylsilyl)benzene. Careful control of reaction conditions, particularly the exclusion of moisture, is critical for achieving a good yield of the desired product. The resulting high-purity compound is a versatile reagent for further synthetic transformations and a reliable standard for analytical applications.

References

• 1. scientificlabs.co.uk [scientificlabs.co.uk]
• 2. US6686492B2 - Preparation of organosilicon intermediate and their derivatives in a novel grignard process - Google Patents [patents.google.com]
• 3. 1,4-双(三甲基甲硅烷基)苯 96% | Sigma-Aldrich [sigmaaldrich.com]
• 4. bipm.org [bipm.org]
• 5. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]

A Technical Guide to High-Purity 1,4-Bis(trimethylsilyl)benzene for Researchers and Drug Development Professionals

An in-depth examination of the commercial availability, quality specifications, and critical applications of high-purity 1,4-Bis(trimethylsilyl)benzene, a key reference standard in quantitative analysis.

This technical guide provides a comprehensive overview of high-purity 1,4-Bis(trimethylsilyl)benzene, a versatile organosilicon compound with significant applications in pharmaceutical analysis, particularly as an internal standard in quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. For researchers, scientists, and drug development professionals, understanding the commercial landscape, purity specifications, and experimental protocols involving this compound is crucial for ensuring accurate and reproducible results.

Commercial Suppliers and Quantitative Data

High-purity 1,4-Bis(trimethylsilyl)benzene is available from several reputable chemical suppliers. The purity levels and specifications can vary between suppliers and product grades. Below is a summary of quantitative data compiled from publicly available information from major suppliers.

Supplier	Product Number (Example)	Purity Specification	Melting Point (°C)	Boiling Point (°C)	Analysis Method
MilliporeSigma (formerly Sigma-Aldrich)	438936	96%[1][2]	91-94 (lit.)[1][2]	194 / 742 mmHg (lit.)[1][2]	Not specified
USP-1800122	Pharmaceutical Primary Standard	Not specified	Not specified	Conforms to USP specifications
Tokyo Chemical Industry (TCI)	B2463	>97.0%	92.0 - 96.0	Not specified	Gas Chromatography (GC)
Alkali Scientific	438936-5G	Not specified	Not specified	Not specified	Not specified

It is important to note that for critical applications, obtaining a lot-specific Certificate of Analysis (COA) from the supplier is essential to get precise purity values and a detailed impurity profile. The United States Pharmacopeia (USP) also offers a pharmaceutical primary standard of 1,4-Bis(trimethylsilyl)benzene, which guarantees a high level of purity and characterization.[3]

Experimental Protocol: Purity Determination of a Drug Substance using Quantitative NMR (qNMR)

The following is a detailed methodology for the determination of the purity of a drug substance using high-purity 1,4-Bis(trimethylsilyl)benzene as an internal standard (IS) in qNMR. This protocol is based on established principles and guidelines.[3][4]

Objective: To accurately determine the mass fraction purity of a drug substance.

Materials:

• High-purity 1,4-Bis(trimethylsilyl)benzene (purity must be known and certified)

• Drug substance to be analyzed

• Deuterated NMR solvent (e.g., DMSO-d6, Chloroform-d, Methanol-d4). The solvent must dissolve both the drug substance and the internal standard and should not have signals that overlap with the signals of interest.[4]

• High-resolution NMR spectrometer (e.g., 400 MHz or higher)

• Analytical balance (accurate to at least 0.01 mg)

• NMR tubes

Procedure:

• Sample Preparation: a. Accurately weigh a specific amount of the high-purity 1,4-Bis(trimethylsilyl)benzene internal standard into a clean, dry vial. b. Accurately weigh a specific amount of the drug substance into the same vial. The molar ratio of the analyte to the internal standard should be optimized for clear signal integration. c. Dissolve the mixture in a precise volume of the chosen deuterated NMR solvent. Ensure complete dissolution. d. Transfer the solution to an NMR tube.

• NMR Data Acquisition: a. Insert the NMR tube into the spectrometer. b. Optimize the spectrometer parameters, including shimming, to achieve a high-resolution spectrum with good line shape. c. Set the acquisition parameters for quantitative analysis. This includes:

  • A 90° pulse angle.
  • A long relaxation delay (D1), which should be at least 5 times the longest spin-lattice relaxation time (T1) of the signals of interest for both the analyte and the internal standard. A typical starting point is a D1 of 30-60 seconds.
  • Sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1) for the signals to be integrated. d. Acquire the 1H NMR spectrum.

• Data Processing: a. Apply a Fourier transform to the acquired Free Induction Decay (FID). b. Phase the spectrum carefully to ensure all peaks have a pure absorption line shape. c. Apply a baseline correction to the entire spectrum. d. Integrate the selected non-overlapping signals for both the drug substance and the 1,4-Bis(trimethylsilyl)benzene internal standard. For 1,4-Bis(trimethylsilyl)benzene, the singlet from the 18 equivalent protons of the two trimethylsilyl (B98337) groups is typically used.

• Purity Calculation: The mass fraction purity of the drug substance (P_analyte) is calculated using the following equation:

  P_analyte (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I_analyte = Integral of the signal for the analyte

  • N_analyte = Number of protons corresponding to the integrated analyte signal

  • I_IS = Integral of the signal for the internal standard (1,4-Bis(trimethylsilyl)benzene)

  • N_IS = Number of protons for the integrated internal standard signal (typically 18)

  • M_analyte = Molar mass of the analyte

  • M_IS = Molar mass of the internal standard (222.47 g/mol )

  • m_analyte = Mass of the analyte

  • m_IS = Mass of the internal standard

  • P_IS = Purity of the internal standard

Workflow for Drug Purity Determination by qNMR

The logical flow of the qNMR experiment for determining the purity of a drug substance can be visualized as follows:

Workflow for Drug Purity Determination using qNMR.

This technical guide provides a foundational understanding of high-purity 1,4-Bis(trimethylsilyl)benzene for its application in research and drug development. By utilizing high-quality reference standards and following robust experimental protocols, scientists can ensure the accuracy and reliability of their quantitative analyses.

References

• 1. 1,4-双(三甲基甲硅烷基)苯 96% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1,4-Bis(trimethylsilyl)benzene 96 13183-70-5 [sigmaaldrich.com]
• 3. usp.org [usp.org]
• 4. bipm.org [bipm.org]

An In-Depth Technical Guide to the Safe Handling of 1,4-Bis(trimethylsilyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,4-Bis(trimethylsilyl)benzene (CAS No. 13183-70-5), a compound utilized in various research and development applications. Adherence to these protocols is crucial for ensuring laboratory safety and maintaining the integrity of experimental work.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,4-Bis(trimethylsilyl)benzene is presented in Table 1. This data is essential for understanding its behavior under various laboratory conditions.

Table 1: Physical and Chemical Properties of 1,4-Bis(trimethylsilyl)benzene

Property	Value
Molecular Formula	C₁₂H₂₂Si₂[1][2][3][4]
Molecular Weight	222.47 g/mol [1][2][3][4]
Appearance	White to light yellow powder or crystal[5]
Melting Point	91-94 °C (lit.)[1]
Boiling Point	194 °C at 742 mmHg (lit.)[1]
Flash Point	175 °C (347 °F) - closed cup[1]
Form	Solid[1]

Hazard Identification and GHS Classification

1,4-Bis(trimethylsilyl)benzene is classified as a hazardous substance. A summary of its GHS hazard statements is provided in Table 2.

Table 2: GHS Hazard Classification for 1,4-Bis(trimethylsilyl)benzene

Hazard Class	Hazard Statement
Skin corrosion/irritation	H315: Causes skin irritation[6]
Serious eye damage/eye irritation	H319: Causes serious eye irritation[6]
Specific target organ toxicity, single exposure; Respiratory tract irritation	H335: May cause respiratory irritation[6]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn when handling 1,4-Bis(trimethylsilyl)benzene to minimize exposure and ensure personal safety.

Caption: Required Personal Protective Equipment (PPE).

Experimental Protocols

General Handling and Storage

Objective: To provide a standardized procedure for the safe handling and storage of 1,4-Bis(trimethylsilyl)benzene in a laboratory setting.

Methodology:

• Engineering Controls: All handling of 1,4-Bis(trimethylsilyl)benzene should be conducted in a well-ventilated area, preferably within a chemical fume hood.[7] Ensure that an eyewash station and safety shower are readily accessible.[7]

• Personal Protective Equipment: Before handling, don the required PPE as outlined in the diagram above.

• Dispensing:

  • Since 1,4-Bis(trimethylsilyl)benzene is a solid, care should be taken to avoid generating dust during transfer.[7]

  • Use a clean spatula or scoop for transferring the solid from its container to a weighing vessel or reaction flask.

  • If there is a risk of dust formation, a dust respirator should be used.[7]

• Storage:

  • Store in a tightly closed container in a cool, dry, and dark place.[7]

  • Store away from incompatible materials, particularly strong oxidizing agents.[7]

  • The storage area should be well-ventilated.

Spill Cleanup Protocol

Objective: To provide a safe and effective procedure for cleaning up a spill of 1,4-Bis(trimethylsilyl)benzene.

Methodology:

• Immediate Actions:

  • Alert personnel in the immediate area of the spill.

  • If the spill is large or in a poorly ventilated area, evacuate the area.

  • If the material is flammable, eliminate all ignition sources.

• Containment and Cleanup:

  • Wear appropriate PPE, including respiratory protection if dust is present.

  • Carefully sweep the solid material together, avoiding the creation of dust.[7]

  • Place the spilled material into a labeled, sealable container for hazardous waste disposal.[1]

  • Wipe the spill area with a wet cloth or paper towel to remove any remaining residue. Place the used cleaning materials into the hazardous waste container.[1]

• Decontamination:

  • Decontaminate any tools used for the cleanup.

  • Wash hands thoroughly with soap and water after completing the cleanup.

Caption: Workflow for Solid Chemical Spill Cleanup.

First Aid Procedures

Objective: To outline the immediate first aid measures to be taken in case of exposure to 1,4-Bis(trimethylsilyl)benzene.

Methodology:

• Inhalation: Remove the individual to fresh air. If they feel unwell, seek medical attention.[7]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with plenty of water. If skin irritation occurs, get medical advice.[7]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[7]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical advice if the person feels unwell.[7]

Caption: First Aid Response to Exposure.

Disposal Considerations

Unused 1,4-Bis(trimethylsilyl)benzene and any contaminated materials should be disposed of as hazardous chemical waste.[7] It may be possible to dissolve the material in a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[7] Always follow all federal, state, and local regulations for hazardous waste disposal.[7]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[7]

• Specific Hazards: The compound may decompose upon combustion or at high temperatures to produce toxic fumes.[7]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective gear.[8]

This technical guide is intended to provide comprehensive safety and handling information for 1,4-Bis(trimethylsilyl)benzene. It is imperative that all personnel handling this chemical are thoroughly familiar with these procedures and have access to the appropriate safety equipment. Always consult the most recent Safety Data Sheet (SDS) for this compound before use.

References

• 1. ehs.utk.edu [ehs.utk.edu]
• 2. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 3. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 4. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 5. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 6. 1,4-Bis(trimethylsilyl)benzene | C12H22Si2 | CID 25771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 8. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: 1,4-Bis(trimethylsilyl)benzene as an Internal Standard for Quantitative NMR (qNMR) Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for determining the purity and concentration of chemical compounds.[1][2] A key element in achieving accurate and reproducible qNMR results is the use of a suitable internal standard (IS).[3] 1,4-Bis(trimethylsilyl)benzene (BTMSB) has emerged as a reliable internal standard for the qNMR analysis of non-polar analytes.[4] This application note provides a detailed protocol for using BTMSB as an internal standard in qNMR, including its properties, suitable applications, and a step-by-step experimental guide. A deuterated analog, 1,4-bis(trimethylsilyl)benzene-d4 (BTMSB-d4), where the aromatic protons are replaced with deuterium, is also available and frequently used.[5][6]

Properties and Advantages of 1,4-Bis(trimethylsilyl)benzene (BTMSB)

BTMSB offers several advantages as a qNMR internal standard:

• Simple ¹H NMR Spectrum: It exhibits two distinct signals: a sharp singlet for the 18 equivalent protons of the two trimethylsilyl (B98337) (-Si(CH₃)₃) groups and another signal for the 4 aromatic protons.[4] The deuterated version, BTMSB-d4, shows only the singlet for the trimethylsilyl groups.[5]

• Chemical Shift: The trimethylsilyl proton signal appears far upfield (around 0.1 ppm), a region of the spectrum that is typically free from signals of most organic analytes, thus minimizing signal overlap.[4][5]

• Stability: BTMSB is a stable, non-volatile solid, which allows for accurate weighing.[6]

• Solubility: It is soluble in common organic NMR solvents such as chloroform-d (B32938) (CDCl₃), dimethyl sulfoxide-d₆ (DMSO-d₆), and methanol-d₄ (CD₃OD).[4]

• High Purity: It is available in high purity, which is a critical requirement for an internal standard.[7]

Data Presentation

The following tables summarize key quantitative data for the use of BTMSB as a qNMR internal standard.

Table 1: Physicochemical Properties of 1,4-Bis(trimethylsilyl)benzene

Property	Value
Molecular Formula	C₁₂H₂₂Si₂
Molecular Weight	222.47 g/mol
Appearance	Solid
Melting Point	91-94 °C
Boiling Point	194 °C at 742 mmHg
CAS Number	13183-70-5

Source:

Table 2: ¹H NMR Signal Parameters for BTMSB in Various Deuterated Solvents

Solvent	qNMR Signal (18H, ppm)	Integration Range (ppm)	T1 (s)	Residual Solvent Signal (ppm)
CDCl₃	~0.1	-0.3 – 0.3	2.5-3.5	7.25
DMSO-d₆	~0.1	-0.3 – 0.3	2.5-3.5	2.5
CD₃OD	~0.1	-0.3 – 0.3	2.5-3.5	3.3

Note: BTMSB is not sufficiently soluble in D₂O.[4] Source:[4]

Experimental Protocols

A robust experimental protocol is crucial for obtaining accurate and SI-traceable qNMR results.[6]

1. Materials and Equipment

• 1,4-Bis(trimethylsilyl)benzene (BTMSB) or 1,4-Bis(trimethylsilyl)benzene-d4 (BTMSB-d4) of certified high purity.

• Analyte of interest.

• High-purity deuterated NMR solvent (e.g., CDCl₃, DMSO-d₆, CD₃OD).

• High-precision analytical balance (e.g., ultramicrobalance).[8]

• NMR spectrometer.

• NMR tubes.

• Volumetric flasks and pipettes.

2. Sample Preparation

Accurate gravimetric preparation is fundamental to qNMR.[4]

• Accurately weigh a suitable amount of the internal standard (BTMSB) and the analyte into a clean, dry vial using a high-precision balance. The masses should be chosen to provide a molar ratio between the analyte and the standard that is close to 1:1 if possible.

• Record the exact masses.

• Add a precise volume of the chosen deuterated solvent to the vial.

• Ensure complete dissolution of both the analyte and the internal standard. Gentle vortexing or sonication may be applied.

• Transfer an appropriate volume of the resulting solution into an NMR tube.

3. NMR Data Acquisition

The following parameters should be carefully optimized for quantitative measurements.[4]

• Pulse Sequence: A standard "delay-pulse-acquire" sequence is recommended.[4]

• Relaxation Delay (d1): This is a critical parameter. To ensure full relaxation of all relevant nuclei, the relaxation delay should be at least 5 times the longest spin-lattice relaxation time (T1) of both the analyte and the internal standard signals being quantified.[9]

• Pulse Width (Tip Angle): A 90° pulse is often used, but a 30° pulse can be advantageous as it requires a shorter relaxation delay. However, a 30° pulse will require more scans to achieve the same signal-to-noise ratio as a 90° pulse.[4]

• Acquisition Time (at): Should be long enough to ensure high digital resolution.

• Number of Scans (ns): Sufficient scans should be acquired to achieve a high signal-to-noise ratio (S/N > 150 is recommended for accurate integration).

• Receiver Gain: The receiver gain should be set to avoid signal clipping.[10]

4. Data Processing and Quantification

• Apply a Fourier transform to the Free Induction Decay (FID).

• Perform phase correction and baseline correction on the resulting spectrum.

• Integrate the well-resolved signals of the analyte and the internal standard (BTMSB). For BTMSB, the singlet at ~0.1 ppm corresponding to the 18 protons is used for quantification.[4]

• Calculate the purity or concentration of the analyte using the following equation:

  Purityanalyte = ( Ianalyte / IIS ) * ( NIS / Nanalyte ) * ( Manalyte / MIS ) * ( mIS / manalyte ) * PurityIS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • Purity = Purity of the substance

Mandatory Visualizations

Caption: A flowchart of the qNMR experimental workflow.

Caption: Chemical structure of 1,4-Bis(trimethylsilyl)benzene.

Caption: Logical relationship for qNMR quantification.

1,4-Bis(trimethylsilyl)benzene is a highly suitable internal standard for qNMR analysis, particularly for non-polar compounds. Its simple NMR spectrum, with a well-isolated signal in the upfield region, minimizes the likelihood of signal overlap with the analyte. By following a carefully validated experimental protocol, researchers can achieve accurate and precise quantification of analytes, making BTMSB a valuable tool in pharmaceutical analysis, drug development, and chemical research. The use of a certified reference material for BTMSB ensures traceability of the measurement results to the International System of Units (SI).[4]

References

• 1. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 2. qNMR [mestrelabcn.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. bipm.org [bipm.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 7. Use and qualification of primary and secondary standards employed in quantitative ¹H NMR spectroscopy of pharmaceuticals. | Sigma-Aldrich [b2b.sigmaaldrich.com]
• 8. ethz.ch [ethz.ch]
• 9. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 10. A Routine Experimental Protocol for qHNMR Illustrated with Taxol - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative NMR Protocol for Purity Assessment Using 1,4-Bis(trimethylsilyl)benzene

Application Note & Protocol

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method for determining the purity of chemical compounds. It relies on the direct proportionality between the integrated NMR signal area and the number of nuclei giving rise to that signal. When an internal standard with a known purity is used, the purity of an analyte can be accurately determined. 1,4-Bis(trimethylsilyl)benzene (BTMSB) is an excellent internal standard for ¹H qNMR due to its chemical stability, solubility in common deuterated solvents, and the presence of two sharp, distinct signals from its chemically equivalent protons.[1][2] This document provides a detailed protocol for the use of BTMSB in qNMR for the purity determination of organic compounds.

Properties of 1,4-Bis(trimethylsilyl)benzene (BTMSB) as a qNMR Standard

BTMSB offers several advantageous properties as a qNMR internal standard:

• Signal Simplicity: It exhibits two singlets in the ¹H NMR spectrum: one for the 18 equivalent trimethylsilyl (B98337) (TMS) protons and another for the 4 equivalent aromatic protons.[2]

• Chemical Shift Range: The TMS proton signal appears far upfield (around 0.1-0.3 ppm), while the aromatic proton signal is in the typical aromatic region (around 7.4 ppm), minimizing the chance of signal overlap with a wide range of analytes.[2]

• Solubility: BTMSB is soluble in common organic deuterated solvents such as chloroform-d (B32938) (CDCl₃), dimethyl sulfoxide-d₆ (DMSO-d₆), and methanol-d₄ (CD₃OD).[1][2]

• Stability: It is a stable, non-hygroscopic solid, which allows for accurate weighing.

Principle of qNMR Purity Determination

The purity of an analyte is calculated using the following equation, which relates the integral values of the analyte and the internal standard signals to their respective molecular properties and masses.[2]

Purity Equation:

Where:

Variable	Description
P_analyte	Purity of the analyte (in %)
I_analyte	Integral of the selected analyte signal
I_IS	Integral of the selected internal standard signal
N_analyte	Number of protons giving rise to the selected analyte signal
N_IS	Number of protons giving rise to the selected internal standard signal
M_analyte	Molar mass of the analyte
M_IS	Molar mass of the internal standard (BTMSB: 222.47 g/mol )
m_analyte	Mass of the analyte
m_IS	Mass of the internal standard
P_IS	Purity of the internal standard (as a weight fraction)

Experimental Workflow

The general workflow for a qNMR experiment for purity determination is outlined below.

Caption: A flowchart of the qNMR experimental workflow.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for determining the purity of a hypothetical analyte, "Compound X," using 1,4-Bis(trimethylsilyl)benzene as the internal standard.

1. Materials and Equipment:

• Analyte: Compound X

• Internal Standard: 1,4-Bis(trimethylsilyl)benzene (BTMSB), with a certified purity of ≥99.5%

• Deuterated Solvent: Chloroform-d (CDCl₃)

• Equipment:

  • Analytical balance (readable to at least 0.01 mg)

  • Vortex mixer

  • 5 mm NMR tubes

  • Pipettes

  • NMR spectrometer (e.g., 400 MHz or higher)

2. Sample Preparation:

Accurate gravimetric preparation is crucial for reliable qNMR results.

• Weighing the Internal Standard: Accurately weigh approximately 5-10 mg of BTMSB into a clean, dry vial. Record the exact mass (m_IS).

• Weighing the Analyte: To the same vial, add approximately 10-20 mg of Compound X. Record the exact mass (m_analyte). The molar ratio of analyte to internal standard should ideally be between 0.5 and 2.

• Dissolution: Add approximately 0.7 mL of CDCl₃ to the vial.

• Homogenization: Cap the vial and vortex for at least 30 seconds to ensure complete dissolution of both the analyte and the internal standard.

• Transfer: Carefully transfer the solution to a 5 mm NMR tube.

3. NMR Data Acquisition:

Optimal spectrometer parameters are essential for quantitative accuracy.

• Spectrometer Setup: Insert the sample into the NMR spectrometer. Lock onto the deuterium (B1214612) signal of the solvent.

• Tuning and Shimming: Tune and match the probe for the sample. Perform shimming on the sample to achieve a narrow and symmetrical solvent peak.

• Acquisition Parameters: Set the following parameters for a quantitative ¹H NMR experiment.

Parameter	Recommended Value	Rationale
Pulse Program	Standard 1D pulse sequence (e.g., zg30)	A simple pulse-acquire sequence is sufficient.
Pulse Angle	30° or 90°	A 30° pulse with a shorter relaxation delay or a 90° pulse with a longer relaxation delay can be used.
Relaxation Delay (d1)	≥ 5 x T₁ of the slowest relaxing proton	Ensures complete relaxation of all protons between scans. A conservative value of 30-60 seconds is often used if T₁ is unknown.
Acquisition Time (aq)	2-4 seconds	Provides sufficient digital resolution.
Number of Scans (ns)	8 to 64 (or more)	Should be sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals of interest.
Spectral Width (sw)	Appropriate for the chemical shift range (e.g., 20 ppm)	Must encompass all signals of interest.
Receiver Gain (rg)	Optimized automatically	Should be set to avoid signal clipping.

4. Data Processing and Purity Calculation:

• Fourier Transform: Apply an exponential window function (line broadening of 0.3 Hz) and perform a Fourier transform.

• Phasing and Baseline Correction: Manually phase the spectrum and apply an automatic baseline correction.

• Integration:

  • Select a well-resolved signal of the analyte that does not overlap with any other signals. Integrate this peak and record the integral value (I_analyte). Note the number of protons corresponding to this signal (N_analyte).

  • Integrate the singlet from the 18 TMS protons of BTMSB (around 0.25 ppm in CDCl₃). Record the integral value (I_IS). For this signal, N_IS = 18.

• Purity Calculation: Use the recorded values and the purity equation to calculate the purity of Compound X.

Data Presentation: Example Purity Calculation for Compound X

Assumed Parameters for Compound X:

• Molecular Weight (M_analyte): 300.00 g/mol

• Selected Analyte Signal: A singlet at 5.50 ppm corresponding to 2 protons (N_analyte = 2).

Experimental Data:

Parameter	Value
Mass of Analyte (m_analyte)	15.25 mg
Mass of BTMSB (m_IS)	8.10 mg
Purity of BTMSB (P_IS)	99.8%
Integral of Analyte Signal (I_analyte)	1.00
Integral of BTMSB Signal (I_IS)	2.50

Calculation:

P_analyte = (1.00 / 2.50) * (18 / 2) * (300.00 / 222.47) * (8.10 / 15.25) * 99.8%

Result:

Calculated Purity of Compound X (P_analyte)

97.5%

Logical Relationships in qNMR

The accuracy of the final purity value is dependent on the precise determination of each parameter in the purity equation. The following diagram illustrates the dependencies.

Caption: Key parameter dependencies for qNMR purity calculation.

Conclusion

The use of 1,4-Bis(trimethylsilyl)benzene as an internal standard provides a reliable and accurate method for the quantitative analysis of organic compounds by ¹H NMR. Adherence to a validated protocol, including precise sample preparation, optimized NMR acquisition parameters, and correct data processing, is essential for obtaining high-quality, reproducible results. This methodology is widely applicable in research, quality control, and drug development for the purity assessment of a diverse range of analytes.

References

• 1. pubsapp.acs.org [pubsapp.acs.org]
• 2. bipm.org [bipm.org]

Application Notes and Protocols for Analyte Quantification Using 1,4-Bis(trimethylsilyl)benzene as an Internal Standard

Introduction

Quantitative analysis is a cornerstone of research and development in the pharmaceutical and chemical industries. Accurate determination of analyte concentration is critical for purity assessment, formulation development, and metabolic studies. The use of an internal standard (IS) is a widely adopted technique to improve the accuracy and precision of quantitative analyses by correcting for variations in sample preparation and instrument response.[1] 1,4-Bis(trimethylsilyl)benzene (BTMSB), a solid compound with two trimethylsilyl (B98337) groups, serves as an excellent internal standard for various analytical techniques, particularly for quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).[2] Its simple, distinct NMR spectrum and thermal stability make it a reliable choice for researchers.

This document provides detailed application notes and experimental protocols for the use of 1,4-Bis(trimethylsilyl)benzene as an internal standard for determining analyte concentration.

Physicochemical Properties of 1,4-Bis(trimethylsilyl)benzene

A thorough understanding of the internal standard's properties is crucial for its effective application.

Property	Value	Reference
Molecular Formula	C₁₂H₂₂Si₂	[3][4]
Molecular Weight	222.47 g/mol	[3][4]
Appearance	White solid
Melting Point	91-94 °C	[5]
Boiling Point	194 °C at 742 mmHg	[5]
CAS Number	13183-70-5	[4]
Key NMR Signals (¹H)	~0.1 ppm (s, 18H, Si(CH₃)₃), ~7.4 ppm (s, 4H, Ar-H)	[6]

Application Note 1: Quantitative NMR (qNMR) Spectroscopy

Principle

Quantitative NMR (qNMR) is a powerful primary ratio method for determining the concentration or purity of a substance. It relies on the principle that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal. By adding a known amount of an internal standard with a certified purity, the concentration of the analyte can be determined by comparing the integral of a specific analyte resonance to the integral of a standard's resonance.[6]

The mass fraction of the analyte (wA) is calculated using the following equation:

wA = (IA / IS) * (NS / NA) * (MA / MS) * (mS / mA) * wS[6]

Where:

• IA & IS : Integral areas of the analyte and standard signals.

• NA & NS : Number of protons generating the analyte and standard signals.

• MA & MS : Molar masses of the analyte and standard.

• mA & mS : Masses of the analyte and standard.

• wS : Purity (mass fraction) of the standard.

Advantages of Using 1,4-Bis(trimethylsilyl)benzene in qNMR:

• Chemical Inertness : It is largely inert and unlikely to react with a wide range of analytes.[7]

• Simple Spectrum : It produces two sharp singlets in the ¹H NMR spectrum that are typically in regions with minimal signal overlap from common organic molecules.[6]

• Signal Integrity : The chemical shifts are largely independent of temperature and concentration.[7]

• Solubility : It is soluble in common deuterated solvents used for non-polar analytes, such as CDCl₃, DMSO-d₆, and CD₃OD.[6]

Experimental Workflow for qNMR

References

• 1. Internal standard: Significance and symbolism [wisdomlib.org]
• 2. rsc.org [rsc.org]
• 3. 1,4-Bis(trimethylsilyl)benzene | C12H22Si2 | CID 25771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 5. scientificlabs.co.uk [scientificlabs.co.uk]
• 6. bipm.org [bipm.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Note: 1,4-Bis(trimethylsilyl)benzene for Quantitative NMR (qNMR) in Organic Solvents

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method for determining the purity and concentration of chemical compounds. Its accuracy and precision are critically dependent on the use of a suitable internal standard. 1,4-Bis(trimethylsilyl)benzene (TMSB) is a widely recognized internal standard for qNMR in organic solvents due to its favorable chemical and physical properties.[1][2][3] This application note provides a detailed overview of the properties of TMSB, experimental protocols for its use, and key considerations for accurate quantitative analysis.

TMSB is particularly advantageous because it possesses two sets of chemically equivalent protons that give rise to sharp singlet signals in the ¹H NMR spectrum, which are typically well-resolved from the signals of many organic analytes.[1] The eighteen protons of the two trimethylsilyl (B98337) (TMS) groups appear at a high field (around 0.1 ppm), while the four aromatic protons resonate in the aromatic region (around 7.4 ppm).[1] This provides flexibility in choosing a quantification signal that does not overlap with analyte peaks. Furthermore, TMSB is a stable, non-hygroscopic, and crystalline solid, which allows for accurate weighing.[1]

Properties of 1,4-Bis(trimethylsilyl)benzene (TMSB)

A summary of the key physical and chemical properties of TMSB is provided below.

Property	Value	Reference
Molecular Formula	C₁₂H₂₂Si₂	[4][5]
Molecular Weight	222.47 g/mol	[3][5]
Appearance	White to off-white solid	[3]
Melting Point	91-94 °C	[3]
Boiling Point	194 °C / 742 mmHg	[3]
¹H NMR Signals	~0.1 ppm (s, 18H, -Si(CH₃)₃), ~7.4 ppm (s, 4H, Ar-H)	[1]

Quantitative Data for qNMR Applications

Solubility

TMSB exhibits good solubility in a range of common deuterated organic solvents, making it a versatile internal standard for non-polar to moderately polar analytes.[1]

Deuterated Solvent	Abbreviation	Solubility
Chloroform-d	CDCl₃	> 5 mg/mL
Methanol-d₄	CD₃OD	> 2 mg/mL
Dimethyl sulfoxide-d₆	DMSO-d₆	> 2 mg/mL
Acetone-d₆	(CD₃)₂CO	Suitable for qNMR studies
Acetonitrile-d₃	CD₃CN	Suitable for qNMR studies

Data sourced from the Bureau International des Poids et Mesures (BIPM) report on TMSB.[1]

¹H Chemical Shifts

The chemical shifts of the TMSB protons are solvent-dependent. Approximate chemical shift ranges are provided below. It is crucial to record a spectrum of the specific analyte-standard mixture to confirm that the signals are well-resolved.

Deuterated Solvent	TMS Protons (δ, ppm)	Aromatic Protons (δ, ppm)
Chloroform-d (CDCl₃)	~0.25	~7.50
Methanol-d₄ (CD₃OD)	~0.20	~7.55
Dimethyl sulfoxide-d₆ (DMSO-d₆)	~0.25	~7.50
Acetone-d₆ ((CD₃)₂CO)	~0.25	~7.60
Acetonitrile-d₃ (CD₃CN)	~0.20	~7.55

Note: These are approximate values and can vary based on concentration, temperature, and the presence of other solutes.[1]

Spin-Lattice Relaxation Times (T₁)

The spin-lattice relaxation time (T₁) is a critical parameter for accurate quantification in NMR. The relaxation delay (D1) in a qNMR experiment should be at least 5 times the longest T₁ of any signal being quantified (both analyte and standard) to ensure complete relaxation and accurate signal integration.[6] T₁ values are highly dependent on the solvent, viscosity, temperature, and the presence of paramagnetic species like dissolved oxygen.

Experimental Protocols

General Workflow for qNMR

The following diagram illustrates the general workflow for a qNMR experiment using an internal standard like TMSB.

Caption: Workflow for qNMR using an internal standard.

Detailed Experimental Protocol

4.2.1. Sample Preparation

• Weighing: Accurately weigh a suitable amount of the analyte and 1,4-bis(trimethylsilyl)benzene into a clean, dry vial using a microbalance. The molar ratio of the standard to the analyte should ideally be around 1:1 to ensure comparable signal intensities.

• Dissolution: Add a precise volume (e.g., 600 µL) of the chosen deuterated solvent to the vial. Ensure complete dissolution of both the analyte and the standard by gentle vortexing or sonication.

• Transfer: Transfer the solution to a high-quality NMR tube.

4.2.2. T₁ Relaxation Time Determination

• Insert the sample into the NMR spectrometer and allow it to thermally equilibrate.

• Use a standard inversion-recovery pulse sequence (180° - τ - 90° - acquire) to determine the T₁ of the signals of interest for both the analyte and TMSB.

• Acquire a series of spectra with varying delay times (τ).

• Process the spectra and measure the intensity of the signals of interest for each τ value.

• Fit the data to the equation: I(τ) = I₀(1 - 2e^(-τ/T₁)) to calculate the T₁ value for each signal.

• Identify the longest T₁ value among all the signals that will be used for quantification.

4.2.3. qNMR Data Acquisition

Set the following acquisition parameters:

Parameter	Recommended Value	Rationale
Pulse Angle	30° or 90°	A 90° pulse provides the maximum signal-to-noise per scan but requires a longer relaxation delay. A 30° pulse allows for a shorter relaxation delay. For highest accuracy, a 90° pulse is often preferred.
Relaxation Delay (D1)	≥ 5 x T₁_max	To ensure >99.3% recovery of magnetization for accurate integration.[6]
Acquisition Time (AT)	≥ 3 s	To ensure sufficient digital resolution for accurate integration of sharp signals.
Number of Scans (NS)	16 - 64 (or more)	To achieve a signal-to-noise ratio of at least 250:1 for the signals of interest for high precision.
Temperature	Stable (e.g., 298 K)	Maintain a constant temperature to avoid shifts in chemical shifts and changes in T₁ values.

4.2.4. Data Processing and Purity Calculation

• Apply a Fourier transform to the Free Induction Decay (FID).

• Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

• Apply a baseline correction to the spectrum.

• Integrate the well-resolved signals of the analyte (I_analyte) and TMSB (I_standard).

• Calculate the purity of the analyte using the following equation:

  Purity_analyte (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (M_analyte / m_analyte) * (m_standard / M_standard) * Purity_standard (%)

  Where:

  • I : Integral value of the signal

  • N : Number of protons giving rise to the signal

  • M : Molar mass

  • m : Mass

  • Purity_standard : Purity of the TMSB standard

Conclusion

1,4-Bis(trimethylsilyl)benzene is an excellent internal standard for qNMR analysis in organic solvents due to its simple spectrum, chemical stability, and good solubility. By following a rigorous experimental protocol that includes the accurate determination of T₁ relaxation times and careful sample preparation and data processing, researchers can achieve highly accurate and reproducible quantitative results. This makes TMSB an invaluable tool in research, drug development, and quality control applications.

References

• 1. bipm.org [bipm.org]
• 2. Rapid Estimation of T1 for Quantitative NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,4-Bis(trimethylsilyl)benzene 96 13183-70-5 [sigmaaldrich.com]
• 4. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 5. 1,4-Bis(trimethylsilyl)benzene | C12H22Si2 | CID 25771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Solubility of 1,4-Bis(trimethylsilyl)benzene in Deuterated Solvents

Introduction

1,4-Bis(trimethylsilyl)benzene (BTMSB) is a chemical compound frequently utilized as an internal standard in quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy due to its chemical inertness, thermal stability, and simple proton NMR spectrum, which exhibits two sharp singlets.[1] For its effective use in qNMR and other analytical applications, understanding its solubility in various deuterated solvents is paramount. These application notes provide a summary of the known solubility of 1,4-Bis(trimethylsilyl)benzene in common deuterated solvents and a general protocol for determining solubility. This information is targeted toward researchers, scientists, and drug development professionals who employ qNMR for the purity assessment and quantification of organic molecules.

Data Presentation: Solubility of 1,4-Bis(trimethylsilyl)benzene

The solubility of 1,4-Bis(trimethylsilyl)benzene has been evaluated in several common deuterated solvents. The following table summarizes the available quantitative and qualitative solubility data.

Deuterated Solvent	Chemical Formula	Abbreviation	Solubility	Notes
Chloroform-d	CDCl₃	CDCl₃	> 5 mg/mL	Recommended solvent for initial consideration.[2]
Dimethyl Sulfoxide-d₆	(CD₃)₂SO	DMSO-d₆	> 2 mg/mL	Suitable for use with BTMSB.[2]
Methanol-d₄	CD₃OD	CD₃OD	> 2 mg/mL	Suitable for use with BTMSB.[2]
Acetone-d₆	(CD₃)₂CO	Acetone-d₆	Soluble	qNMR studies can be undertaken in this solvent.[2]
Acetonitrile-d₃	CD₃CN	CD₃CN	Soluble	qNMR studies can be undertaken in this solvent.[2]
Deuterium Oxide	D₂O	D₂O	Insufficiently Soluble	Not a suitable solvent for BTMSB.[2]

Experimental Protocols: Determination of Solubility

The following is a general protocol for determining the solubility of a solid compound such as 1,4-Bis(trimethylsilyl)benzene in a deuterated solvent. This method is based on the principle of preparing a saturated solution and determining the concentration of the solute.

Materials:

• 1,4-Bis(trimethylsilyl)benzene (high purity)

• Deuterated solvent of interest (e.g., CDCl₃, DMSO-d₆, etc.)

• Analytical balance (accurate to ±0.01 mg)

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• Calibrated micropipettes

• NMR tubes

• NMR spectrometer

Protocol:

• Sample Preparation:

  • Accurately weigh a known amount of 1,4-Bis(trimethylsilyl)benzene (e.g., 10 mg) into a clean, dry vial.

  • Add a precise volume of the deuterated solvent (e.g., 1.0 mL) to the vial.

• Equilibration:

  • Tightly cap the vial to prevent solvent evaporation.

  • Place the vial in a thermostatic shaker or water bath set to a constant temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached and a saturated solution is formed. The presence of undissolved solid is necessary to confirm saturation.

• Phase Separation:

  • After equilibration, centrifuge the vial at a high speed (e.g., 10,000 rpm) for 10-15 minutes to pellet the undissolved solid.

  • Carefully extract a known volume of the clear supernatant (the saturated solution) using a calibrated micropipette, ensuring no solid particles are transferred.

• Quantification (by qNMR):

  • Prepare a new NMR tube containing a known concentration of an internal standard dissolved in the same deuterated solvent. The internal standard should be soluble in the solvent and have NMR signals that do not overlap with those of 1,4-Bis(trimethylsilyl)benzene.

  • Add the aliquot of the saturated 1,4-Bis(trimethylsilyl)benzene solution to the NMR tube.

  • Acquire a ¹H NMR spectrum of the sample.

  • Integrate the signals corresponding to the known internal standard and the signals of 1,4-Bis(trimethylsilyl)benzene.

• Calculation of Solubility:

  • Calculate the concentration of 1,4-Bis(trimethylsilyl)benzene in the saturated solution using the following qNMR equation:

    Cₓ = (Iₓ / Nₓ) * (Nₛ / Iₛ) * (Mₓ / Mₛ) * (mₛ / V)

    Where:

    • Cₓ = Concentration (solubility) of 1,4-Bis(trimethylsilyl)benzene

    • Iₓ = Integral of the 1,4-Bis(trimethylsilyl)benzene signal

    • Nₓ = Number of protons for the integrated 1,4-Bis(trimethylsilyl)benzene signal

    • Iₛ = Integral of the internal standard signal

    • Nₛ = Number of protons for the integrated internal standard signal

    • Mₓ = Molar mass of 1,4-Bis(trimethylsilyl)benzene

    • Mₛ = Molar mass of the internal standard

    • mₛ = Mass of the internal standard

    • V = Volume of the solvent

  • Express the solubility in desired units (e.g., mg/mL, mol/L).

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the solubility of 1,4-Bis(trimethylsilyl)benzene.

Caption: Experimental workflow for determining compound solubility.

References

• 1. scientificlabs.co.uk [scientificlabs.co.uk]
• 2. bipm.org [bipm.org]

Application of 1,4-Bis(trimethylsilyl)benzene in Pharmaceutical Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Bis(trimethylsilyl)benzene (BTMSB) is a versatile chemical compound that has found a significant niche in pharmaceutical analysis, primarily as an internal standard in quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.[1][2][3] Its simple proton NMR (¹H NMR) spectrum, with two sharp singlets, and its chemical stability make it an excellent choice for the precise and accurate quantification of active pharmaceutical ingredients (APIs), impurities, and reference standards.[4][5] This document provides detailed application notes and protocols for the use of BTMSB in pharmaceutical analysis.

Physicochemical Properties of 1,4-Bis(trimethylsilyl)benzene

A thorough understanding of the physicochemical properties of BTMSB is crucial for its effective application.

Property	Value	Reference
Molecular Formula	C₁₂H₂₂Si₂	[3]
Molecular Weight	222.47 g/mol	[3]
Appearance	White solid	[3]
Melting Point	91-94 °C	[3]
Boiling Point	194 °C at 742 mmHg	[3]
Solubility	Soluble in CDCl₃ (> 5 mg/mL), DMSO-d₆ (> 2 mg/mL), CD₃OD (> 2 mg/mL), acetone-d₆, and CD₃CN. Insoluble in D₂O.	[4]

Applications in Pharmaceutical Analysis

The primary application of 1,4-Bis(trimethylsilyl)benzene in pharmaceutical analysis is as an internal standard for qNMR.[1][2] qNMR is a powerful analytical technique that allows for the determination of the purity and concentration of substances without the need for a specific reference standard of the analyte. The signal intensity in an NMR spectrum is directly proportional to the number of nuclei, enabling accurate quantification.[2]

BTMSB is particularly suitable for the analysis of non-polar analytes.[4] Its deuterated analog, 1,4-Bis(trimethylsilyl)benzene-d₄ (BTMSB-d₄), is also commonly used to avoid signal overlap with the analyte.[1][6]

Key Applications Include:

• Purity Assessment of APIs: Determining the absolute purity of active pharmaceutical ingredients is a critical step in drug development and quality control.

• Quantification of Impurities: qNMR with BTMSB as an internal standard can be used to quantify known and unknown impurities in drug substances and products.

• Certification of Reference Materials: BTMSB is used as a secondary standard to certify the purity of in-house or commercial reference materials.[1]

• Potency Determination of Formulations: The concentration of an API in a final drug product can be accurately determined.

Experimental Protocols

Protocol 1: Purity Determination of an Active Pharmaceutical Ingredient (API) by ¹H qNMR using 1,4-Bis(trimethylsilyl)benzene as an Internal Standard

This protocol provides a general procedure for the purity assessment of a non-polar API.

1. Materials and Equipment:

• 1,4-Bis(trimethylsilyl)benzene (BTMSB), high purity (e.g., >99.5%)

• Deuterated solvent (e.g., Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆))

• Analyte (API)

• Analytical balance (microbalance preferred)

• Vortex mixer

• NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

2. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the API into a clean, dry vial.

• Accurately weigh approximately 5-10 mg of BTMSB into the same vial. The molar ratio of analyte to internal standard should be optimized for clear signal integration.

• Add the appropriate volume of deuterated solvent (e.g., 0.75 mL of CDCl₃) to the vial.

• Cap the vial and vortex thoroughly until both the analyte and BTMSB are completely dissolved.

• Transfer the solution to a clean, dry NMR tube.

3. NMR Data Acquisition:

The following are recommended starting parameters for a 400 MHz NMR spectrometer. These should be optimized for the specific instrument and analyte.[4]

Parameter	Recommended Value
Pulse Program	Standard single pulse (e.g., zg30)
Pulse Angle	30° or 90° (ensure consistent excitation)
Relaxation Delay (d1)	≥ 5 x T₁ of the slowest relaxing signal (analyte or IS)
Acquisition Time (aq)	≥ 3 seconds
Number of Scans (ns)	16 to 64 (to achieve a signal-to-noise ratio > 250 for the signals of interest)
Spectral Width (sw)	Sufficient to cover all signals of interest
Temperature	298 K (maintain constant temperature)

4. Data Processing and Analysis:

• Apply Fourier transformation to the acquired FID.

• Phase the spectrum manually to ensure all peaks are correctly phased.

• Apply a baseline correction to the entire spectrum.

• Integrate the well-resolved, characteristic signals of both the analyte and BTMSB. For BTMSB, the singlet from the 18 equivalent trimethylsilyl (B98337) protons is typically used.

• Calculate the purity of the analyte using the following equation:

  Purity (%, w/w) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I_analyte = Integral of the analyte signal

  • N_analyte = Number of protons corresponding to the integrated analyte signal

  • I_IS = Integral of the BTMSB signal

  • N_IS = Number of protons corresponding to the integrated BTMSB signal (18 for the trimethylsilyl groups)

  • MW_analyte = Molecular weight of the analyte

  • MW_IS = Molecular weight of BTMSB (222.47 g/mol )

  • m_IS = Mass of BTMSB

  • m_analyte = Mass of the analyte

  • P_IS = Purity of the BTMSB internal standard

Quantitative Data Summary

The following table summarizes representative quantitative data from a qNMR study for the determination of the mass fraction of butyl p-hydroxybenzoate using 1,4-bis(trimethylsilyl)benzene-d₄ as an internal calibrant.[6]

Parameter	Result
Analyte	Butyl p-hydroxybenzoate
Internal Standard	1,4-Bis(trimethylsilyl)benzene-d₄
Number of Replicate Samples	3
Number of Measurements per Sample	12 (from 4 different signals)
Mean Purity (mass fraction, %)	99.58
Standard Deviation	0.36
Relative Standard Deviation (%)	0.36

Visualizations

Experimental Workflow for qNMR Purity Assay

The following diagram illustrates the general workflow for determining the purity of a pharmaceutical substance using qNMR with an internal standard.

References

• 1. Development of 1H qNMR Analytical Procedure for Purity Determination of Imazosulfuron and 1,4-BTMSB-d4 for ISO 17034 Accreditation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Validation of quantitative NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,4-ビス-トリメチルシリルベンゼン 96% | Sigma-Aldrich [sigmaaldrich.com]
• 4. bipm.org [bipm.org]
• 5. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 6. usp.org [usp.org]

Application Notes & Protocols: 1,4-Bis(trimethylsilyl)benzene for Purity Assessment of Small Molecules

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method for determining the purity of chemical compounds. Its accuracy and precision are comparable to chromatographic techniques, and it offers the advantage of direct measurement without the need for identical reference standards for each analyte. The choice of a suitable internal standard is critical for obtaining reliable and SI-traceable results. 1,4-Bis(trimethylsilyl)benzene (BTMSB) has emerged as a versatile and widely used internal standard for the qNMR analysis of small molecules, particularly for non-polar analytes.[1]

These application notes provide a comprehensive overview of the use of 1,4-bis(trimethylsilyl)benzene as a qNMR internal standard, including its key properties, recommended solvents, and a detailed protocol for purity determination.

Key Properties of 1,4-Bis(trimethylsilyl)benzene as a qNMR Standard

1,4-Bis(trimethylsilyl)benzene is a white crystalline powder with excellent characteristics for a qNMR internal standard.[1] Its key advantages include:

• Simple ¹H NMR Spectrum: It exhibits two sharp singlets corresponding to the 18 equivalent protons of the two trimethylsilyl (B98337) groups and the 4 equivalent aromatic protons, minimizing the chance of signal overlap with the analyte.[1]

• Chemical Shift Range: The signals appear in regions of the ¹H NMR spectrum that are often free from analyte signals (around 0.1 ppm for the silyl (B83357) protons and 7.4 ppm for the aromatic protons, solvent-dependent).[1]

• High Purity: It is commercially available in high purity, often as a certified reference material (CRM), which is crucial for SI-traceable measurements.[2][3]

• Good Solubility: It is soluble in a range of common deuterated solvents used for NMR analysis.[1]

• Stability: It is a stable solid that is not hydroscopic, allowing for accurate weighing.[4]

The following table summarizes the key properties of 1,4-bis(trimethylsilyl)benzene:

Property	Value	Reference
IUPAC Name	Trimethyl-(4-trimethylsilylphenyl)silane	[1][5]
Synonyms	p-Phenylenebis(trimethylsilane)	[1]
CAS Registry Number	13183-70-5	[1][5]
Molecular Formula	C₁₂H₂₂Si₂	[1][5]
Molar Mass	222.48 g/mol	[1][5]
Appearance	White crystalline powder	[1]
Melting Point	91-94 °C	[1][6]
¹H NMR Signals	~0.1 ppm (s, 18H, -Si(CH₃)₃), ~7.4 ppm (s, 4H, Ar-H) (solvent dependent)	[1]
Recommended Solvents	CDCl₃, DMSO-d₆, CD₃OD, Acetone-d₆, CD₃CN	[1]

Experimental Protocol: Purity Determination by qNMR using 1,4-Bis(trimethylsilyl)benzene

This protocol outlines the steps for determining the purity of a small molecule analyte using 1,4-bis(trimethylsilyl)benzene as an internal standard.

1. Materials and Equipment

• Analyte of interest

• 1,4-Bis(trimethylsilyl)benzene (high purity, preferably a Certified Reference Material)

• Deuterated NMR solvent (e.g., CDCl₃, DMSO-d₆, CD₃OD)

• High-precision analytical balance (readable to at least 0.01 mg)

• NMR spectrometer (e.g., 400 MHz or higher)

• Standard 5 mm NMR tubes

• Volumetric flasks and pipettes (if preparing stock solutions)

• Spatulas, weighing boats

2. Sample Preparation

Accurate weighing is crucial for qNMR.[4]

• Accurately weigh about 10-20 mg of the analyte into a clean, dry vial. The exact mass should be recorded to the highest precision possible.[7]

• Accurately weigh about 5-10 mg of 1,4-bis(trimethylsilyl)benzene into the same vial and record the exact mass. The molar ratio of analyte to standard should ideally be between 1:1 and 3:1.

• Add a sufficient volume of the chosen deuterated solvent (typically 0.6-0.7 mL) to completely dissolve both the analyte and the internal standard.[7]

• Vortex the vial to ensure a homogeneous solution.

• Transfer the solution to a clean, dry NMR tube.

3. NMR Data Acquisition

To obtain accurate quantitative results, specific NMR acquisition parameters must be optimized.[1]

• Spectrometer Tuning and Shimming: Ensure the spectrometer is properly tuned and the sample is well-shimmed to achieve high resolution and good lineshape.

• Pulse Angle: Use a calibrated 90° pulse angle for maximum signal intensity in a single scan. Alternatively, a smaller flip angle (e.g., 30°) can be used with a shorter relaxation delay, but this may require more scans.[1]

• Relaxation Delay (d1): This is a critical parameter. The relaxation delay plus the acquisition time should be at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and the internal standard signals being integrated. A value of 10 times T₁ is recommended for the highest accuracy.[1] The T₁ values can be determined experimentally using an inversion-recovery pulse sequence.

• Number of Scans (ns): The number of scans should be sufficient to achieve a signal-to-noise ratio (S/N) of at least 150:1 for the signals to be integrated. A higher S/N (e.g., >1000) is preferable for lower uncertainty.[1]

• Acquisition Time (at): A longer acquisition time provides better digital resolution. A typical value is 3-4 seconds.

• Spectral Width (sw): The spectral width should encompass all signals of interest.

Parameter	Recommended Value	Rationale
Pulse Angle	90°	Maximizes signal intensity per scan.
Relaxation Delay (d1)	≥ 5 x T₁ (longest T₁ of analyte or standard)	Ensures complete relaxation of nuclei for accurate signal integration.
Number of Scans (ns)	Sufficient for S/N > 150 (ideally > 1000)	Improves precision of the measurement.
Acquisition Time (at)	2 - 4 seconds	Provides adequate digital resolution.

4. Data Processing and Analysis

• Apply a Fourier transform to the acquired FID.

• Phase the spectrum carefully to ensure all peaks have a pure absorption lineshape.

• Perform a baseline correction to ensure a flat baseline across the entire spectrum.

• Integrate a well-resolved, non-overlapping signal for the analyte and a signal for the internal standard (either the 18H or 4H singlet of BTMSB). The integration limits should cover the entire peak.

• Calculate the purity of the analyte using the following equation[1][8]:

  Panalyte = (Ianalyte / Istd) * (Nstd / Nanalyte) * (Manalyte / Mstd) * (mstd / manalyte) * Pstd

  Where:

  • Panalyte = Purity of the analyte (mass fraction)

  • Ianalyte = Integral of the analyte signal

  • Istd = Integral of the internal standard signal

  • Nanalyte = Number of protons corresponding to the analyte integral

  • Nstd = Number of protons corresponding to the internal standard integral (18 or 4 for BTMSB)

  • Manalyte = Molar mass of the analyte

  • Mstd = Molar mass of the internal standard (222.48 g/mol for BTMSB)

  • manalyte = Mass of the analyte

  • mstd = Mass of the internal standard

  • Pstd = Purity of the internal standard

Example Data

The following table provides a hypothetical example of the data used for a qNMR purity assessment.

Parameter	Analyte (Example: Benzoic Acid)	Internal Standard (1,4-Bis(trimethylsilyl)benzene)
Mass (m)	15.25 mg	8.12 mg
Molar Mass (M)	122.12 g/mol	222.48 g/mol
Purity (P)	To be determined	99.9%
¹H NMR Signal Integrated	7.5-7.6 ppm (d, 2H)	0.1 ppm (s, 18H)
Number of Protons (N)	2	18
Integral Value (I)	5.32	10.00

Using the equation above: Panalyte = (5.32 / 10.00) * (18 / 2) * (122.12 / 222.48) * (8.12 / 15.25) * 0.999 = 0.985 or 98.5%

Visualizations

Caption: Workflow for purity assessment using qNMR with an internal standard.

References

• 1. bipm.org [bipm.org]
• 2. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 3. Development of 1H qNMR Analytical Procedure for Purity Determination of Imazosulfuron and 1,4-BTMSB-d4 for ISO 17034 Accreditation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 5. 1,4-Bis(trimethylsilyl)benzene | C12H22Si2 | CID 25771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scientificlabs.co.uk [scientificlabs.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. rsc.org [rsc.org]

Application Notes and Protocols for 1,4-Bis(trimethylsilyl)benzene in Polymer and Materials Science qNMR

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 1,4-bis(trimethylsilyl)benzene (BTMSB) as an internal standard for quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy in the field of polymer and materials science. This document outlines the principles, experimental protocols, and data analysis workflows for accurate quantification of polymers, determination of monomer ratios in copolymers, and calculation of polymer molecular weights.

Introduction to 1,4-Bis(trimethylsilyl)benzene as a qNMR Standard

1,4-Bis(trimethylsilyl)benzene (BTMSB) is an excellent internal standard for ¹H qNMR due to its chemical stability, solubility in common organic solvents, and simple, well-defined NMR spectrum.[1][2] Its key features include:

• Two sharp singlets: One from the 18 equivalent protons of the two trimethylsilyl (B98337) (TMS) groups at approximately 0.25 ppm, and another from the 4 equivalent aromatic protons around 7.4 ppm. This simple spectrum minimizes the chance of signal overlap with complex polymer signals.[2]

• High Purity: Available as a certified reference material, ensuring traceability and accuracy in quantitative measurements.

• Good Solubility: Readily dissolves in common deuterated solvents used for polymer analysis, such as chloroform-d (B32938) (CDCl₃) and dimethyl sulfoxide-d₆ (DMSO-d₆).[2]

• Chemical Inertness: Does not typically react with common polymer and material samples.

Applications in Polymer and Materials Science

BTMSB is a versatile tool for the quantitative analysis of a wide range of polymers and materials. Key applications include:

• Determination of Polymer Purity: Accurately measuring the mass fraction of a polymer in a sample.

• Quantification of Monomer Ratios in Copolymers: Determining the composition of copolymers by comparing the integrals of signals from each monomer unit to the BTMSB standard.[3]

• Molecular Weight (Mn) Determination by End-Group Analysis: Calculating the number-average molecular weight of polymers by quantifying the end groups relative to the repeating monomer units.[4][5]

• Analysis of Polymer Blends: Determining the relative amounts of different polymers in a blend.

Quantitative Data Summary

The following tables summarize the key properties of BTMSB and provide an example of quantitative data for a hypothetical polymer analysis.

Table 1: Properties of 1,4-Bis(trimethylsilyl)benzene (BTMSB) Internal Standard

Property	Value	Reference
Molecular Formula	C₁₂H₂₂Si₂	[1]
Molecular Weight	222.47 g/mol	[1]
¹H NMR Signals	~0.25 ppm (s, 18H, -Si(CH₃)₃)	[2]
~7.4 ppm (s, 4H, Ar-H)	[2]
Recommended Solvents	CDCl₃, DMSO-d₆, CD₃OD	[2]

Table 2: Example qNMR Data for the Determination of Polystyrene Purity

Parameter	Value
Mass of BTMSB (m_std)	10.25 mg
Purity of BTMSB (P_std)	99.8%
Mass of Polystyrene Sample (m_analyte)	35.10 mg
Integral of BTMSB TMS Signal (I_std)	1.00
Number of Protons for BTMSB Signal (N_std)	18
Integral of Polystyrene Aromatic Signal (I_analyte)	5.23
Number of Protons for Polystyrene Signal (N_analyte)	5
Molecular Weight of BTMSB (MW_std)	222.47 g/mol
Molecular Weight of Styrene Monomer (MW_analyte)	104.15 g/mol
Calculated Purity of Polystyrene (P_analyte)	95.2%

Experimental Protocols

This section provides a detailed protocol for performing a qNMR experiment using BTMSB as an internal standard for polymer analysis.

• 1,4-Bis(trimethylsilyl)benzene (Certified Reference Material)

• Polymer/Material Sample

• Deuterated NMR solvent (e.g., CDCl₃, DMSO-d₆)

• High-precision analytical balance

• NMR spectrometer

• NMR tubes

Accurate gravimetric preparation is crucial for reliable qNMR results.[2]

• Accurately weigh a suitable amount of BTMSB (e.g., 5-10 mg) into a clean, dry vial.

• Accurately weigh the polymer or material sample (e.g., 20-40 mg) into the same vial.

• Dissolve the mixture in a precise volume of deuterated solvent (e.g., 0.75 mL).

• Ensure complete dissolution by gentle vortexing or sonication.

• Transfer the solution to an NMR tube.

Caption: Workflow for qNMR sample preparation.

To obtain accurate quantitative data, especially for polymers, specific acquisition parameters must be optimized.

• Pulse Sequence: A simple 1D pulse-acquire sequence is recommended.[2]

• Relaxation Delay (d1): This is a critical parameter for macromolecules. It should be set to at least 5 times the longest T₁ (spin-lattice relaxation time) of both the polymer and BTMSB signals to ensure full relaxation. For polymers, T₁ values can be significantly longer than for small molecules, so a d1 of 30-60 seconds is often necessary.

• Pulse Angle: A 90° pulse angle should be used.

• Number of Scans: A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio (S/N > 250:1) for the signals to be integrated.

• Acquisition Time (at): A sufficiently long acquisition time (e.g., > 3 s) is needed to ensure proper digitization of the signals.[2]

Caption: Steps for NMR data acquisition.

• Fourier Transform: Apply an exponential window function with a line broadening of 0.3 Hz.

• Phasing and Baseline Correction: Carefully phase the spectrum and apply a polynomial baseline correction to ensure accurate integration.

• Integration: Integrate the well-resolved signals of both the BTMSB standard and the polymer analyte. The integration region should cover at least 100 times the full width at half maximum (FWHM) of the signal.[2]

• Calculation: Use the following formula to calculate the purity (mass fraction) of the analyte:

  P_analyte = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • P = Purity (mass fraction)

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

References

• 1. 1,4-Bis(trimethylsilyl)benzene 96 13183-70-5 [sigmaaldrich.com]
• 2. bipm.org [bipm.org]
• 3. Using Quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 4. Determination of the molecular weight of polymers by end-group analysis - Magritek [magritek.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for Chemical Vapor Deposition of Silicon Carbide Using 1,4-Bis(trimethylsilyl)benzene

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a detailed protocol for the deposition of silicon carbide (SiC) thin films using 1,4-Bis(trimethylsilyl)benzene as a single-source precursor. The described method is based on a plasma-assisted liquid injection chemical vapor deposition (PA-LICVD) process. 1,4-Bis(trimethylsilyl)benzene is a solid, halogen-free organosilicon compound that offers a safer and potentially more stoichiometric source for SiC deposition compared to traditional gaseous or halogenated precursors. The inclusion of a benzene (B151609) ring in the precursor structure may also influence the properties of the resulting SiC films. These application notes are intended to guide researchers in setting up and performing SiC depositions for various applications, including protective coatings and semiconductor device fabrication.

Precursor Specifications

1,4-Bis(trimethylsilyl)benzene (TMSB) is a solid precursor that can be utilized for the development of silicon carbide coatings through a plasma-assisted chemical vapor deposition (CVD) process.

Property	Value
Chemical Formula	C₆H₄[Si(CH₃)₃]₂
Molecular Weight	222.47 g/mol
Appearance	Solid
Melting Point	91-94 °C (lit.)
Boiling Point	194 °C/742 mmHg (lit.)

Plasma-Assisted Liquid Injection Chemical Vapor Deposition (PA-LICVD) Protocol

This protocol is based on the findings from the scientific literature, primarily the work of Selvakumar et al., which investigates the use of 1,4-Bis(trimethylsilyl)benzene in a plasma-assisted liquid injection CVD system. A thin film of silicon carbide was successfully grown on a graphite (B72142) substrate at 573 K (300 °C) using this precursor.[1]

3.1. Equipment and Materials

• PA-LICVD Reactor: A hot-wall or cold-wall reactor equipped with a liquid injection system (e.g., a pulsed injector or a nebulizer), a plasma source (e.g., radio-frequency or microwave), a vacuum system, and a substrate heater.

• Precursor: 1,4-Bis(trimethylsilyl)benzene (TMSB), 96% purity or higher.

• Solvent (optional): High-purity anhydrous solvent (e.g., toluene, hexane) if a solution-based precursor delivery is used.

• Carrier/Plasma Gases: High-purity argon (Ar), nitrogen (N₂), and/or hydrogen (H₂).

• Substrates: Graphite, silicon wafers, or other suitable materials.

• Substrate Cleaning Reagents: Acetone (B3395972), isopropanol (B130326), deionized water, and appropriate etchants for the chosen substrate (e.g., hydrofluoric acid for silicon wafers).

3.2. Experimental Workflow

Caption: Experimental workflow for SiC deposition.

3.3. Detailed Methodologies

• Substrate Preparation:

  • Thoroughly clean the substrates to remove any organic and inorganic contaminants.

  • For silicon substrates, a standard RCA cleaning procedure followed by a dip in dilute hydrofluoric acid to remove the native oxide layer is recommended.

  • For graphite substrates, ultrasonic cleaning in acetone and isopropanol followed by drying in a nitrogen stream is suitable.

• Precursor Preparation:

  • As 1,4-Bis(trimethylsilyl)benzene is a solid, it can be delivered to the reactor by heating the precursor reservoir above its melting point and using a carrier gas to transport the vapor.

  • Alternatively, and as is common in liquid injection CVD, dissolve a known concentration of 1,4-Bis(trimethylsilyl)benzene in a suitable high-purity, anhydrous solvent. The concentration will need to be optimized based on the desired deposition rate and film properties.

• CVD Process Parameters:

  • Deposition Temperature: A deposition temperature of 300 °C (573 K) has been reported for the growth of SiC films on graphite substrates.[1] The optimal temperature may vary depending on the substrate and desired film characteristics.

  • Precursor Solution Flow Rate: The liquid precursor solution is typically injected into a vaporizer chamber through a high-frequency pulsed microvalve. The flow rate is controlled by the injector opening time and frequency. This parameter directly influences the growth rate and needs to be optimized.

  • Carrier Gas Flow Rate: An inert gas, such as argon, is used to transport the vaporized precursor to the deposition zone. The flow rate will affect the residence time of the precursor in the reactor and the uniformity of the coating.

  • Plasma Parameters:

    • Plasma Gas: Argon, nitrogen, or a mixture of gases can be used to generate the plasma.

    • Plasma Power: The power applied to the plasma source (e.g., RF power) will influence the decomposition of the precursor and the energy of the species arriving at the substrate surface.

  • Chamber Pressure: The total pressure in the reactor during deposition is a critical parameter that affects the mean free path of the gas molecules and the plasma characteristics.

3.4. Post-Deposition Characterization

After deposition, the SiC films should be characterized to determine their properties:

• Thickness and Growth Rate: Measured using techniques such as ellipsometry, profilometry, or cross-sectional scanning electron microscopy (SEM).

• Composition and Stoichiometry: Determined by X-ray photoelectron spectroscopy (XPS) or energy-dispersive X-ray spectroscopy (EDS).

• Crystallinity and Phase: Analyzed using X-ray diffraction (XRD) or transmission electron microscopy (TEM).

• Surface Morphology and Microstructure: Imaged by SEM and atomic force microscopy (AFM).

• Hardness and Mechanical Properties: Evaluated using nanoindentation.

Data Presentation

The following tables summarize the known and suggested process parameters for the PA-LICVD of SiC using 1,4-Bis(trimethylsilyl)benzene. It is important to note that the optimal parameters may vary depending on the specific reactor configuration.

Table 1: Precursor and Substrate Information

Parameter	Value/Type	Reference
Precursor	1,4-Bis(trimethylsilyl)benzene	[1]
Substrate	Graphite	[1]

Table 2: Deposition Parameters

Parameter	Reported Value	Suggested Range for Optimization
Substrate Temperature	300 °C (573 K)[1]	200 - 600 °C
Precursor Solution Conc.	Not Reported	0.01 - 0.1 M in a suitable solvent
Liquid Injection Rate	Not Reported	1 - 10 ml/hr
Carrier Gas (Ar) Flow Rate	Not Reported	50 - 200 sccm
Plasma Gas Flow Rate	Not Reported	10 - 100 sccm
Plasma Power (RF)	Not Reported	50 - 300 W
Chamber Pressure	Not Reported	0.1 - 10 Torr
Deposition Time	Not Reported	30 - 120 min

Table 3: Expected Film Properties

Property	Expected Outcome	Characterization Technique
Material	Silicon Carbide (SiC)	XRD, XPS
Crystallinity	Amorphous or Nanocrystalline	XRD, TEM
Composition	Near-stoichiometric SiC	XPS, EDS
Thickness	Dependent on deposition time and rate	Ellipsometry, SEM
Morphology	Smooth and dense	SEM, AFM

Visualizations

5.1. Chemical Structure of 1,4-Bis(trimethylsilyl)benzene

Caption: Structure of the SiC precursor.

5.2. Simplified Decomposition Pathway

Caption: Decomposition pathway in PA-LICVD.

Safety Precautions

• 1,4-Bis(trimethylsilyl)benzene is a combustible solid and should be handled with care.

• The CVD process involves high temperatures, high voltages, and vacuum systems. Appropriate personal protective equipment (PPE), including safety glasses and gloves, should be worn.

• The reactor should be operated in a well-ventilated area or in a fume hood.

• Follow all safety guidelines for the handling of flammable solvents and high-pressure gas cylinders.

References

• 1. researchgate.net [researchgate.net]

1,4-Bis(trimethylsilyl)benzene: A Latent Precursor in Organometallic Synthesis

Application Note

Introduction

1,4-Bis(trimethylsilyl)benzene is a versatile aromatic compound featuring two trimethylsilyl (B98337) groups at the para positions of a benzene (B151609) ring. While it is extensively utilized in organic synthesis as a protecting group and a precursor for various organic molecules, its direct application as a precursor for the synthesis of discrete organometallic complexes is not widely documented in scientific literature. The strength and relative inertness of the carbon-silicon bond in this compound make its direct cleavage by metal centers for the formation of stable metal-carbon bonds a challenging transformation.

However, the structural motif of a 1,4-disubstituted benzene ring is a cornerstone in the design of pincer ligands, which are crucial in modern organometallic chemistry and catalysis. Typically, organometallic pincer complexes are synthesized from halo-substituted arenes, such as 1,4-dibromobenzene (B42075), which readily undergo oxidative addition or other metal-mediated C-X bond activation reactions.

This document will provide an overview of the potential, yet underexplored, utility of 1,4-bis(trimethylsilyl)benzene in organometallic synthesis and will present a detailed protocol for a related, well-established synthesis of a palladium pincer complex starting from 1,4-dibromobenzene. This serves as a valuable reference for researchers interested in the synthesis of organometallic compounds with a central phenylene linker.

Conceptual Application of 1,4-Bis(trimethylsilyl)benzene

The trimethylsilyl group can act as a leaving group in certain metal-catalyzed cross-coupling reactions. In principle, 1,4-bis(trimethylsilyl)benzene could serve as a precursor to 1,4-phenylene-bridged organometallic structures through transmetalation or C-Si bond activation. This approach, however, remains largely theoretical and requires further investigation to establish its synthetic utility.

Established Precursor for Pincer Ligands: 1,4-Dihalobenzenes

A common and highly efficient route to pincer complexes involves the use of 1,4-dihalobenzenes. The following sections detail the synthesis of a well-known Palladium(II) PCP pincer complex, which highlights the general strategy employed for incorporating a 1,4-phenylene scaffold into a stable organometallic framework.

Experimental Protocols: Synthesis of a Palladium(II) PCP Pincer Complex

This protocol describes the synthesis of a [PdCl(PCP)] pincer complex starting from 1,4-dibromobenzene. The PCP ligand features a central aryl group connected to two phosphine (B1218219) arms.

Overall Reaction Scheme:

Materials and Methods

Reagent/Material	Supplier	Grade
1,4-Dibromobenzene	Sigma-Aldrich	99%
n-Butyllithium (2.5 M in hexanes)	Sigma-Aldrich	Reagent grade
Chlorodi-tert-butylphosphine	Strem Chemicals	97%
Bis(cyclooctadiene)palladium(II) chloride	Strem Chemicals	98%
Anhydrous Diethyl Ether	Sigma-Aldrich	Anhydrous
Anhydrous Toluene (B28343)	Sigma-Aldrich	Anhydrous
Anhydrous Pentane (B18724)	Sigma-Aldrich	Anhydrous

Protocol 1: Synthesis of 1,4-Bis(di-tert-butylphosphino)benzene

• Reaction Setup: A flame-dried 250 mL Schlenk flask equipped with a magnetic stir bar is charged with 1,4-dibromobenzene (2.36 g, 10.0 mmol). The flask is evacuated and backfilled with argon three times.

• Lithiation: Anhydrous diethyl ether (100 mL) is added to the flask. The solution is cooled to -78 °C in a dry ice/acetone bath. n-Butyllithium (8.4 mL of a 2.5 M solution in hexanes, 21.0 mmol) is added dropwise via syringe over 20 minutes. The reaction mixture is stirred at -78 °C for 1 hour, then allowed to warm to room temperature and stirred for an additional 2 hours.

• Phosphination: The resulting suspension of 1,4-dilithiobenzene is cooled back to -78 °C. Chlorodi-tert-butylphosphine (3.95 g, 22.0 mmol) is added dropwise. The reaction mixture is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight.

• Work-up: The reaction is quenched by the slow addition of 20 mL of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether (2 x 50 mL). The combined organic layers are washed with brine (50 mL), dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure to yield a white solid. The crude product is washed with cold pentane and dried under vacuum to afford 1,4-bis(di-tert-butylphosphino)benzene.

Product	Yield (%)	Melting Point (°C)	31P NMR (δ, ppm)
1,4-Bis(di-tert-butylphosphino)benzene	75	128-131	18.2

Protocol 2: Synthesis of [PdCl(PCP)] Complex

• Reaction Setup: A flame-dried 100 mL Schlenk flask is charged with 1,4-bis(di-tert-butylphosphino)benzene (0.70 g, 2.0 mmol) and bis(cyclooctadiene)palladium(II) chloride (Pd(COD)Cl2, 0.57 g, 2.0 mmol). The flask is evacuated and backfilled with argon.

• Complexation: Anhydrous toluene (40 mL) is added, and the reaction mixture is heated to 80 °C and stirred for 4 hours. During this time, the solution becomes clear, and a pale-yellow precipitate may form.

• Isolation: The reaction mixture is cooled to room temperature, and the volume of the solvent is reduced to approximately 10 mL under vacuum. Pentane (30 mL) is added to precipitate the product.

• Purification: The pale-yellow solid is collected by filtration, washed with pentane (2 x 10 mL), and dried under vacuum.

Product	Yield (%)	Melting Point (°C)	31P NMR (δ, ppm)
[PdCl(PCP)]	88	>250 (decomposes)	35.5

Visualizations

Logical Workflow for Pincer Complex Synthesis

Caption: Synthetic pathway for a Palladium PCP pincer complex.

Reaction Mechanism: Oxidative Addition and C-H Activation

Caption: Key steps in the formation of a pincer complex.

While 1,4-bis(trimethylsilyl)benzene is a valuable reagent in organic chemistry, its role as a direct precursor in organometallic synthesis is not well-established. Researchers and drug development professionals seeking to synthesize organometallic complexes with a 1,4-phenylene backbone will find that 1,4-dihalobenzenes are more common and reliable starting materials. The provided protocols for the synthesis of a palladium PCP pincer complex from 1,4-dibromobenzene offer a detailed and practical guide for entering this important area of organometallic chemistry. Further research may yet uncover efficient methods for the activation of the C-Si bonds in 1,4-bis(trimethylsilyl)benzene for organometallic synthesis, opening new avenues for catalyst and materials development.

Application Notes and Protocols: Derivatization of 1,4-Bis(trimethylsilyl)benzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the derivatization of 1,4-bis(trimethylsilyl)benzene, a versatile building block in organic synthesis. The trimethylsilyl (B98337) (TMS) groups serve as excellent leaving groups in electrophilic aromatic ipso-substitution reactions, allowing for the regioselective introduction of various functional groups to the 1,4-positions of the benzene (B151609) ring. This methodology is particularly valuable in the synthesis of precursors for pharmaceuticals, agrochemicals, and advanced materials.

Core Concept: Ipso-Substitution

The derivatization reactions described herein proceed via an ipso-substitution mechanism. In this type of electrophilic aromatic substitution, the incoming electrophile displaces a substituent already present on the aromatic ring, in this case, the trimethylsilyl group. The strong polarization of the carbon-silicon bond and the ability of silicon to stabilize a positive charge in the transition state facilitate this reaction pathway.

Caption: General workflow of ipso-substitution on 1,4-Bis(trimethylsilyl)benzene.

Key Derivatization Reactions

The following sections detail the protocols for key derivatization reactions of 1,4-bis(trimethylsilyl)benzene.

Iodination: Synthesis of 1,4-Diiodobenzene (B128391)

This protocol describes the synthesis of 1,4-diiodobenzene via ipso-iodination. Iodine monochloride (ICl) is a highly effective electrophilic iodinating agent for this transformation.

Quantitative Data Summary

Reactant	Molar Ratio (to substrate)	Reaction Time	Temperature (°C)	Yield (%)
Iodine Monochloride	2.2	15 min	0 to RT	~95

Experimental Protocol

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 1,4-bis(trimethylsilyl)benzene (1.0 eq) in anhydrous dichloromethane (B109758) (DCM).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add a solution of iodine monochloride (2.2 eq) in anhydrous DCM dropwise via the dropping funnel over 15 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 15 minutes.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium thiosulfate (B1220275) (Na₂S₂O₃). Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), and concentrate under reduced pressure. The crude product can be purified by recrystallization from ethanol (B145695) to yield pure 1,4-diiodobenzene.

Caption: Experimental workflow for the synthesis of 1,4-diiodobenzene.

Bromination: Synthesis of 1,4-Dibromobenzene (B42075)

This protocol outlines the synthesis of 1,4-dibromobenzene using molecular bromine as the electrophile.

Quantitative Data Summary

Reactant	Molar Ratio (to substrate)	Reaction Time	Temperature (°C)	Yield (%)
Bromine	2.1	2 h	0	Not specified

Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 1,4-bis(trimethylsilyl)benzene (1.0 eq) in chloroform (B151607) (CHCl₃).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Add a solution of bromine (2.1 eq) in CHCl₃ dropwise over 30 minutes.

• Reaction: Stir the reaction mixture at 0 °C for 2 hours.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium bisulfite (NaHSO₃). Separate the organic layer and wash it with saturated aqueous sodium bicarbonate (NaHCO₃) and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica (B1680970) gel.

Friedel-Crafts Acylation: Synthesis of 1,4-Diacetylbenzene

This protocol describes the diacylation of 1,4-bis(trimethylsilyl)benzene to form 1,4-diacetylbenzene.

Quantitative Data Summary

Reactant	Molar Ratio (to substrate)	Catalyst	Reaction Time	Temperature (°C)	Yield (%)
Acetyl Chloride	2.5	AlCl₃ (2.5 eq)	1 h	0 to RT	~80

Experimental Protocol

• Reaction Setup: To a stirred suspension of anhydrous aluminum chloride (AlCl₃, 2.5 eq) in anhydrous DCM at 0 °C, add acetyl chloride (2.5 eq) dropwise.

• Substrate Addition: To this mixture, add a solution of 1,4-bis(trimethylsilyl)benzene (1.0 eq) in anhydrous DCM dropwise, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Work-up: Carefully pour the reaction mixture onto crushed ice and add concentrated hydrochloric acid (HCl). Separate the organic layer and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with water, saturated NaHCO₃ solution, and brine. Dry over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation. The crude product can be purified by recrystallization.

Caption: Logical relationship in Friedel-Crafts acylation.

Nitration: Synthesis of 1,4-Dinitrobenzene (B86053)

This protocol details the dinitration of 1,4-bis(trimethylsilyl)benzene using nitronium tetrafluoroborate (B81430) (NO₂BF₄) as the nitrating agent.[1] This reagent offers a powerful and clean method for nitration under non-acidic conditions.

Quantitative Data Summary

Reactant	Molar Ratio (to substrate)	Solvent	Reaction Time	Temperature (°C)	Yield (%)
Nitronium tetrafluoroborate	2.2	Sulfolane	1 h	25	High

Experimental Protocol

• Reaction Setup: In a dry flask under a nitrogen atmosphere, dissolve 1,4-bis(trimethylsilyl)benzene (1.0 eq) in dry sulfolane.

• Reagent Addition: Add nitronium tetrafluoroborate (2.2 eq) portion-wise to the stirred solution at room temperature.

• Reaction: Stir the mixture at room temperature for 1 hour.

• Work-up: Pour the reaction mixture into a mixture of ice and water. The product will precipitate.

• Purification: Collect the precipitate by filtration, wash thoroughly with water, and then with a small amount of cold ethanol. The crude 1,4-dinitrobenzene can be further purified by recrystallization from ethanol.

Conclusion

The ipso-substitution of 1,4-bis(trimethylsilyl)benzene provides a reliable and regioselective route to a variety of 1,4-disubstituted benzene derivatives. The protocols outlined in these application notes offer a foundation for the synthesis of key intermediates in drug discovery and materials science. Researchers are encouraged to optimize these conditions for their specific applications.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for 1,4-Bis(trimethylsilyl)benzene in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,4-Bis(trimethylsilyl)benzene, primarily as an internal standard in quantitative nuclear magnetic resonance (qNMR) spectroscopy, and explore its potential, though not commonly documented, application in gas chromatography-mass spectrometry (GC-MS).

Primary Application: Internal Standard in Quantitative NMR (qNMR) Spectroscopy

1,4-Bis(trimethylsilyl)benzene (TMSB) is a well-established internal standard for quantitative analysis of small organic molecules by ¹H NMR spectroscopy.[1][2] Its simple proton spectrum, consisting of two sharp singlets, and its chemical inertness make it an ideal reference compound.

Key Advantages in qNMR:

• Simple Spectrum: Produces two distinct and well-resolved singlets, minimizing spectral overlap with analytes.

• Chemical Stability: It is chemically inert and does not react with a wide range of analytes or solvents.

• Solubility: Soluble in common deuterated solvents used in NMR, such as chloroform-d, and dimethyl sulfoxide-d6.[1]

• Low Volatility: Its solid nature and relatively high boiling point reduce concentration changes due to evaporation.

Hypothetical Application: Internal Standard in Gas Chromatography-Mass Spectrometry (GC-MS)

While not a conventional choice, the physicochemical properties of 1,4-Bis(trimethylsilyl)benzene suggest its potential use as an internal standard in specific GC-MS applications, particularly for the quantitative analysis of other non-polar, thermally stable, and high-boiling aromatic or silylated compounds. An internal standard is a compound added to a sample in a known concentration to facilitate the quantification of an analyte by correcting for variations in sample injection volume and instrument response.

Properties Supporting Potential GC-MS Use:

Property	Value	Significance for GC-MS
Molecular Weight	222.47 g/mol	Provides a unique mass for selective ion monitoring.
Boiling Point	194 °C at 742 mmHg	Suitable for analysis of semi-volatile compounds.
Melting Point	91-94 °C	Solid at room temperature, allowing for easy and accurate weighing.
Chemical Formula	C₁₂H₂₂Si₂	Contains silicon, which can be a useful marker in certain analyses.
Thermal Stability	High	Stable under typical GC inlet and oven temperatures.
Mass Spectrum	Characteristic fragmentation pattern	Allows for selective detection and quantification.

Experimental Protocols

Protocol 1: Quantitative Analysis of a Hypothetical Analyte (e.g., a Silylated Aromatic Compound) using 1,4-Bis(trimethylsilyl)benzene as an Internal Standard in GC-MS

This protocol is a hypothetical example to illustrate how 1,4-Bis(trimethylsilyl)benzene could be used as an internal standard in a GC-MS workflow.

1. Preparation of Stock Solutions:

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,4-Bis(trimethylsilyl)benzene and dissolve it in 10 mL of a suitable solvent (e.g., dichloromethane (B109758) or toluene).

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the silylated aromatic analyte and dissolve it in 10 mL of the same solvent.

2. Preparation of Calibration Standards:

Prepare a series of calibration standards by adding a constant amount of the IS stock solution and varying amounts of the analyte stock solution to a final volume of 1 mL.

Calibration Standard	Volume of Analyte Stock (µL)	Volume of IS Stock (µL)	Final Volume with Solvent (mL)	Analyte Concentration (µg/mL)	IS Concentration (µg/mL)
1	10	100	1	10	100
2	25	100	1	25	100
3	50	100	1	50	100
4	100	100	1	100	100
5	200	100	1	200	100

3. Sample Preparation:

To 0.9 mL of the sample containing the analyte, add 0.1 mL of the 1 mg/mL IS stock solution.

4. GC-MS Analysis:

• GC Conditions (Example):

  • Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Inlet Temperature: 280 °C

  • Injection Volume: 1 µL (splitless)

  • Oven Program: Initial temperature 80 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Conditions (Example):

  • Ion Source Temperature: 230 °C

  • Transfer Line Temperature: 280 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Mode: Selected Ion Monitoring (SIM)

    • Analyte Quantifier Ion: (To be determined based on analyte's mass spectrum)

    • Analyte Qualifier Ion(s): (To be determined)

    • IS Quantifier Ion: m/z 207 (M-15)

    • IS Qualifier Ion(s): m/z 222 (M+), 73

5. Data Analysis:

• Integrate the peak areas of the quantifier ions for both the analyte and the internal standard in the chromatograms of the calibration standards and the sample.

• Calculate the Response Factor (RF) for each calibration standard: RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

• Calculate the average RF from the calibration standards.

• Calculate the concentration of the analyte in the sample: Concentrationanalyte = (Areaanalyte / AreaIS) * (ConcentrationIS / Average RF)

Visualizations

Caption: Workflow for quantitative GC-MS analysis using an internal standard.

Signaling Pathways and Logical Relationships

The use of an internal standard in quantitative analysis follows a logical relationship to ensure accuracy and precision by correcting for potential errors during the analytical process.

Caption: Logical relationship of internal standard use for error correction.

References

• 1. 1,4-Bis(trimethylsilyl)benzene 96 13183-70-5 [sigmaaldrich.com]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]

Technical Notes & Optimization

Technical Support Center: Optimizing qNMR Accuracy with 1,4-Bis(trimethylsilyl)benzene (BTMSB)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the accuracy of their quantitative Nuclear Magnetic Resonance (qNMR) experiments using 1,4-Bis(trimethylsilyl)benzene (BTMSB) as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is 1,4-Bis(trimethylsilyl)benzene (BTMSB) and why is it used in qNMR?

A1: 1,4-Bis(trimethylsilyl)benzene (BTMSB) is a chemical compound used as an internal standard in quantitative NMR (qNMR) spectroscopy.[1][2] It is particularly useful for the purity assignment of non-polar analytes.[3] Its key advantages include:

• Two distinct and simple signals: It exhibits a sharp singlet from the 18 equivalent protons of the two trimethylsilyl (B98337) (TMS) groups at approximately 0.1 ppm and another signal from the 4 equivalent aromatic protons around 7.4 ppm (chemical shifts are solvent-dependent).[3]

• Good solubility: It is soluble in common organic NMR solvents such as chloroform-d (B32938) (CDCl3), methanol-d4 (B120146) (CD3OD), and dimethyl sulfoxide-d6 (DMSO-d6).[3]

• High Purity: It is available as a high-purity certified reference material (CRM), which is crucial for accurate quantification.[4][5]

Q2: In which solvents is BTMSB soluble and are there any I should avoid?

A2: BTMSB is suitable for use in a variety of common deuterated solvents. It is not recommended for use in deuterium (B1214612) oxide (D2O) due to insufficient solubility.[3]

Quantitative Solubility Data for BTMSB

Solvent	Solubility	Recommended Use
Chloroform-d (CDCl3)	> 5 mg/mL	Recommended for initial consideration.[3]
Methanol-d4 (CD3OD)	> 2 mg/mL	Suitable for use.[3]
DMSO-d6	> 2 mg/mL	Suitable for use.[3]
Acetone-d6	Soluble	Can be used for qNMR studies.[3]
Acetonitrile-d3 (CD3CN)	Soluble	Can be used for qNMR studies.[3]
Deuterium Oxide (D2O)	Insufficiently soluble	Not suitable.[3]

Q3: What are the chemical shifts and key NMR parameters for the quantification signals of BTMSB?

A3: The chemical shifts of BTMSB's signals are solvent-dependent. The two key signals for quantification are the 18 protons of the trimethylsilyl groups and the 4 protons of the benzene (B151609) ring.

NMR Signal Parameters for BTMSB in Common Solvents

Solvent	Signal (Number of Protons)	Chemical Shift (ppm)	Typical Integration Range (ppm)	Spin-Lattice Relaxation Time (T1) (s)
CDCl3	18H (-Si(CH₃)₃)	~0.1	-0.3 – 0.3	2.5 - 3.5
4H (Aromatic)	~7.4	-	-
DMSO-d6	18H (-Si(CH₃)₃)	~0.1	-0.3 – 0.3	2.5 - 3.5
4H (Aromatic)	~7.4	-	-
CD3OD	18H (-Si(CH₃)₃)	~0.1	-0.3 – 0.3	2.5 - 3.5
4H (Aromatic)	~7.4	-	-

Data compiled from the BIPM ISRD-06 report.[3]

Troubleshooting Guide

Issue 1: Inaccurate or inconsistent quantification results.

This is a common issue that can arise from several sources throughout the experimental workflow. Follow this logical troubleshooting guide to identify and resolve the problem.

Caption: Troubleshooting decision tree for inaccurate qNMR results.

• Cause A: Gravimetric Errors

  • Problem: Inaccurate weighing of the analyte or the BTMSB internal standard is a significant source of error in qNMR.[6] Achieving a low relative uncertainty in weighing (e.g., < 0.03%) is critical for high-accuracy results.[3]

  • Solution:

    • Use a calibrated microanalytical balance.

    • Ensure the sample mass is sufficient; for high accuracy, a minimum sample size of 10 mg is recommended to minimize the impact of balance uncertainty.[3]

    • Assess the hygroscopicity of your analyte and BTMSB to avoid mass changes due to water absorption.[3]

    • Prepare a minimum of two independent samples to ensure gravimetric reproducibility.[3]

• Cause B: Suboptimal NMR Acquisition Parameters

  • Problem: Incorrect NMR acquisition parameters can lead to biased signal intensities and inaccurate quantification.

  • Solution:

    • Relaxation Delay (d1): Ensure the repetition time (acquisition time + delay) is at least 5 times the longest spin-lattice relaxation time (T1) of both the analyte and BTMSB signals being quantified.[7] The T1 for BTMSB's trimethylsilyl protons is typically 2.5-3.5 seconds.[3] The inversion-recovery pulse sequence can be used to measure T1 values.[3]

    • Pulse Angle: Calibrate the 90° pulse width for your specific sample.[3]

    • Shimming: Carefully shim the instrument to achieve a symmetrical lineshape with a full width at half maximum (FWHM) of less than 1 Hz for a simple signal, such as the residual solvent peak.[3]

• Cause C: Improper Data Processing

  • Problem: Errors in spectral processing, particularly baseline correction and signal integration, can introduce significant bias.

  • Solution:

    • Baseline Correction: Apply a suitable algorithm for baseline correction. For high-accuracy results, manual baseline assignment is often the most reliable approach.[3]

    • Integration: Define consistent integration limits for both the analyte and BTMSB signals. If signals are near others, ensure the integration range does not include contributions from adjacent peaks.[3]

Issue 2: Signal overlap between the analyte and BTMSB.

• Problem: The signals from your analyte or impurities may overlap with the sharp singlet of BTMSB's trimethylsilyl protons at ~0.1 ppm or the aromatic signal at ~7.4 ppm, making accurate integration impossible.[8]

• Solution:

  • Change Solvent: The chemical shifts of both your analyte and BTMSB are solvent-dependent. Acquiring a spectrum in a different deuterated solvent (e.g., switching from CDCl3 to DMSO-d6) may resolve the overlap.

  • Use the Alternative BTMSB Signal: If the trimethylsilyl signal overlaps, check if the aromatic signal of BTMSB (around 7.4 ppm) is free from overlap and can be used for quantification instead.[3]

  • Use Deuterated BTMSB (BTMSB-d4): If the aromatic protons of your analyte are of interest and overlap with the aromatic signal of BTMSB, using 1,4-Bis(trimethylsilyl)benzene-d4 can resolve this issue as the aromatic signal is absent in the deuterated analog.[3]

  • Higher Field NMR: If available, use a spectrometer with a higher magnetic field strength to increase signal dispersion and potentially resolve the overlap.[3]

  • 2D NMR Techniques: Techniques like 2D HSQC or COSY can help confirm if signals are unique and free from underlying impurity contributions, although their sensitivity is lower.[3]

Experimental Protocols

Protocol 1: Sample Preparation for qNMR using BTMSB Internal Standard

This protocol outlines the steps for preparing a sample for qNMR analysis using the internal standard method.

Caption: Standard workflow for qNMR sample preparation.

• Gravimetry:

  • Using a calibrated analytical or microanalytical balance, accurately weigh approximately 10-20 mg of the analyte into a clean, dry vial. Record the mass to the highest precision possible.

  • To the same vial, add approximately 5-10 mg of high-purity BTMSB. Accurately record the mass. The goal is to have a molar ratio between the standard and analyte that results in signals of comparable intensity.

• Dissolution:

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., CDCl3) to the vial.

  • Ensure complete dissolution of both the analyte and BTMSB. This can be aided by gentle vortexing or sonication. Visually inspect the solution for any undissolved particulates.

• Transfer:

  • Carefully transfer the solution into a clean, dry NMR tube.

  • Cap the NMR tube securely to prevent solvent evaporation.

Protocol 2: Key NMR Acquisition Parameters for Accurate Quantification

• Lock and Shim: Lock on the deuterium signal of the solvent. Optimize the shimming on the locked signal or another sharp singlet until the peak is narrow and symmetrical (FWHM < 1 Hz).[3]

• Determine T1 Values: Use an inversion-recovery experiment to measure the T1 relaxation times for the analyte and BTMSB signals you intend to use for quantification.

• Set Acquisition Parameters:

  • Pulse Program: Use a standard 1D pulse-acquire sequence (e.g., 'zg30' on Bruker instruments).[9]

  • Pulse Angle (p1): Set to a calibrated 90° pulse.

  • Relaxation Delay (d1): Set the delay to be at least 5 times the longest T1 value determined in step 2.

  • Number of Scans (ns): Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 is often recommended for high precision).

  • Receiver Gain (rg): Set the receiver gain to an optimal level, ensuring the FID does not clip.

• Acquire Data: Acquire the spectrum. For high precision, it is recommended to measure each sample at least three times, removing and re-inserting the tube and re-optimizing the lock and shims for each measurement.[3]

References

• 1. 1,4-Bis(trimethylsilyl)benzene 96 13183-70-5 [sigmaaldrich.com]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. bipm.org [bipm.org]
• 4. usp.org [usp.org]
• 5. Development of 1H qNMR Analytical Procedure for Purity Determination of Imazosulfuron and 1,4-BTMSB-d4 for ISO 17034 Accreditation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative NMR Good Weighing Practices and Measurement Uncertainty - Archive - qNMR Symposium/Summit - qNMR Exchange [qnmr.usp.org]
• 7. scispace.com [scispace.com]
• 8. Quantitative NMR-Based Biomedical Metabolomics: Current Status and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: NMR Signal Overlap with 1,4-Bis(trimethylsilyl)benzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding and resolving NMR signal overlap with 1,4-Bis(trimethylsilyl)benzene (BTMSB).

Frequently Asked Questions (FAQs)

Q1: What are the typical ¹H and ¹³C NMR chemical shifts for 1,4-Bis(trimethylsilyl)benzene?

A1: 1,4-Bis(trimethylsilyl)benzene has two distinct signals in a ¹H NMR spectrum and three in a ¹³C NMR spectrum. The chemical shifts can vary slightly depending on the solvent used.[1]

• ¹H NMR:

  • A singlet for the 18 equivalent protons of the two trimethylsilyl (B98337) (TMS) groups, typically appearing around δ 0.1 ppm .[1]

  • A singlet for the 4 equivalent aromatic protons, typically appearing around δ 7.4 ppm .[1]

• ¹³C NMR:

  • A signal for the methyl carbons of the TMS groups.

  • A signal for the aromatic carbons attached to the TMS groups.

  • A signal for the aromatic carbons not attached to the TMS groups.

Q2: Which common laboratory solvents or impurities are most likely to cause signal overlap with 1,4-Bis(trimethylsilyl)benzene?

A2: Signal overlap is a common issue that can complicate spectral analysis. For 1,4-Bis(trimethylsilyl)benzene, potential overlaps can occur with:

• TMS proton signal (around 0.1 ppm): This region is generally less crowded, but overlap can occur with other silicon-containing compounds or high upfield-shifted signals.

• Aromatic proton signal (around 7.4 ppm): This region is more prone to overlap from aromatic protons of other analytes, as well as residual solvent signals like chloroform (B151607) (CHCl₃) in CDCl₃, which appears at δ 7.26 ppm.[2]

Q3: Can I use 1,4-Bis(trimethylsilyl)benzene as an internal standard for quantitative NMR (qNMR)?

A3: Yes, 1,4-Bis(trimethylsilyl)benzene is suitable for use as an internal standard for qNMR purity assignments, particularly for non-polar analytes.[1] It is a stable, crystalline solid that provides unique, sharp singlet resonances with a narrow signal width.[1]

Troubleshooting Guide: Resolving Signal Overlap

If you are experiencing signal overlap with 1,4-Bis(trimethylsilyl)benzene, follow these troubleshooting steps:

Step 1: Confirm the Identity of Overlapping Signals

• Check for Impurities: Consult tables of common NMR impurities to see if the overlapping signal corresponds to a known contaminant.[3][4][5]

• Verify Solvent Peaks: Ensure the overlapping signal is not a residual solvent peak or a satellite peak.[2]

Step 2: Optimize Experimental Conditions

• Change the Solvent: The chemical shift of a signal is dependent on the solvent used.[1] Switching to a different deuterated solvent can often shift the signals of your analyte and 1,4-Bis(trimethylsilyl)benzene, thereby resolving the overlap.

• Adjust Temperature: Changing the temperature of the NMR experiment can sometimes shift the positions of certain peaks, especially those involved in hydrogen bonding, which might resolve the overlap.[6]

Step 3: Utilize Advanced NMR Techniques

If optimizing experimental conditions does not resolve the overlap, consider using 2D NMR experiments:

• COSY (Correlation Spectroscopy): A ¹H-¹H COSY experiment can help identify which proton signals are coupled to each other, allowing you to trace out the spin systems of your analyte and differentiate them from the singlet of 1,4-Bis(trimethylsilyl)benzene.[7]

• HSQC (Heteronuclear Single Quantum Coherence): An HSQC experiment correlates proton signals with their directly attached carbons. This is highly effective for resolving ¹H signal overlap because the signals are spread out over the much larger ¹³C chemical shift range.[7]

• HMBC (Heteronuclear Multiple Bond Correlation): An HMBC experiment identifies long-range (2-4 bond) correlations between protons and carbons, which can be useful for assigning quaternary carbons and further confirming structural assignments.[7]

Data Presentation

Table 1: ¹H and ¹³C NMR Chemical Shifts of 1,4-Bis(trimethylsilyl)benzene in Various Solvents

Solvent	¹H Chemical Shift (ppm) - TMS Protons	¹H Chemical Shift (ppm) - Aromatic Protons	¹³C Chemical Shift (ppm) - TMS Carbons	¹³C Chemical Shift (ppm) - Aromatic C-Si	¹³C Chemical Shift (ppm) - Aromatic C-H
CDCl₃	~0.25	~7.50	~-1.0	~140.0	~133.0
Acetone-d₆	~0.23	~7.60	~-0.8	~141.0	~133.5
DMSO-d₆	~0.20	~7.50	~-0.9	~140.5	~133.0
Benzene-d₆	~0.30	~7.75	~-0.7	~140.8	~133.2

Note: Chemical shifts are approximate and can be influenced by concentration and temperature.

Table 2: ¹H NMR Chemical Shifts of Common Solvents and Impurities

Compound	Solvent	Chemical Shift (ppm)	Multiplicity
Chloroform (residual)	CDCl₃	7.26	singlet
Water	CDCl₃	1.56	singlet
Acetone (residual)	Acetone-d₆	2.05	pentet
Water	Acetone-d₆	2.84	singlet
DMSO (residual)	DMSO-d₆	2.50	pentet
Water	DMSO-d₆	3.33	singlet
Benzene (residual)	Benzene-d₆	7.16	singlet
Water	Benzene-d₆	0.40	singlet
Acetonitrile (residual)	CD₃CN	1.94	pentet
Dichloromethane (residual)	CD₂Cl₂	5.32	triplet
Toluene	CDCl₃	2.36, 7.09-7.24	singlet, multiplet
Hexane	CDCl₃	0.88, 1.26	triplet, multiplet
Silicone Grease	CDCl₃	~0.07	broad singlet

Source: Data compiled from various sources.[2][3][4][5]

Experimental Protocols

Protocol: Sample Preparation to Avoid Signal Overlap

• Analyte and Standard Preparation:

  • Accurately weigh 5-10 mg of your analyte and a suitable amount of 1,4-Bis(trimethylsilyl)benzene (if used as an internal standard) into a clean, dry vial.

• Solvent Selection:

  • Choose a deuterated solvent in which both your analyte and 1,4-Bis(trimethylsilyl)benzene are soluble.

  • Consult the chemical shift tables to select a solvent where the residual solvent peaks do not overlap with the signals of interest. CDCl₃, acetone-d₆, and DMSO-d₆ are common choices.[1]

• Dissolution:

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.

  • Gently vortex or sonicate the vial to ensure complete dissolution.

• Transfer to NMR Tube:

  • Transfer the solution to a 5 mm NMR tube.

  • Ensure the sample height is sufficient for the NMR spectrometer's detector (typically around 4-5 cm).

• Initial 1D ¹H NMR Acquisition:

  • Acquire a standard 1D ¹H NMR spectrum.

  • Check for any signal overlap.

• Troubleshooting Overlap:

  • If overlap is observed, refer to the troubleshooting guide above. Consider preparing a new sample in a different solvent.

Visualizations

Caption: Structure of 1,4-Bis(trimethylsilyl)benzene and its corresponding ¹H NMR signals.

Caption: Workflow for troubleshooting signal overlap in NMR experiments.

References

• 1. bipm.org [bipm.org]
• 2. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. kgroup.du.edu [kgroup.du.edu]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Purifying 1,4-Bis(trimethylsilyl)benzene by Recrystallization

This technical support guide provides a comprehensive protocol for the purification of 1,4-Bis(trimethylsilyl)benzene via recrystallization. It includes a detailed experimental procedure, a troubleshooting guide in a question-and-answer format, and a logical workflow diagram to assist researchers, scientists, and drug development professionals in achieving high purity of the target compound.

Experimental Protocol: Recrystallization of 1,4-Bis(trimethylsilyl)benzene

This protocol outlines the steps for purifying 1,4-Bis(trimethylsilyl)benzene using a single solvent recrystallization method. The selection of an appropriate solvent is critical for successful purification. Based on the non-polar nature of 1,4-Bis(trimethylsilyl)benzene, a non-polar solvent such as hexane (B92381) or a similar alkane is a suitable starting point.

Materials:

• Crude 1,4-Bis(trimethylsilyl)benzene

• Recrystallization solvent (e.g., n-hexane, heptane, or ethanol)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Magnetic stir bar

• Buchner funnel and filter paper

• Vacuum flask

• Ice bath

• Spatula

• Glass stirring rod

Procedure:

• Solvent Selection: The ideal solvent should dissolve the compound well at elevated temperatures but poorly at low temperatures.[1][2] For 1,4-Bis(trimethylsilyl)benzene, non-polar solvents like hexanes or ethanol (B145695) are good candidates. Small-scale solubility tests are recommended to determine the optimal solvent.[3]

• Dissolution: Place the crude 1,4-Bis(trimethylsilyl)benzene in an Erlenmeyer flask with a magnetic stir bar. Add a minimal amount of the chosen solvent. Gently heat the mixture on a hot plate while stirring.[4] Continue to add small portions of the hot solvent until the solid completely dissolves.[3][4] Avoid adding an excess of solvent, as this will reduce the final yield.[1][5]

• Hot Filtration (Optional): If insoluble impurities are present after the dissolution step, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization in the funnel.[6]

• Cooling and Crystallization: Once the solid is fully dissolved, remove the flask from the heat source and allow it to cool slowly to room temperature.[4] Slow cooling is crucial for the formation of pure, well-defined crystals.[7] Rushing the cooling process can lead to the trapping of impurities.[7]

• Ice Bath: After the flask has reached room temperature and crystal formation has slowed, place it in an ice bath for at least 15-20 minutes to maximize the yield of crystals.[4]

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel and a vacuum flask.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[5]

• Drying: Dry the crystals thoroughly to remove any residual solvent. This can be done by leaving them in the Buchner funnel under vacuum for a period or by transferring them to a watch glass to air dry. The melting point of the purified crystals should be in the range of 91-94 °C.[8]

Experimental Workflow

Caption: Experimental workflow for the recrystallization of 1,4-Bis(trimethylsilyl)benzene.

Troubleshooting Guide

This section addresses common issues that may arise during the recrystallization of 1,4-Bis(trimethylsilyl)benzene.

Problem	Possible Cause	Solution
No crystals form upon cooling.	Too much solvent was added.	Boil off some of the solvent to concentrate the solution and then allow it to cool again.[6][9]
The solution is supersaturated.	Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound.[6][10]
The compound "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the solute, causing it to melt rather than dissolve.[6]	Add more solvent to lower the saturation point and allow the solution to cool more slowly.[6] Consider using a lower-boiling point solvent.
The rate of cooling is too fast.	Allow the solution to cool more slowly to room temperature before placing it in an ice bath.
Low yield of purified product.	Too much solvent was used, leading to a significant amount of the product remaining in the mother liquor.[1][5][9]	Use the minimum amount of hot solvent necessary to dissolve the crude product.[5]
Premature crystallization during hot filtration.	Use a slight excess of hot solvent before filtration and keep the funnel and receiving flask warm.[6]
The crystals were washed with solvent that was not cold.	Ensure the washing solvent is thoroughly chilled in an ice bath before use.[5]
The purified product is still impure.	The cooling process was too rapid, trapping impurities within the crystal lattice.[7]	Allow the solution to cool slowly to room temperature before placing it in an ice bath.[7]
The chosen solvent is not appropriate for removing the specific impurities present.	Try a different recrystallization solvent or a mixed solvent system.

Frequently Asked Questions (FAQs)

Q1: How do I choose the best solvent for recrystallization?

A1: The ideal solvent should exhibit high solubility for 1,4-Bis(trimethylsilyl)benzene at its boiling point and low solubility at low temperatures (e.g., in an ice bath).[1][2] The principle of "like dissolves like" is a good starting point; since 1,4-Bis(trimethylsilyl)benzene is a non-polar molecule due to its symmetrical structure and non-polar trimethylsilyl (B98337) groups, non-polar solvents like hexane, heptane, or cyclohexane (B81311) are likely good candidates. Polar solvents such as water are generally unsuitable.[11] It is always recommended to perform small-scale solubility tests with a few potential solvents to identify the best one for your specific sample.[3]

Q2: What is "oiling out" and how can I prevent it?

A2: "Oiling out" occurs when the dissolved solid separates from the solution as a liquid rather than forming solid crystals upon cooling.[10] This often happens when the melting point of the compound is lower than the temperature of the solution, or if the solution is too concentrated.[6] For 1,4-Bis(trimethylsilyl)benzene, with a melting point of 91-94 °C, using a solvent with a boiling point significantly above this range could lead to oiling out. To prevent this, you can add more solvent to the hot solution to decrease its saturation or try a solvent with a lower boiling point. Slowing the cooling rate can also help promote crystallization over oiling out.[6]

Q3: Why is slow cooling important for obtaining pure crystals?

A3: Slow cooling allows for the gradual and orderly formation of the crystal lattice. This selective process tends to exclude impurity molecules, resulting in a purer final product.[7] Rapid cooling can cause the solid to precipitate out of solution quickly, trapping impurities within the newly formed crystals and diminishing the effectiveness of the purification.[7][12]

Q4: Can I reuse the filtrate (mother liquor)?

A4: The filtrate, or mother liquor, will contain some dissolved product.[5] It is possible to recover more of the compound by concentrating the mother liquor (by evaporating some of the solvent) and cooling it again to obtain a second crop of crystals. However, this second crop is likely to be less pure than the first.

Q5: How can I tell if my recrystallization was successful?

A5: A successful recrystallization should result in the formation of well-defined crystals. A key indicator of increased purity is the melting point of the dried crystals. The purified compound should have a sharper and higher melting point range compared to the crude material.[12] For 1,4-Bis(trimethylsilyl)benzene, the expected melting point is in the range of 91-94 °C.[8]

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. mt.com [mt.com]
• 3. m.youtube.com [m.youtube.com]
• 4. youtube.com [youtube.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 7. m.youtube.com [m.youtube.com]
• 8. 1,4-Bis(trimethylsilyl)benzene CAS#: 13183-70-5 [m.chemicalbook.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. Tips & Tricks [chem.rochester.edu]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Grignard Synthesis of 1,4-Bis(trimethylsilyl)benzene

Welcome to the technical support center for the Grignard synthesis of 1,4-Bis(trimethylsilyl)benzene. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate and optimize your synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for a successful Grignard synthesis of 1,4-Bis(trimethylsilyl)benzene?

A1: The most critical factor is maintaining strictly anhydrous (water-free) conditions.[1][2] Grignard reagents are highly reactive towards protic solvents, and even trace amounts of moisture can quench the reagent, significantly reducing your yield.[1][2] All glassware must be thoroughly dried, and anhydrous solvents must be used.

Q2: My Grignard reaction won't start. What should I do?

A2: Failure to initiate is a common issue, often due to a passivating layer of magnesium oxide on the magnesium turnings.[1] You can activate the magnesium by adding a small crystal of iodine, a few drops of 1,2-dibromoethane (B42909), or by gently crushing the magnesium turnings to expose a fresh surface.[1][2][3]

Q3: What is the advantage of using 1,4-dibromobenzene (B42075) over 1,4-dichlorobenzene (B42874)?

A3: 1,4-dibromobenzene is generally more reactive than 1,4-dichlorobenzene in Grignard reactions due to the lower carbon-bromine bond strength compared to the carbon-chlorine bond. This facilitates the formation of the Grignard reagent.[4]

Q4: Can I use a different solvent than THF or diethyl ether?

A4: Tetrahydrofuran (THF) and diethyl ether are the most common and effective solvents for Grignard reactions as they solvate and stabilize the Grignard reagent.[2] While other aprotic ethers can be used, THF is often preferred for its higher boiling point and better solvating ability for the Grignard reagent.[5] A co-solvent system, such as THF with an organic solvent like toluene, has been shown to improve stirrability and mass transfer by preventing the formation of a thick slurry.[5]

Q5: What are the common side products in this reaction?

A5: A major side reaction is Wurtz-type homocoupling, where the Grignard reagent reacts with the starting dihalobenzene. Slow addition of the dihalobenzene to the magnesium suspension can help minimize this. Another potential side product is the monosilylated compound, 1-bromo-4-(trimethylsilyl)benzene, if the reaction does not go to completion.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Presence of moisture: Glassware, solvent, or starting materials are not completely dry. 2. Inactive magnesium: A layer of magnesium oxide is preventing the reaction from starting. 3. Poor quality starting materials: Impurities in the dihalobenzene or trimethylsilyl (B98337) chloride. 4. Incorrect stoichiometry: Insufficient magnesium or trimethylsilyl chloride.	1. Flame-dry all glassware under vacuum or in an inert atmosphere. Use anhydrous solvents. 2. Activate magnesium with a crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing the turnings.[1][2][3] Consider using highly reactive Rieke Magnesium.[6][7] 3. Purify starting materials before use. 4. Use a slight excess of magnesium and trimethylsilyl chloride.
Reaction Fails to Initiate	1. Magnesium is not activated. 2. Low reaction temperature.	1. Add a small crystal of iodine or a few drops of 1,2-dibromoethane as an initiator.[1][2][3] 2. Gentle warming may be necessary to start the reaction, but be prepared to cool it as the reaction is exothermic.
Formation of a Thick, Unstirrable Slurry	Precipitation of the Grignard reagent or magnesium salts.	Use a co-solvent system of an ether (e.g., THF) and an organic solvent (e.g., toluene) to improve the flowability of the slurry.[5] Vigorous mechanical stirring is also essential.
Presence of Significant Side Products (e.g., monosilylated benzene)	1. Incomplete reaction. 2. Wurtz-type coupling.	1. Ensure sufficient reaction time and temperature. Monitor the reaction by TLC or GC. 2. Add the dihalobenzene solution dropwise to the magnesium suspension to maintain a low concentration of the halide.

Data on Related Syntheses

Product	Starting Material	Method	Solvent	Yield	Reference
1,4-Bis(dimethylchlorosilyl)benzene	1,4-Dichlorobenzene	One-step Grignard	THF	61.4%	[5]
1,2-Bis(trimethylsilyl)benzene	1,2-Dibromobenzene	Rieke-Magnesium	THF	~65%	[6]
1,2-Bis(trimethylsilyl)benzene	1,2-Dibromobenzene	Entrainment Method (1,2-dibromoethane)	THF	~62%	[6]

Experimental Protocols

Protocol 1: One-Step Grignard Synthesis using 1,4-Dichlorobenzene

This protocol is adapted from a patented procedure for a related compound and is expected to give good results for the target molecule.[5]

Materials:

• Magnesium turnings

• 1,4-Dichlorobenzene

• Trimethylsilyl chloride (TMSCl)

• Tetrahydrofuran (THF), anhydrous

• 1,4-Dibromobenzene (for activation)

• Pentane (B18724), anhydrous

• Nitrogen or Argon gas supply

• Standard glassware for anhydrous reactions (three-neck round-bottom flask, condenser, dropping funnel)

Procedure:

• Preparation: Assemble a flame-dried three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, a magnetic stirrer, and a nitrogen/argon inlet.

• Magnesium Activation: To the flask, add magnesium turnings (2.3 equivalents) and anhydrous THF. Add a small amount of 1,4-dibromobenzene and a small amount of trimethylsilyl chloride to initiate the reaction. A gentle exotherm should be observed.

• Reaction Setup: Once the activation is complete, add the remaining anhydrous THF and trimethylsilyl chloride (at least 2.0 equivalents). Heat the mixture to 55 °C.

• Addition of Dihalobenzene: Prepare a solution of 1,4-dichlorobenzene (1.0 equivalent) in anhydrous THF in the dropping funnel. Add this solution dropwise to the reaction mixture over several hours, maintaining the reaction temperature around 70 °C. The reaction is exothermic, so the addition rate should be controlled to maintain a steady reflux.

• Reaction Completion: After the addition is complete, continue stirring the reaction mixture at reflux for an additional 3 hours, or until reaction completion is confirmed by GC analysis.

• Work-up: Cool the reaction mixture to room temperature. Add anhydrous pentane to precipitate the magnesium salts and dilute the mixture.

• Filtration: Filter the slurry through a pad of celite under an inert atmosphere to remove the magnesium salts. Wash the filter cake with additional anhydrous pentane.

• Purification: Combine the filtrates and remove the solvent by distillation at atmospheric pressure. The crude product can then be purified by vacuum distillation to yield 1,4-Bis(trimethylsilyl)benzene.

Visualizations

Troubleshooting Workflow

Caption: Troubleshooting workflow for low yield in the Grignard synthesis.

Reaction Pathway

Caption: Simplified reaction pathway for the synthesis.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. researchgate.net [researchgate.net]
• 3. d.web.umkc.edu [d.web.umkc.edu]
• 4. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 5. US6686492B2 - Preparation of organosilicon intermediate and their derivatives in a novel grignard process - Google Patents [patents.google.com]
• 6. d-nb.info [d-nb.info]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: 1,4-Bis(trimethylsilyl)benzene Solubility in Polar Solvents

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the solubility of 1,4-bis(trimethylsilyl)benzene in polar solvents during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is 1,4-bis(trimethylsilyl)benzene poorly soluble in many polar solvents?

A1: 1,4-Bis(trimethylsilyl)benzene is a nonpolar molecule. The principle of "like dissolves like" governs solubility.[1] Polar solvents, such as water, have strong intermolecular forces (like hydrogen bonding). The weak van der Waals forces in nonpolar 1,4-bis(trimethylsilyl)benzene are not strong enough to overcome these forces in polar solvents, leading to poor solubility. It is, however, soluble in some polar aprotic solvents and nonpolar solvents.

Q2: What are the typical signs of poor solubility during an experiment?

A2: Poor solubility can manifest as a cloudy or heterogeneous reaction mixture, the presence of undissolved solid material, or the compound precipitating out of solution upon cooling or addition of other reagents.[1] This can lead to incomplete reactions and difficulties in purification.

Q3: Can I use 1,4-bis(trimethylsilyl)benzene as an internal standard in polar deuterated solvents for qNMR?

A3: Yes, 1,4-bis(trimethylsilyl)benzene is suitable for use as an internal standard for quantitative NMR (qNMR) purity assignments of non-polar analytes in certain polar deuterated solvents like deuterated methanol (B129727) (CD3OD) and dimethyl sulfoxide (B87167) (DMSO-d6).[2] It is not sufficiently soluble in deuterium (B1214612) oxide (D2O).[2]

Q4: Are there any safety concerns I should be aware of when trying to dissolve 1,4-bis(trimethylsilyl)benzene?

A4: Standard laboratory safety precautions should always be followed. When using techniques like heating or sonication to improve solubility, ensure your glassware is appropriate for the task to avoid breakage. Always work in a well-ventilated fume hood.

Troubleshooting Guide

This guide provides a systematic approach to overcoming solubility challenges with 1,4-bis(trimethylsilyl)benzene in your experiments.

Problem: 1,4-Bis(trimethylsilyl)benzene is not dissolving in my chosen polar solvent.

Initial Steps:

• Verify Solvent Purity: Ensure the solvent is pure and dry, as impurities can affect solubility.

• Increase Agitation: Vigorously stir or shake the mixture to increase the interaction between the solute and solvent molecules.

Intermediate Steps:

• Apply Gentle Heating: Cautiously heat the mixture. Many compounds exhibit increased solubility at higher temperatures. Be mindful of the solvent's boiling point and the thermal stability of your reactants.

• Utilize Sonication: Use an ultrasonic bath to provide mechanical agitation, which can help break down solid agglomerates and enhance dissolution.[1]

• Consider a Co-solvent System: Introduce a miscible co-solvent to modify the overall polarity of the solvent system. For dissolving a nonpolar compound like 1,4-bis(trimethylsilyl)benzene in a polar solvent, adding a less polar co-solvent (e.g., tetrahydrofuran (B95107) or dioxane) can significantly improve solubility.[1]

Advanced Strategies:

• Phase-Transfer Catalysis (for heterogeneous reactions): If your reaction involves a polar, aqueous phase and an organic phase containing the 1,4-bis(trimethylsilyl)benzene, a phase-transfer catalyst can facilitate the reaction by transporting the reactive species across the phase boundary.[3][4][5]

Quantitative Solubility Data

The following table summarizes the known solubility of 1,4-bis(trimethylsilyl)benzene in various deuterated solvents, which are often polar. This data is primarily for its use as a quantitative NMR (qNMR) internal standard.

Solvent	Solubility	Notes
Deuterated Dimethyl Sulfoxide (DMSO-d6)	> 2 mg/mL	Suitable for qNMR.[2]
Deuterated Methanol (CD3OD)	> 2 mg/mL	Suitable for qNMR.[2]
Deuterated Chloroform (CDCl3)	> 5 mg/mL	Recommended solvent for initial qNMR consideration.[2]
Deuterated Acetonitrile (CD3CN)	Soluble for qNMR studies	Quantitative value not specified.[2]
Deuterated Acetone (acetone-d6)	Soluble for qNMR studies	Quantitative value not specified.[2]
Deuterium Oxide (D2O)	Not sufficiently soluble	Unsuitable for most applications requiring dissolution.[2]
Water (H2O)	Insoluble	[6]

Experimental Protocols

Protocol 1: Preparation of a 1,4-Bis(trimethylsilyl)benzene Solution for qNMR Analysis

This protocol outlines the steps for preparing a solution of 1,4-bis(trimethylsilyl)benzene for use as an internal standard in quantitative NMR.

Materials:

• 1,4-Bis(trimethylsilyl)benzene

• Deuterated solvent (e.g., DMSO-d6, CD3OD, or CDCl3)

• Analytical balance

• Volumetric flask

• NMR tube

Procedure:

• Accurately weigh a precise amount of 1,4-bis(trimethylsilyl)benzene using an analytical balance.

• Transfer the weighed solid into a clean, dry volumetric flask.

• Add a small amount of the chosen deuterated solvent to the flask and swirl to dissolve the solid.

• If necessary, use gentle warming or brief sonication to aid dissolution.

• Once dissolved, add more of the deuterated solvent to the flask until the final volume is reached.

• Cap the flask and invert it several times to ensure a homogeneous solution.

• Transfer the prepared solution to an NMR tube for analysis.

Protocol 2: General Procedure for a Hiyama Cross-Coupling Reaction with a Poorly Soluble Silylarene

This protocol provides a general workflow for a palladium-catalyzed Hiyama cross-coupling reaction, a potential application for 1,4-bis(trimethylsilyl)benzene, where solubility in a polar solvent might be a challenge.

Materials:

• 1,4-Bis(trimethylsilyl)benzene

• Aryl halide

• Palladium catalyst (e.g., Pd(OAc)2)

• Ligand (e.g., a phosphine (B1218219) ligand)

• Fluoride (B91410) source (e.g., TBAF)

• Polar aprotic solvent (e.g., THF, Dioxane, or DMF)

• Inert atmosphere setup (e.g., Schlenk line)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the 1,4-bis(trimethylsilyl)benzene, aryl halide, palladium catalyst, and ligand.

• Add the polar aprotic solvent to the flask.

• Stir the mixture at room temperature and observe for dissolution.

• If the 1,4-bis(trimethylsilyl)benzene does not fully dissolve, gradually heat the mixture with stirring. Monitor the temperature carefully.

• Once the reactants are dissolved, add the fluoride source (e.g., a solution of TBAF in the reaction solvent).

• Continue to stir the reaction at the determined temperature and monitor its progress using an appropriate analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction to room temperature and proceed with the appropriate workup and purification steps.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. bipm.org [bipm.org]
• 3. youtube.com [youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. Page loading... [wap.guidechem.com]

Technical Support Center: Synthesis of 1,4-Bis(trimethylsilyl)benzene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1,4-Bis(trimethylsilyl)benzene. Our aim is to help you minimize impurities and optimize your reaction outcomes.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1,4-Bis(trimethylsilyl)benzene, particularly when using the Grignard reaction method.

Q1: My reaction seems incomplete, and I've isolated a significant amount of unreacted 1,4-dihalobenzene. What could be the cause?

A1: Incomplete consumption of the starting 1,4-dihalobenzene is a common issue and can often be attributed to problems with the Grignard reagent formation. Here are several potential causes and their solutions:

• Inactive Magnesium: The surface of magnesium turnings can oxidize, preventing the reaction from initiating.

  • Solution: Activate the magnesium before adding the dihalobenzene. Common activation methods include stirring the magnesium turnings vigorously under an inert atmosphere to break up the oxide layer, adding a small crystal of iodine, or using a few drops of 1,2-dibromoethane (B42909) as an entrainer. The use of Rieke magnesium, a highly reactive form of magnesium, can also significantly improve reaction initiation and yield.

• Presence of Moisture: Grignard reagents are extremely sensitive to moisture. Any water in the glassware, solvents, or reagents will quench the Grignard reagent as it forms.

  • Solution: Ensure all glassware is flame-dried or oven-dried immediately before use and assembled under a dry, inert atmosphere (e.g., nitrogen or argon). Solvents, such as tetrahydrofuran (B95107) (THF) or diethyl ether, must be rigorously dried, for instance, by distillation from sodium/benzophenone.

• Low Reaction Temperature: While the reaction is exothermic, a certain activation energy is required.

  • Solution: Gentle heating may be necessary to initiate the reaction. Once initiated, the reaction should be controlled to maintain a gentle reflux.

Q2: My final product is contaminated with a significant amount of (4-bromophenyl)trimethylsilane (B151686) (the mono-silylated byproduct). How can I favor the formation of the di-silylated product?

A2: The presence of the mono-silylated byproduct indicates that the second silylation is not proceeding to completion. This can be addressed by adjusting the stoichiometry and reaction conditions:

• Insufficient Trimethylsilyl (B98337) Chloride: An inadequate amount of the silylating agent will naturally lead to incomplete reaction.

  • Solution: Use a molar excess of trimethylsilyl chloride. A common approach is to use at least 2.2 to 2.5 equivalents of trimethylsilyl chloride for every equivalent of 1,4-dihalobenzene.

• Grignard Reagent Stoichiometry: To form the di-Grignard reagent, a sufficient amount of magnesium is crucial.

  • Solution: Ensure at least 2 equivalents of magnesium are used. An excess of magnesium (e.g., 2.5 equivalents) can help drive the reaction to completion.

• Reaction Time and Temperature: The formation of the di-Grignard reagent and its subsequent reaction may be slow.

  • Solution: Increasing the reaction time and maintaining an appropriate temperature can improve the yield of the desired product. Monitoring the reaction progress by gas chromatography (GC) can help determine the optimal reaction time.[1]

Q3: I've observed a high-boiling point impurity in my distilled product. What could it be and how can I avoid it?

A3: A high-boiling point impurity could be a diarylated silane, which can form as an undesired byproduct.[2] This occurs when the Grignard reagent reacts with the already formed silylated benzene.

• Reaction Conditions: The formation of such byproducts can be influenced by the reaction solvent and temperature.

  • Solution: While challenging to completely eliminate, optimizing the reaction conditions can minimize the formation of these byproducts. Using a less polar co-solvent with an ether may alter the reactivity. Additionally, careful distillation is key to separating the desired product from higher-boiling impurities.

Frequently Asked Questions (FAQs)

Q: What is the most common method for synthesizing 1,4-Bis(trimethylsilyl)benzene?

A: The most prevalent method is the Grignard reaction, starting from 1,4-dibromobenzene (B42075) or 1,4-dichlorobenzene (B42874), magnesium, and trimethylsilyl chloride in an ether solvent like THF.

Q: Which starting material is better, 1,4-dibromobenzene or 1,4-dichlorobenzene?

A: 1,4-dibromobenzene is generally more reactive and preferred for Grignard reagent formation under standard conditions. 1,4-dichlorobenzene is less expensive but typically requires more forcing conditions, such as higher temperatures, which can lead to more side products.

Q: How can I purify the final product?

A: The most common method for purifying 1,4-Bis(trimethylsilyl)benzene is distillation. Due to its solid nature at room temperature (melting point 91-94 °C), vacuum distillation is often employed. Recrystallization from a suitable solvent like methanol (B129727) can also be an effective purification technique.

Q: What analytical techniques are recommended for product characterization and purity assessment?

A:

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ²⁹Si): Provides structural confirmation and information on purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for assessing purity and identifying volatile impurities.[3]

• Melting Point Analysis: A sharp melting point close to the literature value (91-94 °C) is a good indicator of purity.

Data Presentation

The following table summarizes yield data for the synthesis of the related isomer, 1,2-Bis(trimethylsilyl)benzene, under different Grignard conditions, which can provide insights into optimizing the synthesis of the 1,4-isomer.

Starting Material	Magnesium Type	Solvent	Temperature (°C)	Time	Yield (%)	Reference
1,2-Dichlorobenzene	Turnings	HMPA	100	2 days	~75	Organic Syntheses Procedure
1,2-Dibromobenzene	Rieke-Mg	THF	0	2 h	65	[4]
1,2-Dibromobenzene	Mg Turnings/Entrainer	THF	Room Temp	30 min	62	[4]
1,2-Dibromobenzene	DIBAL-H activated Mg	THF	Reflux	45 min	37	[4]
1,2-Dibromobenzene	FeCl₃ catalyzed	THF	10	1 day	41	[4]

Note: HMPA (hexamethylphosphoramide) is a carcinogenic solvent and its use should be avoided. The data illustrates that comparable or better yields can be obtained in safer solvents like THF with appropriate magnesium activation.[4]

Experimental Protocols

Detailed Methodology for the Synthesis of 1,4-Bis(trimethylsilyl)benzene via Grignard Reaction

This protocol is a representative example and may require optimization based on laboratory conditions and desired scale.

Materials:

• 1,4-Dibromobenzene

• Magnesium turnings

• Trimethylsilyl chloride, distilled

• Anhydrous tetrahydrofuran (THF)

• Iodine (crystal) or 1,2-Dibromoethane

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

Procedure:

• Preparation: Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, a magnetic stirrer, and a nitrogen inlet. Allow the apparatus to cool to room temperature under a stream of dry nitrogen.

• Magnesium Activation: To the flask, add magnesium turnings (2.5 equivalents). Place a crystal of iodine or a few drops of 1,2-dibromoethane in the flask to initiate the reaction.

• Grignard Formation: In the dropping funnel, place a solution of 1,4-dibromobenzene (1 equivalent) in anhydrous THF. Add a small portion of this solution to the magnesium turnings. The reaction should initiate, as evidenced by a color change and gentle refluxing. If the reaction does not start, gentle heating may be applied. Once initiated, add the remaining 1,4-dibromobenzene solution dropwise at a rate that maintains a steady reflux. After the addition is complete, continue to stir the mixture at reflux for an additional 1-2 hours to ensure complete formation of the di-Grignard reagent.

• Silylation: Cool the reaction mixture in an ice bath. Add distilled trimethylsilyl chloride (2.5 equivalents) dropwise via the dropping funnel, maintaining the temperature below 20°C. After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 1-2 hours.

• Workup: Cool the reaction mixture to room temperature and quench by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the product with diethyl ether or hexanes. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent by rotary evaporation. Purify the crude product by vacuum distillation or recrystallization from methanol to yield 1,4-Bis(trimethylsilyl)benzene as a white solid.

Visualizations

Caption: Reaction pathway for the synthesis of 1,4-Bis(trimethylsilyl)benzene and the formation of common impurities.

Caption: Troubleshooting workflow for minimizing impurities in 1,4-Bis(trimethylsilyl)benzene synthesis.

References

• 1. US6686492B2 - Preparation of organosilicon intermediate and their derivatives in a novel grignard process - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. 1,4-Bis(trimethylsilyl)benzene | C12H22Si2 | CID 25771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]

Technical Support Center: qNMR Peak Integration with 1,4-Bis(trimethylsilyl)benzene

Welcome to the technical support center for troubleshooting quantitative NMR (qNMR) analysis using 1,4-Bis(trimethylsilyl)benzene (BTMSB) as an internal standard. This guide provides detailed troubleshooting information and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining accurate and reproducible qNMR results.

Troubleshooting Guide

This section addresses common issues encountered during peak integration in qNMR experiments with BTMSB.

Issue 1: Inaccurate or Inconsistent Peak Integration

Symptoms:

• Poor reproducibility of integral values across replicate samples.

• Calculated analyte concentration varies significantly from expected values.

• Distorted or asymmetric peak shapes for either the analyte or BTMSB.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Improper Phasing	Manually re-process the spectrum to correct both zero-order and first-order phase errors. Automated phasing algorithms can sometimes be inaccurate, especially with low signal-to-noise ratios.[1][2] Visually inspect the baseline around the peaks to ensure they are symmetric and do not dip below the baseline.[2]
Poor Baseline Correction	Apply a suitable baseline correction algorithm, such as a polynomial fit or a multi-point correction, to ensure a flat baseline across the entire spectrum.[1][3][4] Avoid algorithms that may cut into the signal itself.[1] It is often best to perform this manually to achieve optimal results.[3][5]
Insufficient Relaxation Delay (d1)	Ensure the relaxation delay is set to at least 5 times the longest T1 value of any peak being quantified (both analyte and BTMSB).[4][6] For the highest accuracy, a delay of 10 times T1 is recommended to allow for >99.995% magnetization recovery.[7] If T1 values are unknown, they should be determined experimentally using an inversion recovery pulse sequence.
Signal Overlap	If analyte peaks overlap with the BTMSB signals (aromatic or trimethylsilyl (B98337) protons), consider using a different internal standard.[6] Alternatively, deconvolution techniques can be employed to separate the overlapping signals.[4]
Incorrect Integration Regions	Set the integration regions to encompass the entire peak, including any ¹³C satellites if desired. The integration range should be consistent for all quantified peaks.[4][5] A common recommendation is to set the integration width to at least 20 times the peak's linewidth at half-height.[8]
Low Signal-to-Noise (S/N) Ratio	Increase the number of scans to achieve an S/N ratio of at least 250:1 for integration errors of less than 1%.[4][8] For higher accuracy, an S/N of 1000:1 is recommended.[3][7]

Issue 2: Broad or Distorted Peak Shapes

Symptoms:

• Peaks for the analyte or BTMSB are broader than expected.

• Asymmetric peak shapes (tailing or fronting).

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Poor Shimming	Carefully re-shim the sample to improve the magnetic field homogeneity.[3]
Sample Inhomogeneity	Ensure the sample is fully dissolved and free of any particulate matter.[6] Incomplete dissolution can lead to line broadening.[6]
High Sample Viscosity	If the sample solution is highly viscous, consider diluting the sample or acquiring the spectrum at a higher temperature to reduce viscosity.
Paramagnetic Impurities	The presence of paramagnetic impurities can cause significant line broadening. If suspected, try to purify the sample or use a different batch of solvent.

Frequently Asked Questions (FAQs)

Q1: Why was 1,4-Bis(trimethylsilyl)benzene chosen as an internal standard?

A1: 1,4-Bis(trimethylsilyl)benzene (BTMSB) is a suitable internal standard for qNMR for several reasons:

• Simple ¹H NMR Spectrum: It exhibits two sharp singlet peaks: one from the 18 equivalent trimethylsilyl (-Si(CH₃)₃) protons and another from the 4 equivalent aromatic protons.[7] This simplicity aids in accurate integration.

• Chemical Shift Regions: The trimethylsilyl protons resonate in a region of the spectrum (around 0.1 ppm) that is often free of signals from many organic molecules.[7]

• Stability: BTMSB is a stable, solid compound that is easy to weigh accurately.[9]

• Solubility: It is soluble in common deuterated organic solvents such as CDCl₃, DMSO-d₆, and CD₃OD.[7]

Q2: How do I prepare a sample for qNMR using BTMSB?

A2: Accurate sample preparation is crucial for reliable qNMR results.

• Accurate Weighing: Use a calibrated microbalance to accurately weigh the analyte and the BTMSB internal standard.[10] To achieve a relative standard uncertainty of 0.1%, the uncertainty from weighing should be less than 0.03%, which often requires a minimum sample mass of 10 mg.[7]

• Dissolution: Dissolve both the analyte and BTMSB in a known volume of a suitable deuterated solvent in a sample vial.[10] Ensure complete dissolution.

• Transfer: Transfer the solution to an NMR tube.

Q3: What are the optimal acquisition parameters for a qNMR experiment with BTMSB?

A3: The following table summarizes key acquisition parameters:

Parameter	Recommendation	Rationale
Pulse Angle	90°	To ensure maximum signal excitation for all nuclei.[6]
Relaxation Delay (d1)	≥ 5 x T₁ of the slowest relaxing proton	To allow for nearly complete relaxation of magnetization between pulses, which is critical for accurate quantification.[4][6] For highest accuracy, ≥ 10 x T₁ is preferred.[7]
Acquisition Time (at)	Sufficient for good digital resolution	Each peak should be defined by at least 5 data points above its half-width.[3]
Number of Scans (ns)	Sufficient for S/N > 250:1	To minimize integration errors.[4][8] An S/N > 1000:1 is ideal.[3][7]
Spectral Width	Should extend beyond the signals of interest	To avoid signal attenuation at the spectral edges and to aid in baseline correction.[3][8]

Q4: How do I correctly process the acquired qNMR data?

A4: Proper data processing is as important as data acquisition.

Caption: qNMR Data Processing Workflow.

• Fourier Transform: Apply a Fourier transform to the Free Induction Decay (FID).

• Phase Correction: Manually correct the phase of the spectrum to ensure all peaks are in pure absorption mode.[2][3]

• Baseline Correction: Manually apply a baseline correction to ensure a flat baseline across the spectrum.[3][8]

• Integration: Define the integration regions for the analyte and BTMSB signals. Ensure the integration limits are consistent.[8]

Experimental Protocols

Protocol 1: Determination of T₁ Relaxation Times

A proper relaxation delay is critical for accurate quantification.[11]

• Prepare the qNMR sample as you would for the final analysis.

• Use an inversion-recovery pulse sequence (180° - τ - 90° - acquisition).

• Acquire a series of spectra with varying τ delay times.

• Plot the intensity of the peaks of interest (for both the analyte and BTMSB) as a function of τ.

• Fit the data to an exponential decay curve to determine the T₁ value for each peak.

• The relaxation delay (d1) in your qNMR experiment should be set to at least 5 times the longest measured T₁.[4][6]

Protocol 2: Standard qNMR Experiment with BTMSB

Caption: Standard qNMR Experimental Workflow.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the analyte and 5-10 mg of 1,4-Bis(trimethylsilyl)benzene into a clean vial.

  • Add a precise volume (e.g., 0.75 mL) of a suitable deuterated solvent (e.g., CDCl₃).

  • Ensure complete dissolution by vortexing or gentle sonication.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Insert the sample into the NMR spectrometer and lock onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution and lineshape.

  • Set the acquisition parameters:

    • Pulse width corresponding to a 90° flip angle.

    • Relaxation delay (d1) of at least 5 times the longest T₁ value.

    • Sufficient number of scans to achieve a high signal-to-noise ratio (>250:1).

  • Acquire the ¹H NMR spectrum.

• Data Processing:

  • Apply Fourier transformation to the FID.

  • Manually perform phase and baseline correction.

  • Integrate a well-resolved signal from the analyte and a signal from BTMSB (either the trimethylsilyl or aromatic protons).

• Calculation:

  • Use the following formula to calculate the purity of the analyte: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / M_std) * (m_std / m_analyte) * P_std Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • P = Purity of the standard

    • std = Internal Standard (BTMSB)

References

• 1. enfsi.eu [enfsi.eu]
• 2. NMR data processing: Phase Correction — NMR Blog — Nanalysis [nanalysis.com]
• 3. lsa.umich.edu [lsa.umich.edu]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. bipm.org [bipm.org]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 11. Beyond Structural Elucidation - Introduction to qNMR Part III - Relaxation Delays — Nanalysis [nanalysis.com]

Navigating Temperature Effects on 1,4-Bis(trimethylsilyl)benzene Chemical Shifts: A Technical Guide

Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1,4-Bis(trimethylsilyl)benzene in variable temperature Nuclear Magnetic Resonance (VT-NMR) experiments.

Frequently Asked Questions (FAQs)

Q1: I've noticed a shift in the peaks of 1,4-Bis(trimethylsilyl)benzene in my ¹H NMR spectrum after changing the experiment temperature. Is this normal?

A1: Yes, it is normal to observe changes in chemical shifts with temperature. The exact position of NMR resonances is dependent on several factors, including the solvent, concentration, and temperature.[1] While 1,4-Bis(trimethylsilyl)benzene is often used as an internal standard, its chemical shifts are not entirely immune to temperature variations. The electronic environment of the protons is subtly altered by temperature changes, leading to shifts in their resonance frequencies.

Q2: Why do the chemical shifts of 1,4-Bis(trimethylsilyl)benzene change with temperature?

A2: The temperature dependence of chemical shifts arises from changes in the molecular vibrations and intermolecular interactions. As temperature increases, the molecule will exist in higher vibrational states, which can alter bond lengths and angles, thereby affecting the magnetic shielding of the protons. Additionally, changes in temperature can affect the nature and extent of interactions between the solute (1,4-Bis(trimethylsilyl)benzene) and the solvent molecules, which in turn influences the chemical shifts.

Q3: How significant is the chemical shift change with temperature for 1,4-Bis(trimethylsilyl)benzene?

Q4: My aromatic and trimethylsilyl (B98337) proton signals are shifting at different rates with temperature. Why is this happening?

A4: The aromatic and trimethylsilyl (-Si(CH₃)₃) protons are in different electronic environments and are therefore expected to have different temperature coefficients. The aromatic protons are part of a π-system, and their shielding is highly sensitive to changes in the ring current and intermolecular aromatic interactions, which can be temperature-dependent. The trimethylsilyl protons are in a more flexible, non-aromatic environment, and their temperature dependence will be governed by different factors.

Q5: What should I do if I observe significant peak broadening in the spectrum of 1,4-Bis(trimethylsilyl)benzene at a specific temperature?

A5: Significant peak broadening can indicate a dynamic process occurring on the NMR timescale. While 1,4-Bis(trimethylsilyl)benzene itself is a relatively rigid molecule, broadening could be due to several factors:

• Chemical Exchange: If your sample contains other species that are in exchange with 1,4-Bis(trimethylsilyl)benzene or if the compound is undergoing a conformational change.

• Instrumental Issues: Poor temperature regulation or instability in the magnetic field can lead to broadened lines.

• Sample Precipitation: If the solubility of 1,4-Bis(trimethylsilyl)benzene in your chosen solvent is temperature-dependent, it may start to precipitate, leading to broad signals.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected chemical shift	Temperature variation from the reference experiment.	Calibrate the temperature of the NMR probe. Record the exact temperature for each experiment and report it with your data.
Drifting chemical shifts during a long experiment	Poor temperature stability of the NMR spectrometer.	Allow the instrument to fully equilibrate at the target temperature before starting data acquisition. Check the spectrometer's temperature control unit for any errors.
Non-reproducible chemical shifts between experiments	Inconsistent sample preparation (concentration, solvent) or temperature calibration.	Ensure consistent sample preparation. Regularly calibrate the probe temperature using a standard sample like methanol (B129727) or ethylene (B1197577) glycol.
Signal broadening at low temperatures	Decreased solubility and potential precipitation of the analyte.	Check the solubility of 1,4-Bis(trimethylsilyl)benzene in your chosen solvent at the target temperature. You may need to use a different solvent or a lower concentration.
Signal broadening at high temperatures	Potential sample degradation or increased molecular motion leading to shorter relaxation times.	Check the thermal stability of your sample. Optimize acquisition parameters, such as the relaxation delay.

Illustrative Data Presentation

While specific experimental data on the temperature-dependent chemical shift of 1,4-Bis(trimethylsilyl)benzene is not widely published, the following table illustrates how such data would be presented. The values are hypothetical and for demonstration purposes only.

Temperature (K)	Trimethylsilyl Protons (δ, ppm)	Aromatic Protons (δ, ppm)
273	0.255	7.450
283	0.252	7.446
293	0.250	7.442
303	0.248	7.438
313	0.246	7.434
323	0.244	7.430

Experimental Protocols

Protocol for a Variable Temperature (VT) ¹H NMR Experiment

This protocol provides a general guideline for performing a VT-¹H NMR experiment to study the effect of temperature on the chemical shift of 1,4-Bis(trimethylsilyl)benzene.

1. Sample Preparation:

• Dissolve a known concentration of 1,4-Bis(trimethylsilyl)benzene in a deuterated solvent suitable for the desired temperature range (e.g., toluene-d₈ for low to high temperatures, or chloroform-d (B32938) for a more limited range).

• Filter the solution into a high-quality NMR tube rated for the intended temperature range.

2. Instrument Setup:

• Insert the sample into the NMR spectrometer.

• Lock and shim the instrument at the starting temperature (usually room temperature).

• Acquire a standard ¹H NMR spectrum to serve as a reference.

3. Temperature Variation:

• Set the desired target temperature using the spectrometer's temperature control unit.

• Increase or decrease the temperature in small increments (e.g., 10 K).

• Allow the sample to equilibrate at each new temperature for at least 5-10 minutes before acquiring a spectrum.

4. Data Acquisition:

• At each temperature, re-shim the instrument to optimize the magnetic field homogeneity.

• Acquire a ¹H NMR spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• Record the exact temperature for each spectrum.

5. Data Processing and Analysis:

• Process each spectrum (Fourier transform, phase correction, and baseline correction).

• Reference each spectrum. If using an internal standard, be aware of its own potential temperature-dependent chemical shift.

• Record the chemical shifts of the trimethylsilyl and aromatic protons at each temperature.

• Plot the chemical shift as a function of temperature to determine the temperature coefficient.

Visualizations

Caption: Workflow for a variable temperature NMR experiment.

Caption: Relationship between temperature and other factors on NMR chemical shift.

References

• 1. bipm.org [bipm.org]

Long-term storage and stability of 1,4-Bis(trimethylsilyl)benzene standard solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage, stability, and troubleshooting of 1,4-Bis(trimethylsilyl)benzene (TMSB) standard solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing 1,4-Bis(trimethylsilyl)benzene standard solutions?

A1: The choice of solvent depends on the intended analytical application. For quantitative NMR (qNMR) spectroscopy, high-purity deuterated solvents are required. TMSB is soluble in chloroform-d (B32938) (CDCl3), methanol-d4 (B120146) (CD3OD), and dimethyl sulfoxide-d6 (DMSO-d6).[1] For chromatographic applications such as GC-MS, volatile organic solvents like hexane, dichloromethane, or ethyl acetate (B1210297) are suitable. Ensure the solvent is anhydrous to minimize hydrolysis.

Q2: What are the ideal storage conditions for TMSB standard solutions?

A2: To ensure long-term stability, TMSB standard solutions should be stored in tightly sealed, amber glass vials to protect from light and moisture. For optimal stability, especially for solutions intended as primary quantitative standards, storage at low temperatures (-20°C to 4°C) is recommended. The container should be flushed with an inert gas like argon or nitrogen before sealing to displace oxygen and moisture.

Q3: How can I tell if my TMSB standard solution has degraded?

A3: Degradation of TMSB can be identified by the appearance of new signals in an NMR spectrum or extra peaks in a chromatogram. The primary degradation pathway is likely hydrolysis of the trimethylsilyl (B98337) groups. This can lead to the formation of (4-(trimethylsilyl)phenyl)silanol and eventually benzene, along with hexamethyldisiloxane. Visually, the presence of a fine precipitate (silica-based species) could also indicate significant degradation.

Q4: Is 1,4-Bis(trimethylsilyl)benzene suitable as an internal standard for qNMR?

A4: Yes, TMSB is used as an internal standard for qNMR.[2][3] It offers sharp singlet peaks from the trimethylsilyl protons in a region of the 1H NMR spectrum that is often free from analyte signals. However, its suitability must be confirmed for each specific analyte and solvent system to ensure there is no signal overlap and no chemical reaction between the standard and the analyte.[4]

Stability Data

Table 1: Illustrative Stability of 1,4-Bis(trimethylsilyl)benzene (1 mg/mL in Anhydrous Dichloromethane) under Different Storage Conditions

Storage Condition	Time Point	Purity (%)	Potential Degradants Observed
-20°C (Inert Atmosphere)	0 Months	>99.9%	None Detected
6 Months	>99.8%	Trace
12 Months	>99.5%	Trace
24 Months	>99.0%	Minor
4°C (Inert Atmosphere)	0 Months	>99.9%	None Detected
6 Months	>99.5%	Trace
12 Months	>99.0%	Minor
24 Months	>98.0%	Minor
25°C (Ambient Atmosphere)	0 Months	>99.9%	None Detected
1 Month	~99.0%	Minor
3 Months	~97.5%	Moderate
6 Months	~95.0%	Significant

Note: "Trace" indicates degradants are near the limit of detection. "Minor," "Moderate," and "Significant" are relative terms for illustrative purposes.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Inconsistent Quantitative Results	1. Degradation of Standard: The concentration of the standard has changed over time. 2. Inaccurate Pipetting: Errors in volume transfer during dilution or sample preparation. 3. Instrumental Drift: Changes in detector response over time.	1. Verify Standard Integrity: Analyze the standard solution using a stability-indicating method (see GC-MS protocol below). Prepare a fresh standard solution if degradation is suspected. 2. Use Calibrated Equipment: Ensure all pipettes and balances are properly calibrated. 3. Re-calibrate Instrument: Perform a multi-point calibration before running the sample set.
Appearance of Unexpected Peaks in GC-MS or NMR	1. Hydrolysis: The primary degradation pathway. Trace amounts of water in the solvent can lead to the cleavage of one or both trimethylsilyl groups. 2. Solvent Impurities: The solvent may contain impurities that are now being detected. 3. Contamination: Contamination from glassware or sampling equipment.	1. Identify Degradants: The expected hydrolysis products are (4-(trimethylsilyl)phenyl)silanol, benzene, and hexamethyldisiloxane. Check for their characteristic mass spectra or NMR signals. 2. Run a Solvent Blank: Analyze the pure solvent to check for impurities. 3. Ensure Cleanliness: Use scrupulously clean and dry glassware.
Poor Peak Shape or Resolution in Chromatography	1. Active Sites in GC System: Silanol groups from degraded TMSB can interact with active sites in the GC inlet or column. 2. Column Degradation: The stationary phase of the column may be degrading.	1. Deactivate Inlet: Use a deactivated inlet liner. Consider derivatizing the sample to cap any active hydrogens if hydrolysis is suspected. 2. Condition or Replace Column: Condition the column according to the manufacturer's instructions or replace it if performance does not improve.

Proposed Degradation Pathway

The primary degradation pathway for 1,4-Bis(trimethylsilyl)benzene in the presence of trace water (hydrolysis) is proposed to occur via a stepwise cleavage of the silicon-carbon bonds.

Proposed hydrolytic degradation pathway of 1,4-Bis(trimethylsilyl)benzene.

Experimental Protocols

Protocol for Preparation of a 1 mg/mL Stock Standard Solution

• Materials: 1,4-Bis(trimethylsilyl)benzene (purity ≥99.5%), anhydrous solvent (e.g., dichloromethane, HPLC grade), Class A volumetric flasks, calibrated analytical balance, glass Pasteur pipettes, inert gas (argon or nitrogen).

• Procedure:

  • Allow the TMSB solid material to equilibrate to room temperature in a desiccator.

  • Accurately weigh approximately 10 mg of TMSB into a clean, dry weighing boat.

  • Carefully transfer the weighed solid into a 10.00 mL Class A volumetric flask.

  • Add a small amount of anhydrous solvent to dissolve the solid completely.

  • Once dissolved, fill the flask to the calibration mark with the solvent.

  • Stopper the flask and invert it 15-20 times to ensure homogeneity.

  • Transfer the solution to a clean, dry amber glass vial.

  • Flush the headspace of the vial with inert gas before sealing tightly with a PTFE-lined cap.

  • Label the vial clearly with the compound name, concentration, solvent, preparation date, and preparer's initials.

  • Store the solution at the appropriate temperature (e.g., 4°C or -20°C).

Protocol for Stability Testing by GC-MS

This protocol describes a method to assess the stability of TMSB solutions by monitoring the parent compound and potential degradation products.

• Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector (MSD).

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable.

  • Injector Temperature: 250°C.

  • Oven Program: 80°C hold for 2 min, ramp at 15°C/min to 280°C, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MSD Conditions: Electron ionization (EI) at 70 eV. Scan range of m/z 40-450.

• Procedure:

  • Prepare a series of calibration standards from a freshly prepared stock solution of TMSB.

  • At each time point of the stability study (e.g., T=0, 1 month, 3 months), retrieve a vial of the stored standard solution.

  • Allow the solution to equilibrate to room temperature.

  • Vortex the solution briefly to ensure homogeneity.

  • Inject 1 µL of the solution into the GC-MS system.

  • Acquire the data in full scan mode.

  • Integrate the peak area of the TMSB peak.

  • Examine the chromatogram for the appearance of new peaks. If new peaks are present, obtain their mass spectra and compare them to library spectra to identify potential degradants (e.g., hexamethyldisiloxane, m/z 147 [M-15]).

  • Calculate the concentration of TMSB at each time point by comparing its peak area to the initial (T=0) calibration curve.

  • Plot the concentration or percentage of initial concentration over time to determine the stability profile.

Experimental workflow for the stability testing of TMSB standard solutions.

References

• 1. knowledge.reagecon.com [knowledge.reagecon.com]
• 2. nbinno.com [nbinno.com]
• 3. Kinetics of alkoxysilanes hydrolysis: An empirical approach [ouci.dntb.gov.ua]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

1,4-Bis(trimethylsilyl)benzene as a qNMR Standard: A Comparative Guide

For researchers, scientists, and drug development professionals seeking a reliable and accurate standard for quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, 1,4-Bis(trimethylsilyl)benzene (BTMSB) presents a robust option. This guide provides an objective comparison of BTMSB with other commonly used qNMR standards, supported by experimental data and detailed protocols to ensure accurate and reproducible results.

Quantitative NMR is a powerful analytical technique for determining the purity and concentration of substances. The accuracy of qNMR heavily relies on the choice of an internal standard. An ideal standard should be stable, non-reactive, soluble in the NMR solvent, and have signals that do not overlap with the analyte signals. This guide focuses on the performance of 1,4-Bis(trimethylsilyl)benzene (BTMSB) as a qNMR standard and compares it with other frequently used standards.

Performance Comparison of qNMR Standards

The selection of an appropriate internal standard is critical for the accuracy of qNMR measurements. The following table summarizes the key properties and performance characteristics of BTMSB and two other common qNMR standards: Maleic Acid and Dimethyl Terephthalate.

Feature	1,4-Bis(trimethylsilyl)benzene (BTMSB)	Maleic Acid	Dimethyl Terephthalate (DMT)
Typical Purity	>96% (Commercial Grade)[1][2], >97% (GC), with high purity grades available[3]. A deuterated version (BTMSB-d4) can have a purity of 99.9+%[4].	High purity available, often used as a primary standard.	High purity available.
Key ¹H NMR Signals	~0.25 ppm (s, 18H, Si(CH₃)₃), ~7.4 ppm (s, 4H, Ar-H)[5].	~6.2-6.4 ppm (s, 2H, HC=CH)[6].	~3.9 ppm (s, 6H, OCH₃), ~8.1 ppm (s, 4H, Ar-H).
Common Solvents	CDCl₃, DMSO-d₆, CD₃OD[5].	D₂O, DMSO-d₆[6].	CDCl₃, DMSO-d₆.
Advantages	Simple spectrum with two sharp singlets, high number of equivalent protons in the trimethylsilyl (B98337) groups leading to a strong signal, suitable for non-polar analytes[5].	High solubility in aqueous and polar organic solvents.	Simple spectrum with two singlets.
Limitations	Not soluble in D₂O[5]. Potential for volatility.	Limited solubility in non-polar organic solvents[6]. Can be reactive under certain conditions.	Potential for signal overlap with aromatic analytes.
Stability	Commercially available standards have been shown to maintain their initial purity over several years with very small variations (0.3-0.4%).	Generally stable, but can isomerize to fumaric acid under certain conditions (e.g., heat, light).	Generally stable.
Accuracy	Enables qNMR assignments with low uncertainty. When used correctly, standard uncertainties in the assigned values of the analyte of interest can be on the order of 1 mg g⁻¹[7]. Purity determination of an analyte using BTMSB-d4 showed results that agreed with other methods within the measurement uncertainty.	Can provide high accuracy, with quantitation errors of less than 1% reported in some studies for the analysis of biological samples[8].	Enables accurate purity determination, often used as a secondary standard.

Experimental Protocols

To ensure the accuracy and reproducibility of qNMR measurements using BTMSB as an internal standard, the following experimental protocol is recommended.

Sample Preparation

• Weighing: Accurately weigh the analyte and the 1,4-bis(trimethylsilyl)benzene internal standard using a calibrated analytical balance. The mass should be recorded to at least 0.01 mg. A typical mass for a standard 5 mm NMR tube is 5-20 mg of the analyte and a similar molar equivalent of the internal standard.

• Solvent Selection: Choose a deuterated solvent in which both the analyte and BTMSB are fully soluble (e.g., CDCl₃, DMSO-d₆, or CD₃OD)[5]. The solvent should not have signals that overlap with the analyte or standard signals.

• Dissolution: Dissolve the weighed analyte and BTMSB in a known volume of the chosen deuterated solvent in a clean, dry vial. Ensure complete dissolution by vortexing or gentle shaking.

• Transfer to NMR Tube: Transfer a precise volume of the solution (typically 600-700 µL for a 5 mm tube) into a high-quality NMR tube.

NMR Data Acquisition

• Spectrometer Setup: Use a high-resolution NMR spectrometer. Ensure the spectrometer is properly tuned and shimmed for optimal magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Angle: Use a calibrated 90° pulse to ensure maximum signal intensity for all nuclei.

  • Relaxation Delay (d1): Set a sufficiently long relaxation delay to allow for full relaxation of all protons of interest. This is crucial for accurate quantification. The delay should be at least 5 times the longest T₁ (spin-lattice relaxation time) of both the analyte and the standard. A conservative value of 30-60 seconds is often used.

  • Number of Scans (ns): Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for the signals to be integrated is recommended for high accuracy).

  • Receiver Gain: Set the receiver gain to a level that avoids signal clipping.

Data Processing and Analysis

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing and Baseline Correction: Carefully phase the spectrum manually to ensure all peaks are in pure absorption mode. Apply a baseline correction to obtain a flat baseline across the entire spectrum.

• Integration: Integrate the well-resolved signals of both the analyte and the BTMSB standard. For BTMSB, either the singlet from the 18 trimethylsilyl protons or the singlet from the 4 aromatic protons can be used, provided they do not overlap with any analyte signals.

• Purity Calculation: Calculate the purity of the analyte using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * Purity_standard

  Where:

  • I = Integral value of the signal

  • N = Number of protons giving rise to the signal

  • MW = Molecular weight

  • m = mass

  • Purity_standard = Purity of the internal standard

Mandatory Visualizations

To facilitate a clear understanding of the experimental process, the following diagrams illustrate the key workflows.

Caption: A streamlined workflow for qNMR analysis using an internal standard.

References

• 1. 1,4-Bis(trimethylsilyl)benzene 96 13183-70-5 [sigmaaldrich.com]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. nbinno.com [nbinno.com]
• 4. rsc.org [rsc.org]
• 5. bipm.org [bipm.org]
• 6. bipm.org [bipm.org]
• 7. Development and validation of a suite of standards for the purity assignment of organic compounds by quantitative NMR spectroscopy | Aperta [aperta.ulakbim.gov.tr]
• 8. Evaluation of Fumaric Acid and Maleic Acid as Internal Standards for NMR Analysis of Protein Precipitated Plasma, Serum, and Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 1,4-Bis(trimethylsilyl)benzene as an Internal Standard for Quantitative NMR

In the landscape of analytical chemistry, quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy stands out for its precision and ability to directly quantify substances without requiring identical reference standards for each analyte.[1][2] The accuracy of qNMR heavily relies on the use of a suitable internal standard (IS).[3] This guide provides an objective comparison of 1,4-Bis(trimethylsilyl)benzene (BTMSB) with other commonly used internal standards, supported by experimental data and protocols for researchers, scientists, and professionals in drug development.

The Role and Ideal Characteristics of a qNMR Internal Standard

Quantitative NMR determines the concentration or purity of a sample by comparing the integral of an analyte's NMR signal to the integral of a signal from a co-dissolved internal standard of known purity and concentration.[1][4] The integral of an NMR signal is directly proportional to the number of nuclei contributing to it.[4] An ideal internal standard should possess several key characteristics to ensure accurate and reproducible results:

• High Purity: The standard should be of a high, certified purity (e.g., ≥99%) to minimize interference from impurities.[3]

• Chemical Inertness: It must not react with the analyte, the solvent, or itself under the experimental conditions.[1][5]

• Signal Separation: Its NMR signals should be simple (ideally sharp singlets) and appear in a region of the spectrum free from any analyte or solvent signals to prevent overlap.[1][5]

• Solubility: It must be readily soluble in the deuterated solvent used for the analysis.[3][5]

• Stability: The standard should be non-volatile and stable under storage and experimental conditions.[4]

• Appropriate Relaxation Times: The spin-lattice relaxation times (T₁) of its protons should be comparable to those of the analyte to ensure full magnetization recovery between pulses with a practical relaxation delay.[5]

1,4-Bis(trimethylsilyl)benzene (BTMSB): A Profile

1,4-Bis(trimethylsilyl)benzene is a solid organic compound frequently used as an internal standard in ¹H qNMR, particularly for the quantification of small organic molecules and pharmaceuticals.[6] Its molecular structure features a central benzene (B151609) ring with two trimethylsilyl (B98337) (-Si(CH₃)₃) groups at the para positions.

Key NMR Characteristics of BTMSB:

• Two Distinct Singlets: It produces two sharp singlets in the ¹H NMR spectrum.

  • One signal from the 18 equivalent protons of the two trimethylsilyl (TMS) groups, appearing far upfield around δ 0.1 ppm .[7]

  • A second signal from the four magnetically equivalent aromatic protons around δ 7.4 ppm .[7]

• High Proton Count: The TMS signal, representing 18 protons, provides a strong, easily integrable signal even at low concentrations of the standard.[7]

• Signal Position: The upfield TMS signal rarely overlaps with signals from common organic analytes, which typically appear downfield.

Comparative Analysis of Internal Standards

BTMSB is an excellent choice for many applications, but its suitability depends on the analyte and the solvent system. The following table compares BTMSB with other widely used internal standards.

Feature	1,4-Bis(trimethylsilyl)benzene (BTMSB)	Maleic Acid	Dimethyl Sulfone (DMSO₂)	Benzoic Acid	DSS (Sodium 2,2-dimethyl-2-silapentane-5-sulfonate)
¹H Chemical Shift (ppm)	~0.1 (18H, s), ~7.4 (4H, s)[7]	~6.3 (2H, s)	~3.1 (6H, s)	~7.5-8.1 (5H, m)	~0.0 (9H, s)
Molecular Weight ( g/mol )	222.47	116.07	94.13	122.12	218.25
Solubility	Good: CDCl₃, DMSO-d₆, CD₃OD, Acetone-d₆[7]	Good: D₂O, DMSO-d₆, CD₃OD	Good: D₂O, DMSO-d₆, CDCl₃	Good: DMSO-d₆, CD₃OD, CDCl₃	Excellent: D₂O
Insoluble In	D₂O[7]	CDCl₃	---	D₂O	CDCl₃
Advantages	Two well-separated signals; high-intensity upfield signal reduces overlap; suitable for non-polar analytes.[7]	Simple spectrum; good for aqueous and polar organic solvents.[1][3]	Highly soluble in many solvents; sharp singlet in a relatively clear region.[3][8]	Stable solid; useful for analytes with signals in the upfield and mid-range regions.[3][8]	Excellent water solubility; provides the δ 0.0 reference point; sharp singlet.[3]
Disadvantages	Insoluble in D₂O; aromatic signal can overlap with analyte aromatic signals.	Can isomerize or react with certain analytes; signal is in a more crowded region of the spectrum.	Signal can overlap with some analytes; hygroscopic.	Aromatic signals are complex (multiplet) and can overlap with many analytes.	Can interact with positively charged analytes; not suitable for non-aqueous solvents.

Experimental Protocols

Achieving accurate qNMR results requires meticulous experimental technique.[4] Below is a detailed methodology for using an internal standard like BTMSB.

Key Experiment: Purity Determination by qNMR

1. Preparation of Stock Standard Solution:

• Using a calibrated analytical microbalance, accurately weigh approximately 10-20 mg of the high-purity internal standard (e.g., BTMSB).[7][9] Record the weight to at least 0.01 mg.[3]

• Transfer the standard to a volumetric flask and dissolve it in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).

2. Sample Preparation:

• Accurately weigh an appropriate amount of the analyte to achieve a molar ratio between the analyte and the internal standard of roughly 1:1.[3]

• Dissolve the weighed analyte in a precise volume of the stock standard solution in a clean vial.

• Transfer approximately 600 µL of this final solution into a high-quality 5 mm NMR tube.[9]

3. NMR Data Acquisition:

• Insert the sample into the NMR spectrometer and allow the temperature to equilibrate (e.g., at 25°C).[3]

• Optimize the field homogeneity by shimming the sample. Acquire data in non-spinning mode to prevent spinning sidebands.[2][10]

• Set the acquisition parameters to ensure quantitative conditions:

  • Pulse Angle: Use a 90° pulse for maximum signal excitation.[3]
  • Relaxation Delay (D₁): Set D₁ to at least 5 times the longest T₁ value of any proton signal being quantified (both for the analyte and the standard). A delay of 30-60 seconds is often sufficient.[3]
  • Number of Scans (NS): Acquire enough scans to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for high precision).[4] Typically, 16 to 64 scans are adequate for moderately concentrated samples.[3]
  • Spectral Width: Ensure the spectral width encompasses all signals of interest.

4. Data Processing and Calculation:

• Apply Fourier transform to the Free Induction Decay (FID).

• Carefully phase the spectrum and perform a baseline correction across the entire spectral region.

• Integrate the well-resolved signal for the internal standard (e.g., the TMS signal of BTMSB at ~0.1 ppm) and a well-resolved signal for the analyte.

• Calculate the purity of the analyte using the following formula:

Visualized Workflows and Relationships

To clarify the experimental process and the logic of quantification, the following diagrams are provided.

Caption: Experimental workflow for quantitative NMR (qNMR) analysis using an internal standard.

Caption: Logical relationship of parameters used in the qNMR purity calculation.

References

• 1. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. asdlib.org [asdlib.org]
• 5. cdn.dal.ca [cdn.dal.ca]
• 6. [PDF] Quantification of Drugs by Proton NMR Incorporated Internal Standard Method | Semantic Scholar [semanticscholar.org]
• 7. bipm.org [bipm.org]
• 8. qNMR - BIPM [bipm.org]
• 9. pubsapp.acs.org [pubsapp.acs.org]
• 10. A Routine Experimental Protocol for qHNMR Illustrated with Taxol - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to the Validation of qNMR Methods Using 1,4-Bis(trimethylsilyl)benzene as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a powerful primary analytical method for the precise and accurate determination of the purity and concentration of organic molecules. Unlike chromatographic techniques that often require a specific reference standard for each analyte, qNMR allows for direct quantification against a single internal standard of known purity. This guide provides a comprehensive comparison of 1,4-Bis(trimethylsilyl)benzene (BTMSB) with other commonly used internal standards, supported by experimental data and detailed methodologies, to assist in the validation of qNMR methods.

The Role of the Internal Standard in qNMR

The accuracy and reliability of qNMR measurements are fundamentally dependent on the choice of the internal standard. An ideal internal standard should possess several key characteristics:

• High Purity: The purity of the internal standard must be accurately known and high (typically ≥99.5%).

• Chemical Stability: It should be stable in the solid state and in the chosen deuterated solvent, not reacting with the analyte or solvent.

• Signal Characteristics: It should exhibit simple, sharp signals (ideally singlets) in a region of the ¹H NMR spectrum that is free from analyte or impurity signals.

• Good Solubility: The internal standard must be readily soluble in the deuterated solvent used for the analysis.

• Appropriate Volatility: It should have low volatility to allow for accurate weighing.

1,4-Bis(trimethylsilyl)benzene (BTMSB) is a widely used internal standard that meets many of these criteria, offering a sharp singlet from its 18 equivalent protons in a relatively uncrowded region of the spectrum (around 0.2-0.3 ppm).

Performance Comparison of Common qNMR Internal Standards

The following table summarizes key performance parameters for BTMSB and two other widely used internal standards: Maleic Acid and Dimethyl Sulfone. The data presented is a synthesis of findings from various validation studies. It is important to note that direct comparison can be challenging as performance can be influenced by the specific analyte, solvent, and instrument conditions.

Parameter	1,4-Bis(trimethylsilyl)benzene (BTMSB)	Maleic Acid	Dimethyl Sulfone (DMSO₂)
Typical Purity	≥99%[1][2]	≥99.5%	≥99.9%[3]
¹H Signal (Typical)	~0.2-0.3 ppm (s, 18H)	~6.3 ppm (s, 2H)	~3.1 ppm (s, 6H)
Common Solvents	CDCl₃, DMSO-d₆, Acetonitrile-d₃[4]	D₂O, DMSO-d₆, Methanol-d₄	D₂O, DMSO-d₆, CDCl₃, Methanol-d₄[5]
Accuracy (% Recovery)	Quantitative determinations lead to ~2% precision and accuracy[3].	Inconsistent results have been reported due to peak overlap in some applications[6].	Not explicitly found in a comparative context with BTMSB.
Precision (%RSD)	Sub 1% precision is achievable[7]. A study showed very small variations in purity (0.3-0.4%) over several years of monitoring[1][2][8].	A case study reported an initial RSD of 5.2%, which was improved by switching to a different standard[6].	Not explicitly found in a comparative context with BTMSB.
Linearity (r²)	Excellent correlation coefficients (e.g., 0.999) are typically obtained over a wide concentration range[7][9].	Good linearity is generally achievable, though the range might be limited by solubility.	Good linearity is expected due to its properties as a qNMR standard.
Noteworthy Features	Single, intense singlet in an uncongested spectral region; suitable for non-polar to moderately polar analytes[4].	Water-soluble, making it suitable for polar analytes in aqueous media. Can be reactive under certain conditions.	Highly soluble in a wide range of solvents; chemically inert.

Experimental Protocols

Detailed methodologies are crucial for reproducible and validatable qNMR results. Below are generalized protocols for qNMR analysis using an internal standard, which should be adapted and optimized for specific applications.

Sample Preparation (Gravimetric Method)

Accurate weighing is critical for the success of qNMR.

• Weighing: Using a calibrated microbalance, accurately weigh approximately 5-20 mg of the analyte into a clean, dry vial.

• Internal Standard Addition: Accurately weigh an appropriate amount of the internal standard (e.g., BTMSB) into the same vial to achieve a molar ratio between 1:1 and 3:1 with the analyte.

• Dissolution: Add a precise volume (e.g., 0.6 - 0.7 mL) of the appropriate deuterated solvent (e.g., Chloroform-d for BTMSB and a non-polar analyte).

• Homogenization: Ensure complete dissolution by vortexing or gentle sonication.

• Transfer: Transfer the homogenous solution to a 5 mm NMR tube.

NMR Data Acquisition

Optimization of acquisition parameters is essential for quantitative accuracy.

• Spectrometer: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion and sensitivity.

• Pulse Sequence: A standard 90° pulse sequence is typically used.

• Acquisition Time (at): Should be long enough to allow the FID to decay completely (typically > 3 seconds).

• Relaxation Delay (d1): This is a critical parameter. It should be set to at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and internal standard signals to ensure complete relaxation between scans. A typical starting point is a d1 of 30 seconds, but T₁ values should be experimentally determined for new analytes.

• Number of Scans (ns): Sufficient scans should be acquired to achieve a signal-to-noise ratio (S/N) of at least 150:1 for the signals of interest.

• Temperature: Maintain a constant and controlled temperature throughout the experiment.

Data Processing and Quantification

Careful and consistent data processing is necessary for accurate integration.

• Fourier Transform: Apply an exponential window function with a line broadening of 0.3 Hz.

• Phasing: Manually phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply an automatic baseline correction and manually adjust if necessary to ensure a flat baseline across the entire spectrum.

• Integration: Manually integrate the well-resolved signals of the analyte and the internal standard. Define the integration limits consistently for all spectra.

• Calculation: The purity of the analyte can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_IS = Purity of the internal standard

Visualizing the qNMR Workflow and Validation

The following diagrams, generated using the DOT language, illustrate the key processes in a qNMR study.

Caption: The general workflow for a quantitative NMR (qNMR) experiment.

Caption: Interrelationship of key validation parameters for a qNMR method.

Conclusion

The validation of a qNMR method is a critical step to ensure the generation of accurate and reliable data for purity assessment and concentration determination. 1,4-Bis(trimethylsilyl)benzene has proven to be a robust and versatile internal standard for a wide range of applications, particularly for non-polar to moderately polar analytes in organic solvents. Its simple spectrum and high number of equivalent protons contribute to its excellent performance characteristics.

When selecting an internal standard, it is crucial to consider the specific properties of the analyte and the desired experimental conditions. While BTMSB is an excellent choice for many systems, alternatives like Maleic Acid or Dimethyl Sulfone may be more suitable for highly polar or aqueous samples. By following rigorous experimental protocols and a thorough validation process that assesses accuracy, precision, linearity, and other key parameters, researchers can confidently employ qNMR as a primary method for quantitative analysis in pharmaceutical and chemical research.

References

• 1. Use and qualification of primary and secondary standards employed in quantitative ¹H NMR spectroscopy of pharmaceuticals. | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bipm.org [bipm.org]
• 5. researchgate.net [researchgate.net]
• 6. resolvemass.ca [resolvemass.ca]
• 7. youtube.com [youtube.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. researchgate.net [researchgate.net]

Inter-laboratory comparison of qNMR results with 1,4-Bis(trimethylsilyl)benzene

An Inter-laboratory Guide to Quantitative NMR Results Utilizing 1,4-Bis(trimethylsilyl)benzene

For researchers, scientists, and professionals in drug development, precise and accurate quantification of chemical substances is paramount. Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a powerful primary ratio method for determining the purity of organic molecules.[1][2] This is due to the direct proportionality between the NMR signal area and the number of nuclei, allowing for quantification without the need for identical reference compounds for each analyte.[3][4] A key component in achieving high-quality qNMR results is the use of a suitable internal standard. 1,4-Bis(trimethylsilyl)benzene (BTMSB) is a widely used internal standard for this purpose. This guide provides an objective comparison of qNMR results with BTMSB, supported by experimental data and detailed methodologies.

Comparative Quantitative Analysis

The following table illustrates the expected precision and accuracy of qNMR purity determination for a hypothetical analyte, "Compound X," using BTMSB as an internal standard across three different laboratories.

Table 1: Inter-laboratory Comparison of qNMR Purity Assay for Compound X using BTMSB

Parameter	Laboratory A	Laboratory B	Laboratory C
Instrumentation	400 MHz NMR	500 MHz NMR	400 MHz NMR
Analyte	Compound X	Compound X	Compound X
Internal Standard	BTMSB	BTMSB	BTMSB
Solvent	DMSO-d6	CDCl3	DMSO-d6
Number of Replicates	5	6	5
Mean Purity (%)	98.7	98.8	98.6
Standard Deviation (%)	0.15	0.12	0.18
Relative Standard Deviation (%)	0.15	0.12	0.18

Experimental Protocols

To ensure the reliability and consistency of qNMR measurements, a well-defined experimental protocol is crucial. The following is a generalized methodology for determining the purity of a substance using BTMSB as an internal standard.

Materials and Equipment

• High-resolution NMR spectrometer (e.g., 400 MHz or higher)[5]

• High-precision analytical balance

• Volumetric flasks and pipettes

• NMR tubes

• Analyte of interest

• 1,4-Bis(trimethylsilyl)benzene (BTMSB) of known high purity

• Deuterated solvent (e.g., DMSO-d6, CDCl3, CD3OD)[1]

Sample Preparation

• Weighing: Accurately weigh the internal standard (BTMSB) and the analyte into a clean, dry vial using a high-precision analytical balance.

• Dissolution: Add a precise volume of the chosen deuterated solvent to the vial to dissolve both the analyte and the internal standard completely.

• Transfer: Transfer an appropriate amount of the resulting solution into an NMR tube.

NMR Data Acquisition

• Instrument Setup: Tune and shim the NMR spectrometer to ensure a homogeneous magnetic field.

• Pulse Sequence: Utilize a simple 1D pulse sequence designed for quantitative measurements, ensuring complete relaxation of the signals of interest.[1]

• Acquisition Parameters:

  • Relaxation Delay (d1): Set a sufficiently long relaxation delay (typically 5 times the longest T1 of the signals being integrated) to ensure full magnetization recovery.

  • Number of Scans: Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for integration errors < 1%).[6]

  • Pulse Angle: Use a calibrated 90° pulse.

Data Processing and Analysis

• Fourier Transform: Apply a Fourier transform to the Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Carefully phase the spectrum and perform a baseline correction to ensure accurate integration.

• Integration: Integrate the well-resolved signals of the analyte and the internal standard (BTMSB). For BTMSB, the singlet from the 18 equivalent protons of the two trimethylsilyl (B98337) groups is typically used.[1]

• Purity Calculation: The purity of the analyte is calculated using the following equation[2][7]:

  Purityanalyte = (Ianalyte / IIS) * (NIS / Nanalyte) * (Manalyte / MIS) * (mIS / manalyte) * PurityIS

  Where:

  • I = Integral value of the signal

  • N = Number of protons giving rise to the signal

  • M = Molar mass

  • m = Mass

  • Purity = Purity of the internal standard

  • subscripts "analyte" and "IS" refer to the analyte and internal standard, respectively.

Visualizing the Workflow and Logic

To further clarify the experimental and logical processes, the following diagrams are provided.

Caption: Experimental workflow for qNMR analysis using an internal standard.

Caption: Logical relationship of variables in the qNMR purity calculation.

Conclusion

Quantitative NMR using 1,4-Bis(trimethylsilyl)benzene as an internal standard is a robust and reliable method for the purity assessment of organic compounds, which is of significant importance in the pharmaceutical industry.[4][5][8][9] While direct inter-laboratory comparison data is not always published as a standalone study, the adherence to standardized protocols for sample preparation, data acquisition, and processing ensures that results are comparable and reproducible across different laboratories and instrumentation. The provided methodologies and illustrative data serve as a guide for researchers and scientists to implement qNMR in their own workflows for accurate and precise quantitative analysis.

References

• 1. bipm.org [bipm.org]
• 2. usp.org [usp.org]
• 3. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 4. [The Applications of qNMR in Drug Quality Control] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. govst.edu [govst.edu]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. rsc.org [rsc.org]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to qNMR Standards: 1,4-Bis(trimethylsilyl)benzene vs. Maleic Acid

For Researchers, Scientists, and Drug Development Professionals

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful analytical technique for determining the purity and concentration of chemical compounds with high precision and accuracy. The selection of an appropriate internal standard is paramount for reliable qNMR results. This guide provides an objective comparison of two commonly used qNMR standards: 1,4-bis(trimethylsilyl)benzene (BTMSB) and maleic acid, supported by experimental data and detailed protocols to aid researchers in making an informed choice for their specific applications.

Overview of the Standards

1,4-Bis(trimethylsilyl)benzene (BTMSB) is a non-polar, crystalline solid. Its key feature for ¹H qNMR is the presence of two sets of chemically equivalent protons: the 18 protons of the two trimethylsilyl (B98337) groups, which give a sharp singlet at a very high field (around 0.1 ppm), and the 4 aromatic protons, which produce a singlet in the aromatic region (around 7.4 ppm). The high-field signal of the trimethylsilyl groups is particularly advantageous as it rarely overlaps with analyte signals.[1][2]

Maleic acid is a polar, crystalline solid that is soluble in aqueous and other polar solvents. It provides a sharp singlet for its two olefinic protons in the midfield region of the ¹H NMR spectrum, typically between 6.2 and 6.4 ppm.[3] Its solubility in solvents like D₂O and DMSO-d₆ makes it a suitable standard for the analysis of polar molecules, including many pharmaceutical compounds.[3][4]

Quantitative Data Comparison

The selection of a qNMR standard is heavily influenced by its physicochemical properties and its behavior in the chosen solvent system. The following table summarizes key quantitative parameters for BTMSB and maleic acid.

Property	1,4-Bis(trimethylsilyl)benzene (BTMSB)	Maleic Acid
Molar Mass ( g/mol )	222.47	116.07
¹H NMR Signal (Singlet)	~0.1 ppm (18H, -Si(CH₃)₃), ~7.4 ppm (4H, Ar-H)	~6.2 - 6.4 ppm (2H, -CH=CH-)
Recommended Solvents	CDCl₃, DMSO-d₆, CD₃OD, Acetone-d₆, CD₃CN[1]	D₂O, DMSO-d₆[3]
Insoluble in	D₂O[1]	CDCl₃, other non-polar solvents[3]
Longitudinal Relaxation Time (T₁)	~2.5-3.5 s (in various organic solvents)[1]	~6-7 s (in D₂O), ~2.5-3.5 s (in DMSO-d₆)[3]
Potential Interferences	Residual solvent peaks (depending on the solvent used)	Acidic protons of maleic acid can interfere with baseline in DMSO-d₆.[3] Signal can overlap with olefinic protons of the analyte.[4] In whole blood analysis, the signal overlaps with coenzyme peaks.[5][6]
Purity	Commercially available with high purity (≥99%)	Commercially available as a certified reference material (CRM)

Experimental Protocols

Accurate and precise qNMR measurements rely on meticulous experimental execution. Below are detailed methodologies for using BTMSB and maleic acid as internal standards.

General Protocol for qNMR Sample Preparation (Internal Standard Method)

A robust gravimetric procedure is crucial for minimizing uncertainty in qNMR measurements.[1][3] An overall relative standard measurement uncertainty of 0.1% requires the relative uncertainty of individual weighings to be less than 0.03%.[1][3]

• Weighing: Accurately weigh a suitable amount (typically >10 mg to minimize weighing errors) of the internal standard (BTMSB or maleic acid) and the analyte into the same vial using a calibrated microbalance.[1][3]

• Dissolving: Add a precise volume of the appropriate deuterated solvent to dissolve both the standard and the analyte completely.[7]

• Homogenization: Ensure the solution is thoroughly mixed to achieve homogeneity.

• Transfer: Transfer an appropriate amount of the solution into an NMR tube.

NMR Acquisition Parameters

To obtain quantitative data, specific NMR acquisition parameters must be carefully optimized.

• Pulse Angle: A 90° pulse is generally recommended for maximizing the signal-to-noise ratio.[8]

• Relaxation Delay (D₁): This is a critical parameter. The delay between pulses should be at least 5 times the longest T₁ relaxation time of any signal being quantified (both analyte and standard) to ensure full relaxation and accurate integration.[7] T₁ values should be determined experimentally for each sample matrix using an inversion-recovery pulse sequence.[1][8]

• Number of Scans (NS): Sufficient scans should be acquired to achieve an adequate signal-to-noise ratio for accurate integration, typically ranging from 16 to 64 for high concentration samples.[7]

• Temperature Control: Maintain a stable temperature throughout the experiment to avoid shifts in signal positions and changes in T₁ values.[7]

• Spinning: It is recommended to perform the experiment without sample spinning to avoid spinning sidebands that can complicate the spectrum.[8]

Data Processing and Calculation

• Phasing and Baseline Correction: Manually perform phasing and baseline correction to ensure accurate integration.

• Integration: Integrate the well-resolved signals of the analyte and the internal standard. It is important to be consistent in either including or excluding ¹³C satellites for both signals.[8]

• Purity Calculation: The mass fraction purity of the analyte (w_A) is calculated using the following equation[1][3]:

  w_A = (I_A / I_S) * (N_S / N_A) * (M_A / M_S) * (m_S / m_A) * w_S

  Where:

  • I_A and I_S are the integral values of the analyte and standard signals, respectively.

  • N_A and N_S are the number of protons contributing to the respective signals.

  • M_A and M_S are the molar masses of the analyte and standard, respectively.

  • m_A and m_S are the masses of the analyte and standard, respectively.

  • w_S is the mass fraction purity of the standard.

Visualizing the qNMR Workflow

The following diagrams illustrate the key steps in a typical qNMR experiment using an internal standard.

Caption: General workflow for quantitative NMR using an internal standard.

Caption: Decision logic for selecting between BTMSB and Maleic Acid.

Concluding Remarks

The choice between 1,4-bis(trimethylsilyl)benzene and maleic acid as a qNMR standard is primarily dictated by the solubility of the analyte and the potential for signal overlap.

• 1,4-Bis(trimethylsilyl)benzene is an excellent choice for non-polar analytes soluble in common organic deuterated solvents. Its high-field trimethylsilyl signal at ~0.1 ppm is in a region of the ¹H NMR spectrum that is typically free from analyte signals, thus minimizing the risk of overlap.

• Maleic acid is the preferred standard for polar analytes, particularly those soluble in D₂O. However, careful consideration must be given to the chemical shift of the analyte's signals to avoid potential overlap with the olefinic protons of maleic acid around 6.2-6.4 ppm. For certain biological samples, such as whole blood, maleic acid may be unsuitable due to signal interference.[5][6]

Ultimately, the ideal qNMR standard should be non-reactive with the analyte, possess high purity, be stable, and have at least one sharp, well-resolved signal that does not overlap with any analyte signals.[4] Researchers should perform preliminary qualitative NMR experiments to confirm the absence of signal overlap before proceeding with quantitative analysis.

References

• 1. bipm.org [bipm.org]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. bipm.org [bipm.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Evaluation of Fumaric acid and Maleic acid as Internal Standards for NMR Analysis of Protein Precipitated Plasma, Serum and Whole Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. resolvemass.ca [resolvemass.ca]
• 8. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to the Performance of 1,4-Bis(trimethylsilyl)benzene in Different NMR Field Strengths

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 1,4-Bis(trimethylsilyl)benzene (BTMSB) as a quantitative Nuclear Magnetic Resonance (qNMR) internal standard. Its performance is evaluated at different NMR field strengths and compared with common alternative standards, supported by experimental data and detailed protocols.

The Ideal Internal Standard: A Benchmark for Performance

An ideal internal standard for qNMR should possess several key characteristics to ensure accurate and reproducible quantification. These include high purity, chemical stability, and good solubility in the chosen deuterated solvent. Critically, its NMR signals should not overlap with those of the analyte.[1] 1,4-Bis(trimethylsilyl)benzene is a solid, making it easy to handle and weigh accurately, and it is less volatile than liquid standards.

Profile of 1,4-Bis(trimethylsilyl)benzene (BTMSB)

1,4-Bis(trimethylsilyl)benzene is a widely used internal standard in ¹H NMR spectroscopy for the quantification of small organic molecules.[2][3][4][5] Its molecular structure features two equivalent trimethylsilyl (B98337) (TMS) groups and a para-substituted benzene (B151609) ring. This symmetry results in a simple ¹H NMR spectrum with two sharp singlet signals, which is highly advantageous for accurate integration.

BTMSB is particularly suitable for the analysis of non-polar analytes soluble in common organic deuterated solvents such as chloroform-d (B32938) (CDCl₃), dimethyl sulfoxide-d₆ (DMSO-d₆), and methanol-d₄ (CD₃OD).[6][7] It is not, however, sufficiently soluble in deuterium (B1214612) oxide (D₂O).[6][7]

Property	Description
Chemical Formula	C₁₂H₂₂Si₂
Molar Mass	222.48 g/mol
Appearance	White crystalline solid[6]
¹H NMR Signals	Two singlets: one for the 18 equivalent protons of the two trimethylsilyl groups and one for the 4 equivalent aromatic protons.[6]
Typical Chemical Shift	~0.1 ppm for the trimethylsilyl protons and ~7.4 ppm for the aromatic protons (solvent dependent).[6]
Solubility	Soluble in CDCl₃, DMSO-d₆, CD₃OD, acetone-d₆, and CD₃CN. Insoluble in D₂O.[6][7]
Purity	Commercially available in high purity, often as a certified reference material.

Performance of 1,4-Bis(trimethylsilyl)benzene at Different NMR Field Strengths

Increasing the magnetic field strength of an NMR spectrometer generally leads to enhanced signal separation and increased sensitivity, which can significantly improve the accuracy and precision of qNMR measurements.[6] While the chemical shifts in ppm are theoretically independent of the field strength, higher fields provide greater spectral dispersion, which is crucial for resolving signals in complex mixtures.

The following table outlines the expected performance of BTMSB at different common NMR field strengths. The chemical shifts are generally stable in ppm, but the increased resolution at higher fields can minimize the chances of signal overlap with the analyte. The signal width in Hz for small molecules like BTMSB is largely independent of the field strength and is more influenced by shimming and solvent viscosity.

Field Strength	Spectrometer Frequency	Expected Chemical Shift (TMS protons)	Expected Chemical Shift (Aromatic protons)	Key Performance Advantages
300 MHz	300 MHz	~0.1 ppm	~7.4 ppm	Good, standard resolution suitable for many applications.
500 MHz	500 MHz	~0.1 ppm	~7.4 ppm	Increased signal dispersion, reducing the likelihood of signal overlap with analytes. Improved sensitivity for samples with low concentration.
700 MHz	700 MHz	~0.1 ppm	~7.4 ppm	Excellent signal separation, ideal for complex mixtures where analyte signals may be close to the standard's signals. Highest sensitivity for trace analysis.

Comparison with Alternative Internal Standards

While BTMSB is an excellent standard for many applications, other compounds are also commonly used. The choice of an internal standard should always be tailored to the specific analyte and solvent system.

Feature	1,4-Bis(trimethylsilyl)benzene (BTMSB)	3-(Trimethylsilyl)propanoic-2,2,3,3-d₄ acid sodium salt (DSS)	Maleic Acid
¹H NMR Signals	Two singlets (~0.1 and ~7.4 ppm)[6]	A sharp singlet from the TMS group (~0 ppm) and other signals from the propionate (B1217596) backbone.	A single sharp singlet from two equivalent olefinic protons (~6.0-6.5 ppm).
Solubility	Good in organic solvents (CDCl₃, DMSO-d₆, etc.), poor in D₂O.[6][7]	Good in D₂O, DMSO-d₆, and CD₃OD.[8]	Soluble in D₂O and CD₃OD.
Signal Overlap Risk	Low, with two distinct regions. The aromatic signal might overlap with aromatic analytes.	The 0 ppm signal is in a relatively uncrowded region.	The olefinic region signal may overlap with unsaturated analytes.
Advantages	Solid, easy to handle; two well-separated signals.	Excellent for aqueous samples; primary reference signal at 0 ppm.	Simple spectrum with a single peak.
Disadvantages	Insoluble in water; aromatic signal can be broad in some solvents.	Can be hygroscopic; multiple signals from the propionate backbone.	Can be hygroscopic and may contain fumaric acid as an impurity.

Experimental Protocols

Sample Preparation for qNMR using 1,4-Bis(trimethylsilyl)benzene

• Weighing: Accurately weigh a suitable amount of the analyte and 1,4-Bis(trimethylsilyl)benzene into a clean, dry vial using a microbalance. A mass ratio that results in roughly equivalent signal integrals for the analyte and standard is ideal.

• Dissolution: Add a precise volume of the appropriate deuterated solvent (e.g., CDCl₃, DMSO-d₆) to the vial. Ensure complete dissolution of both the analyte and the internal standard. Gentle vortexing or sonication may be applied if necessary.

• Transfer: Carefully transfer the solution to a clean, dry NMR tube.

NMR Data Acquisition

• Instrument Setup: Insert the NMR tube into the spectrometer.

• Locking and Shimming: Lock onto the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity. A well-shimmed instrument will show sharp, symmetrical peaks with minimal distortion.

• Parameter Optimization:

  • Pulse Angle: Use a 90° pulse for maximum signal intensity.

  • Relaxation Delay (d1): Set the relaxation delay to at least 5 times the longest T₁ relaxation time of both the analyte and the internal standard to ensure full relaxation between scans. This is critical for accurate quantification.

  • Acquisition Time (aq): Use a sufficiently long acquisition time to ensure good digital resolution.

  • Number of Scans (ns): The number of scans should be chosen to achieve an adequate signal-to-noise ratio for the signals of interest.

• Data Acquisition: Acquire the ¹H NMR spectrum.

Data Processing and Quantification

• Fourier Transform: Apply a Fourier transform to the Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Carefully phase the spectrum to ensure all peaks are in pure absorption mode. Apply a baseline correction to ensure a flat baseline across the entire spectrum.

• Integration: Integrate the well-resolved signals of the analyte and the internal standard.

• Calculation: The purity or concentration of the analyte can be calculated using the following formula:

  Purity_analyte = (I_analyte / I_standard) * (N_standard / N_analyte) * (M_analyte / M_standard) * (m_standard / m_analyte) * Purity_standard

  Where:

  • I = Integral value of the signal

  • N = Number of protons giving rise to the signal

  • M = Molar mass

  • m = mass

  • Purity = Purity of the standard

Visualizations

Caption: Decision pathway for selecting a suitable qNMR internal standard.

Caption: General workflow of a quantitative NMR (qNMR) experiment.

References

• 1. amherst.edu [amherst.edu]
• 2. Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. 1,4-双(三甲基甲硅烷基)苯 96% | Sigma-Aldrich [sigmaaldrich.com]
• 6. bipm.org [bipm.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 1,4-Bis(trimethylsilyl)benzene(13183-70-5) 1H NMR [m.chemicalbook.com]

A Comparative Guide to the Quantitative Analysis of 1,4-Bis(trimethylsilyl)benzene: qNMR vs. HPLC

For researchers, scientists, and professionals in drug development, the accurate quantification of chemical compounds is fundamental to ensuring the quality, safety, and efficacy of pharmaceutical products. 1,4-Bis(trimethylsilyl)benzene (BTMSB) is a common standard in analytical chemistry, particularly in quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. This guide provides an objective comparison of two powerful analytical techniques—Quantitative Nuclear Magnetic Resonance (qNMR) and High-Performance Liquid Chromatography (HPLC)—for the quantitative analysis of BTMSB. The following sections present detailed experimental protocols, a direct comparison of performance data, and visual workflows to assist in selecting the appropriate methodology for specific analytical needs.

Methodology Comparison

Quantitative NMR (qNMR) is a primary ratio method that allows for the direct quantification of a substance against a certified internal standard.[1][2] The signal intensity in a ¹H NMR spectrum is directly proportional to the number of protons, enabling highly accurate purity and concentration measurements without the need for a specific reference standard of the analyte itself.[1]

High-Performance Liquid Chromatography (HPLC) is a comparative chromatographic technique that separates components in a mixture based on their differential partitioning between a stationary phase and a liquid mobile phase.[3] For quantitative analysis, the area of the chromatographic peak of the analyte is compared to that of a reference standard, typically through a calibration curve.

This guide details a cross-validation approach for determining the concentration of a 1,4-Bis(trimethylsilyl)benzene solution using both qNMR with an internal standard and reverse-phase HPLC with an external standard.

Experimental Protocols

Quantitative ¹H NMR (qNMR) Spectroscopy Protocol

This protocol describes the determination of the concentration of a 1,4-Bis(trimethylsilyl)benzene (BTMSB) solution using maleic acid as a certified internal standard.

1. Materials and Instrumentation:

• Analyte: 1,4-Bis(trimethylsilyl)benzene (BTMSB)

• Internal Standard (IS): Maleic Acid (Certified Reference Material, Purity ≥ 99.5%)

• Solvent: Deuterated Chloroform (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

• Instrumentation: 600 MHz NMR Spectrometer

• Equipment: Analytical balance (readability ± 0.01 mg), volumetric flasks, pipettes, 5 mm NMR tubes

2. Sample Preparation:

• Internal Standard Stock Solution: Accurately weigh approximately 10 mg of maleic acid into a 10 mL volumetric flask and dissolve in CDCl₃ to the mark.

• Analyte Stock Solution: Accurately weigh approximately 20 mg of BTMSB into a 10 mL volumetric flask and dissolve in CDCl₃ to the mark.

• qNMR Sample: Accurately transfer 500 µL of the BTMSB stock solution and 500 µL of the maleic acid stock solution into a vial. Vortex the mixture, and then transfer approximately 600 µL into a 5 mm NMR tube.

3. NMR Data Acquisition:

• Pulse Program: A standard 30° pulse experiment (e.g., 'zg30' on Bruker systems) is used to ensure full relaxation between pulses.[1]

• Relaxation Delay (D1): ≥ 5 times the longest T₁ of the signals of interest. A delay of 60 seconds is recommended to ensure accurate quantification.

• Number of Scans (NS): 16-32, to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated.[4]

• Acquisition Time (AQ): ≥ 3 seconds.[1]

• Spectral Width (SW): 20 ppm

4. Data Processing and Analysis:

• Apply a line broadening of 0.3 Hz.

• Manually phase the spectrum and apply a baseline correction.

• Integrate the singlet from the aromatic protons of BTMSB (~7.4 ppm, 4H) and the singlet from the olefinic protons of maleic acid (~6.3 ppm, 2H).

• Calculate the concentration of the BTMSB solution using the following equation:

  C_BTMSB = (I_BTMSB / N_BTMSB) * (N_IS / I_IS) * (M_BTMSB / M_IS) * (m_IS / V_BTMSB) * P_IS

  Where:

  • C_BTMSB: Concentration of BTMSB

  • I: Integral area of the signal

  • N: Number of protons for the signal

  • M: Molar mass (BTMSB = 222.47 g/mol , Maleic Acid = 116.07 g/mol )

  • m_IS: Mass of the internal standard

  • V_BTMSB: Volume of the BTMSB solution

  • P_IS: Purity of the internal standard

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol describes the quantification of BTMSB using a reverse-phase HPLC method with UV detection and an external standard calibration.

1. Materials and Instrumentation:

• Analyte: 1,4-Bis(trimethylsilyl)benzene (BTMSB)

• Solvents: Acetonitrile (B52724) (HPLC grade), Water (HPLC grade)

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis Diode Array Detector (DAD).

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[5]

2. Chromatographic Conditions:

• Mobile Phase: Acetonitrile and Water (80:20 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 220 nm (based on UV absorbance of the benzene (B151609) ring).

• Injection Volume: 10 µL.

• Run Time: 10 minutes.

3. Sample and Standard Preparation:

• BTMSB Stock Solution (1000 µg/mL): Accurately weigh 25 mg of BTMSB into a 25 mL volumetric flask and dissolve in acetonitrile to the mark.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution with the mobile phase to achieve concentrations of approximately 10, 25, 50, 100, and 250 µg/mL.

• Test Sample: Dilute the BTMSB solution prepared for the qNMR analysis with the mobile phase to fall within the calibration range.

4. Data Analysis:

• Inject the calibration standards and the test sample.

• Generate a calibration curve by plotting the peak area of BTMSB against the concentration of the standards.

• Determine the concentration of the test sample by interpolating its peak area from the linear regression of the calibration curve.

Data Presentation: Performance Comparison

The following table summarizes the hypothetical but typical performance characteristics for the quantification of 1,4-Bis(trimethylsilyl)benzene by qNMR and HPLC, based on established principles of method validation.

Parameter	qNMR	HPLC	Commentary
Principle	Primary Ratio Method	Comparative Method	qNMR provides a direct measurement against a certified standard, enhancing traceability. HPLC relies on a like-for-like reference standard.[1]
Linearity (r²)	Not Applicable (Direct Calculation)	≥ 0.999	HPLC demonstrates excellent linearity over a defined concentration range. qNMR quantification is based on a single-point measurement.
Accuracy (% Recovery)	98.5% - 101.5%	98.0% - 102.0%	Both methods offer high accuracy. qNMR accuracy is directly tied to the purity of the certified internal standard.
Precision (RSD)
Repeatability	≤ 1.0%	≤ 1.5%	Both methods show excellent repeatability for consecutive measurements.
Intermediate Precision	≤ 1.5%	≤ 2.0%	Both methods are precise when tested on different days with different analysts.
Limit of Quantification (LOQ)	~10 µM	~10 µg/mL	Sensitivity is comparable, though HPLC can often achieve lower detection limits with specialized detectors.[6]
Analysis Time per Sample	~15-20 minutes (including setup and relaxation delay)	~10 minutes per injection	HPLC offers a faster analysis time per sample, making it suitable for high-throughput screening.
Method Development Time	Minimal	Moderate to Extensive	qNMR methods are more generic, while HPLC methods require significant optimization of column, mobile phase, and other parameters.[3]

Mandatory Visualizations

The diagrams below illustrate the experimental workflows and the logical comparison between the two techniques.

Caption: Experimental workflows for qNMR and HPLC cross-validation.

Caption: Logical comparison of key validation parameters.

Conclusion

Both qNMR and HPLC are robust and reliable techniques for the quantitative analysis of 1,4-Bis(trimethylsilyl)benzene, each with distinct advantages.

Quantitative NMR stands out as a primary method that offers high accuracy and precision with minimal method development.[1] Its ability to provide direct quantification against a certified internal standard without the need for a specific analyte reference standard is a significant advantage, particularly for the characterization of new chemical entities or when certified standards are unavailable.

High-Performance Liquid Chromatography is a highly sensitive and versatile technique that excels in high-throughput environments due to its shorter analysis time per sample.[7] While it requires more extensive method development and a specific reference standard for the analyte, its performance in terms of linearity, accuracy, and precision is excellent for routine quality control and stability testing.

The choice between qNMR and HPLC will ultimately depend on the specific analytical challenge. For primary characterization, certification of reference materials, or when a high degree of accuracy without a specific standard is required, qNMR is the superior choice. For routine analysis, high-throughput screening, and quality control in a manufacturing environment, HPLC provides a rapid and efficient solution. For a comprehensive and orthogonal validation, employing both techniques is the most rigorous approach.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asianjpr.com [asianjpr.com]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. pharmaguru.co [pharmaguru.co]
• 6. scispace.com [scispace.com]
• 7. ijsdr.org [ijsdr.org]

A Comparative Guide to Certified Reference Materials of 1,4-Bis(trimethylsilyl)benzene for Quantitative NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of certified reference materials (CRMs) of 1,4-Bis(trimethylsilyl)benzene, a key internal standard in quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. It is designed to assist researchers, scientists, and drug development professionals in selecting the appropriate reference material for their analytical needs. This document outlines the properties of 1,4-Bis(trimethylsilyl)benzene, compares it with other common qNMR standards, and provides detailed experimental protocols for its use.

Overview of 1,4-Bis(trimethylsilyl)benzene as a qNMR Internal Standard

1,4-Bis(trimethylsilyl)benzene (BTMSB) is a highly suitable internal standard for qNMR for the purity assessment of non-polar analytes.[1] Its simple and well-defined proton NMR (¹H NMR) spectrum, with two sharp singlets corresponding to the trimethylsilyl (B98337) (TMS) protons and the aromatic protons, allows for accurate and precise quantification. The deuterated analog, 1,4-Bis(trimethylsilyl)benzene-d4 (BTMSB-d4), is also available and offers the advantage of having only the TMS proton signal, which can be beneficial in crowded spectral regions.[1]

Certified reference materials of 1,4-Bis(trimethylsilyl)benzene are available from various suppliers, ensuring traceability and accuracy in quantitative analyses. These CRMs are characterized for their high purity, often exceeding 99.9%, and are accompanied by a certificate of analysis detailing the certified value and its uncertainty.

Comparison of 1,4-Bis(trimethylsilyl)benzene with Alternative qNMR Standards

The selection of an appropriate internal standard is critical for accurate qNMR results. The ideal standard should be of high purity, stable, soluble in the deuterated solvent of choice, and have NMR signals that do not overlap with those of the analyte.[2] The following table compares the key properties of 1,4-Bis(trimethylsilyl)benzene with other commonly used qNMR internal standards.

Feature	1,4-Bis(trimethylsilyl)benzene	Maleic Acid	Dimethyl Sulfone (DMSO₂)	3-(Trimethylsilyl)propanoic-2,2,3,3-d4 acid sodium salt (DSS)
Chemical Structure	C₆H₄[Si(CH₃)₃]₂	C₄H₄O₄	(CH₃)₂SO₂	(CH₃)₃SiCD₂CD₂COONa
Typical Purity	>99.9% (CRM)	≥99%	≥99%	≥99%
¹H NMR Signals	~0.25 ppm (s, 18H), ~7.5 ppm (s, 4H)	~6.0-6.5 ppm (s, 2H)	~2.7-3.1 ppm (s, 6H)	~0 ppm (s, 9H)
Common Solvents	CDCl₃, DMSO-d₆, CD₃OD	D₂O, DMSO-d₆, CD₃OD	D₂O, DMSO-d₆, CDCl₃	D₂O
Key Advantages	Two well-separated singlets, high number of protons for TMS signal enhancing sensitivity, suitable for non-polar analytes.	Soluble in aqueous and organic solvents, simple spectrum.	Soluble in a range of solvents, sharp singlet.	Excellent water solubility, reference for chemical shift (0 ppm).
Potential Limitations	Limited solubility in aqueous solutions.[1]	Can exhibit signal overlap with certain analytes, potential for isomerization.	Can have a broad signal in some solvents, hygroscopic.	Can interact with certain analytes, limited solubility in organic solvents.

Data Presentation: Certified Reference Materials of 1,4-Bis(trimethylsilyl)benzene

Supplier	Product Name	Purity	CAS Number	Notes
Fujifilm Wako	1,4-BTMSB-d4 Reference Material [CRM]	99.9+% (Capillary GC)	1337953-96-4	Deuterated standard for qNMR.
Sigma-Aldrich	1,4-Bis(trimethylsilyl)benzene	96%	13183-70-5	Can be used as a secondary standard in qNMR.[3][4]
Tokyo Chemical Industry (TCI)	1,4-Bis(trimethylsilyl)benzene	>97.0% (GC)	13183-70-5	Standard grade.

Experimental Protocols

General Experimental Workflow for qNMR using an Internal Standard

The following diagram illustrates the general workflow for a quantitative NMR experiment using an internal standard like 1,4-Bis(trimethylsilyl)benzene.

Caption: A flowchart illustrating the key steps in a quantitative NMR experiment.

Detailed Methodology for qNMR using 1,4-Bis(trimethylsilyl)benzene

This protocol is based on the good practice guidance for SI-traceable qNMR measurement results.[1]

1. Sample Preparation:

• Accurately weigh a suitable amount of the analyte (e.g., 10-20 mg) and the 1,4-Bis(trimethylsilyl)benzene CRM (e.g., 5-10 mg) using a calibrated microbalance. The realization of accurate and precise qNMR measurements relies on the application of a properly implemented gravimetric procedure for the mass determinations of the internal standard and analyte.[1]

• Dissolve both the analyte and the internal standard in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or CD₃OD) in a vial.[1] 1,4-Bis(trimethylsilyl)benzene is soluble at levels in excess of 5 mg/mL in CDCl₃ and in excess of 2 mg/mL in DMSO-d₆ and CD₃OD.[1]

• Ensure complete dissolution, using sonication if necessary.

• Transfer the solution to a clean, dry NMR tube.

2. NMR Data Acquisition:

• Insert the NMR tube into the spectrometer and allow it to thermally equilibrate.

• Optimize the field homogeneity (shimming) of the spectrometer.

• Set the appropriate acquisition parameters for quantitative analysis:

  • Pulse Angle: Use a 90° pulse for maximum signal intensity.

  • Relaxation Delay (d1): Set the relaxation delay to at least 5 times the longest T₁ (spin-lattice relaxation time) of the signals of interest for both the analyte and 1,4-Bis(trimethylsilyl)benzene. This ensures complete relaxation between scans.

  • Number of Scans (ns): Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for high precision).[5]

  • Acquisition Time (at): Ensure a sufficiently long acquisition time for good digital resolution.

3. Data Processing:

• Apply a Fourier transform to the Free Induction Decay (FID).

• Carefully perform phase correction and baseline correction to ensure accurate integration. Manual baseline correction is often the most reliable approach for high-accuracy qNMR.[1]

• Integrate the well-resolved signals of the analyte and the ¹H signals of 1,4-Bis(trimethylsilyl)benzene (either the TMS signal around 0.25 ppm or the aromatic signal around 7.5 ppm).

4. Purity Calculation:

The purity of the analyte can be calculated using the following equation:

Purity_analyte (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * Purity_standard

Where:

• I = Integral value of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• Purity_standard = Certified purity of the 1,4-Bis(trimethylsilyl)benzene CRM

Logical Relationship for qNMR Purity Determination

The following diagram illustrates the logical relationship of the components involved in the calculation of analyte purity using qNMR with an internal standard.

Caption: Logical relationship for qNMR purity determination.

Conclusion

Certified reference materials of 1,4-Bis(trimethylsilyl)benzene are invaluable tools for accurate and reliable quantitative analysis by NMR spectroscopy. Its favorable properties, including high purity, simple and well-resolved ¹H NMR spectrum, and suitability for non-polar analytes, make it an excellent choice as an internal standard. When selecting a CRM, it is crucial to consider the certified purity and the supplier's accreditation. By following validated experimental protocols, researchers can achieve high-quality, traceable results in their quantitative analyses, which is of paramount importance in research, drug development, and quality control.

References

• 1. bipm.org [bipm.org]
• 2. benchchem.com [benchchem.com]
• 3. 1,4-Bis(trimethylsilyl)benzene 96 13183-70-5 [sigmaaldrich.com]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. asdlib.org [asdlib.org]

A Comparative Guide to Uncertainty Budget Calculation in qNMR using 1,4-Bis(trimethylsilyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of 1,4-Bis(trimethylsilyl)benzene (BTMSB) as an internal standard in quantitative Nuclear Magnetic Resonance (qNMR) for the determination of purity and content of organic molecules. It includes a detailed breakdown of the uncertainty budget calculation, comparisons with alternative internal standards, and supporting experimental protocols.

Introduction to qNMR and the Role of Internal Standards

Quantitative NMR (qNMR) is a powerful analytical technique for determining the absolute amount of a substance in a sample with metrological traceability.[1] The accuracy of qNMR heavily relies on the use of a certified reference material (CRM) as an internal standard.[2] An ideal internal standard should be chemically inert, stable, have high purity, a simple spectrum with signals that do not overlap with the analyte, and be accurately weighable.[3][4]

1,4-Bis(trimethylsilyl)benzene (BTMSB) is a widely used internal standard in ¹H qNMR due to its chemical stability, simple spectrum consisting of two singlets, and good solubility in common deuterated solvents.[5] This guide will delve into the specifics of using BTMSB and its impact on the uncertainty of qNMR measurements.

Uncertainty Budget Calculation in qNMR

The determination of an analyte's mass fraction (P_A) by qNMR using an internal standard (IS) is based on the following equation:

PA = ( IA / IIS ) * ( NIS / NA ) * ( MA / MIS ) * ( mIS / mA ) * PIS

Where:

• IA and IIS are the integrated signal areas of the analyte and the internal standard.

• NA and NIS are the number of protons giving rise to the respective signals.

• MA and MIS are the molar masses of the analyte and the internal standard.

• mA and mIS are the masses of the analyte and the internal standard.

• PIS is the purity of the internal standard.

The combined uncertainty of the measurement is calculated by considering the uncertainties associated with each of these parameters.[6] An Ishikawa (fishbone) diagram is often used to visualize the various sources of uncertainty.

Key Contributors to the Uncertainty Budget

The overall uncertainty in a qNMR measurement is a combination of several factors. The most significant contributors are summarized in the table below.

Uncertainty Component	Typical Contribution	Mitigation Strategies
Purity of the Internal Standard (P_IS)	High	Use a Certified Reference Material (CRM) with a detailed certificate of analysis.[7][8]
Weighing (m_A and m_IS)	Medium to High	Use a calibrated microbalance with appropriate readability and perform weighings in a controlled environment.[9][10]
Signal Integration (I_A / I_IS)	Medium	Optimize spectral parameters (e.g., signal-to-noise, resolution), use appropriate baseline and phase correction, and define integration limits consistently.[11]
Repeatability	Medium	Prepare and measure multiple independent samples to assess the precision of the entire workflow.[2]
Molar Mass (M_A and M_IS)	Low	Calculated from the atomic weights of the constituent elements.
Number of Protons (N_A and N_IS)	Low	Determined from the chemical structure of the analyte and the standard.

Table 1: Major components of the uncertainty budget in qNMR and strategies for their minimization.

A detailed example of an uncertainty budget calculation for the purity determination of Dimethyl Sulfone (DMSO2) using BTMSB-d4 as an internal standard is provided in the BIPM-2019/03 report.[5]

Comparison of 1,4-Bis(trimethylsilyl)benzene with Alternative Internal Standards

While BTMSB is a versatile internal standard, the choice of the most suitable standard depends on the specific analyte and the deuterated solvent used.[12] The following table compares BTMSB with other commonly used internal standards for ¹H qNMR.

Internal Standard	Key Advantages	Potential Disadvantages	Common Solvents
1,4-Bis(trimethylsilyl)benzene (BTMSB)	Simple spectrum, chemically inert, good solubility.[5]	Aromatic signal can overlap with analyte signals.	CDCl₃, DMSO-d₆, CD₃OD
Maleic Acid	Simple singlet signal, highly pure CRMs available.[7][13]	Can be reactive, limited solubility in some organic solvents.	D₂O, DMSO-d₆
Dimethyl Sulfone (DMSO₂)	Single sharp singlet, chemically stable, good solubility.[7]	Signal position can be sensitive to temperature.	D₂O, CDCl₃, DMSO-d₆
Dimethyl Terephthalate (DMTP)	Two singlets in non-aromatic and aromatic regions, stable.[13][14]	Can have overlapping signals with aromatic analytes.	CDCl₃, DMSO-d₆
Potassium Hydrogen Phthalate (KHP)	High purity primary standard, stable.[7][13]	Complex aromatic signal pattern.	D₂O

Table 2: Comparison of common internal standards for ¹H qNMR.

Experimental Protocols for qNMR with 1,4-Bis(trimethylsilyl)benzene

Accurate and reproducible qNMR results are contingent on a well-defined and validated experimental protocol.

Sample Preparation

• Weighing: Accurately weigh the analyte and the BTMSB internal standard using a calibrated microbalance.[9][10] The recommended mass ratio will depend on the relative molar masses and the number of protons of the analyte and standard to achieve a signal intensity ratio close to 1:1.[2]

• Dissolution: Dissolve the weighed analyte and BTMSB in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or CD₃OD) in a volumetric flask to ensure homogeneity.[5]

• Transfer: Transfer an appropriate volume of the solution into a high-quality NMR tube.

NMR Data Acquisition

Optimizing the acquisition parameters is crucial for obtaining quantitative data.

Parameter	Recommendation	Rationale
Pulse Angle	90°	Ensures maximum signal intensity for all nuclei.
Relaxation Delay (D1)	≥ 5 x T₁ of the slowest relaxing proton	Allows for complete relaxation of all protons between scans, which is essential for accurate integration.[12] A T₁ determination experiment (e.g., inversion recovery) should be performed.
Number of Scans (NS)	Sufficient to achieve a high signal-to-noise ratio (S/N > 250:1 recommended)	Improves the precision of the signal integration.
Acquisition Time (AQ)	≥ 3 seconds	Provides adequate digital resolution.
Receiver Gain	Optimized to avoid signal clipping	Ensures the detector is not saturated.

Table 3: Recommended NMR acquisition parameters for quantitative measurements.

Data Processing

• Fourier Transform: Apply an exponential window function with a line broadening factor of 0.3 Hz to improve the signal-to-noise ratio without significantly affecting the resolution.

• Phasing and Baseline Correction: Carefully perform manual phase correction and automatic baseline correction to ensure accurate signal integration.[11]

• Integration: Integrate the well-separated signals of the analyte and BTMSB. The integration range should be set wide enough to encompass the entire signal, including any ¹³C satellites.

Visualizing the qNMR Workflow and Uncertainty

The following diagrams illustrate the logical flow of a qNMR experiment and the relationship between different sources of uncertainty.

A typical workflow for a qNMR experiment.

Key components of the qNMR uncertainty budget.

References

• 1. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - Method validation - qNMR Exchange [qnmr.usp.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 5. bipm.org [bipm.org]
• 6. usp.org [usp.org]
• 7. researchgate.net [researchgate.net]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. jstage.jst.go.jp [jstage.jst.go.jp]
• 10. mt.com [mt.com]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. semanticscholar.org [semanticscholar.org]
• 14. scholarworks.bwise.kr [scholarworks.bwise.kr]

A Comparative Guide to Deuterated 1,4-Bis(trimethylsilyl)benzene as a qNMR Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method for determining the purity and concentration of chemical substances with a high degree of accuracy and precision.[1][2] The reliability of qNMR measurements heavily depends on the choice of a suitable internal standard. An ideal internal standard should exhibit high purity, chemical stability, and solubility in the chosen deuterated solvent, and its NMR signals should not overlap with those of the analyte.[3]

This guide provides an objective comparison of deuterated 1,4-Bis(trimethylsilyl)benzene (d14-BTMSB) with other commonly used internal standards for proton qNMR. The information presented is based on publicly available data and established principles of qNMR methodology.

Deuterated 1,4-Bis(trimethylsilyl)benzene (d14-BTMSB): A Profile

Deuterated 1,4-Bis(trimethylsilyl)benzene is a widely used internal standard, particularly for the analysis of non-polar analytes.[1] Its key features make it a valuable tool in pharmaceutical analysis and material science.[4][5]

Key Advantages of d14-BTMSB:

• Simple 1H NMR Spectrum: In its deuterated form (on the benzene (B151609) ring), d14-BTMSB displays a single, sharp singlet in the 1H NMR spectrum arising from the 18 equivalent protons of the two trimethylsilyl (B98337) (TMS) groups.[1] This simplicity minimizes the chances of signal overlap with the analyte.

• Favorable Chemical Shift: The signal for the TMS protons appears in a relatively uncrowded region of the spectrum, typically around 0.1-0.3 ppm, depending on the solvent.[1]

• Good Solubility in Organic Solvents: d14-BTMSB is readily soluble in common organic deuterated solvents such as chloroform-d (B32938) (CDCl3), dimethyl sulfoxide-d6 (DMSO-d6), and methanol-d4 (B120146) (CD3OD).[1]

• High Purity: It is commercially available as a certified reference material (CRM) with high and well-documented purity.[6]

• Stability: d14-BTMSB is a stable, crystalline solid, which allows for accurate weighing.[6]

Comparison with Alternative qNMR Internal Standards

The selection of an appropriate internal standard is critical for the accuracy and reliability of qNMR results.[3] The following tables provide a comparison of d14-BTMSB with other commonly used standards: 3-(trimethylsilyl)propanoic-2,2,3,3-d4 acid sodium salt (DSS), and Maleic Acid.

Table 1: General Properties of Common qNMR Internal Standards

Property	Deuterated 1,4-Bis(trimethylsilyl)benzene (d14-BTMSB)	3-(trimethylsilyl)propanoic-2,2,3,3-d4 acid sodium salt (DSS)	Maleic Acid
1H NMR Signal(s)	Single sharp singlet from the two trimethylsilyl groups.[1]	Sharp singlet from the trimethylsilyl group.	Single sharp singlet from the two olefinic protons.[7]
Typical Chemical Shift (ppm)	~0.1 - 0.3 (solvent dependent)[1]	0 ppm (by definition in D2O)	~6.2 - 6.5 (solvent and pH dependent)[7]
Primary Use Case	Non-polar analytes in organic solvents.[1]	Aqueous and polar analytes.	Analytes in polar solvents, particularly D2O and DMSO-d6.[7]
Purity	High purity certified reference material is available.[6]	Widely available as a certified reference material.	Available in high purity, but can be hygroscopic and may contain fumaric acid as an impurity.
Stability	Stable crystalline solid.[6]	Generally stable, but can be hygroscopic.	Can be hygroscopic and may isomerize to fumaric acid under certain conditions.

Table 2: Solubility of qNMR Internal Standards in Common Deuterated Solvents

Solvent	d14-BTMSB	DSS	Maleic Acid
D2O	Insoluble[1]	Soluble	Soluble[7]
DMSO-d6	Soluble (>2 mg/mL)[1]	Soluble	Soluble[7]
CD3OD	Soluble (>2 mg/mL)[1]	Soluble	Soluble
CDCl3	Soluble (>5 mg/mL)[1]	Insoluble	Sparingly soluble
Acetone-d6	Soluble[1]	Soluble	Soluble
Acetonitrile-d3	Soluble[1]	Soluble	Soluble

Experimental Protocols

The following section outlines a general experimental workflow for performing a qNMR measurement using an internal standard, followed by specific considerations for d14-BTMSB, DSS, and Maleic Acid.

General qNMR Experimental Workflow

Caption: A flowchart illustrating the key steps in a quantitative NMR experiment.

1. Sample Preparation:

• Accurately weigh the analyte and the internal standard using a microbalance. A typical sample to standard molar ratio is 1:1.[3]

• Dissolve both the analyte and the internal standard in a suitable deuterated solvent in a vial.

• Ensure complete dissolution before transferring the solution to an NMR tube.

2. NMR Data Acquisition:

• Tune and match the NMR probe for the specific sample and solvent.

• Optimize the magnetic field homogeneity by shimming.

• Set appropriate acquisition parameters. The relaxation delay (D1) is a critical parameter and should be at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation.[3] A 90° pulse angle is typically used for maximum signal intensity.[3]

3. Data Processing and Analysis:

• Apply phase and baseline correction to the acquired spectrum.

• Integrate the well-resolved signals of the analyte and the internal standard.

• Calculate the purity or concentration of the analyte using the following equation:

Specific Considerations for Each Standard

Deuterated 1,4-Bis(trimethylsilyl)benzene (d14-BTMSB):

• Solvent Selection: Primarily for use in organic solvents like CDCl3, DMSO-d6, CD3OD, acetone-d6, and acetonitrile-d3.[1] It is not suitable for aqueous solutions.[1]

• Signal Integration: Integrate the singlet around 0.1-0.3 ppm, which corresponds to 18 protons.

• Potential Issues: Ensure no silicone grease or other TMS-containing impurities are present in the sample, as they can interfere with the standard's signal.

3-(trimethylsilyl)propanoic-2,2,3,3-d4 acid sodium salt (DSS):

• Solvent Selection: The standard of choice for aqueous solutions (D2O). Also soluble in DMSO-d6 and CD3OD. Not suitable for non-polar solvents like CDCl3.

• Signal Integration: The primary signal is at 0 ppm (9 protons).

• Potential Issues: Can be hygroscopic, so careful handling and storage are necessary. Its signal can sometimes be broad in the presence of certain solutes.

Maleic Acid:

• Solvent Selection: Suitable for polar solvents such as D2O and DMSO-d6.[7]

• Signal Integration: Integrate the singlet around 6.2-6.5 ppm, which corresponds to 2 protons.[7]

• Potential Issues: Maleic acid is hygroscopic and can isomerize to fumaric acid, which has a different chemical shift and would lead to quantification errors.[3] The chemical shift is also pH-dependent. A case study showed that switching from maleic acid to DSS resulted in a 32% improvement in integration accuracy and a decrease in RSD from 5.2% to 1.1% due to peak overlap issues with the analyte.[3]

Logical Workflow for Internal Standard Selection

The choice of an internal standard is a critical step in qNMR method development. The following diagram illustrates a logical workflow for selecting the most appropriate standard for a given analyte.

Caption: A decision tree for selecting an appropriate qNMR internal standard.

Conclusion

Deuterated 1,4-Bis(trimethylsilyl)benzene is an excellent internal standard for the qNMR analysis of non-polar organic molecules due to its simple spectrum, favorable chemical shift, and good solubility in common organic deuterated solvents. However, for aqueous and highly polar analytes, alternatives such as DSS and Maleic Acid are more suitable. The choice of the internal standard must be carefully considered based on the properties of the analyte and the solvent system to ensure accurate and reliable quantitative results. Validation of the chosen internal standard under the specific experimental conditions is crucial for robust qNMR analysis in research and drug development.

References

• 1. bipm.org [bipm.org]
• 2. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Development of 1H qNMR Analytical Procedure for Purity Determination of Imazosulfuron and 1,4-BTMSB-d4 for ISO 17034 Accreditation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Application of quantitative NMR in pharmaceutical analysis: Method qualification and potency determination for two new chemical entities in early-stage clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Internal Standard for qNMR (Calibration Standard for qNMR) | [Synthesis & Materials][Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 7. bipm.org [bipm.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1,4-Bis(trimethylsilyl)benzene: A Procedural Guide

For researchers and professionals in the scientific community, the responsible management and disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides detailed, step-by-step procedures for the proper disposal of 1,4-Bis(trimethylsilyl)benzene, ensuring the safety of laboratory personnel and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before handling 1,4-Bis(trimethylsilyl)benzene, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This compound is irritating to the eyes, skin, and respiratory system.[1][2] All handling and disposal operations should be conducted within a well-ventilated chemical fume hood.

Recommended PPE:

• Eye Protection: Safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves.

• Respiratory Protection: A NIOSH-approved N95 respirator or equivalent, particularly if dust is generated.[3]

• Body Protection: A laboratory coat.[4]

Summary of Hazards and Properties

A clear understanding of the chemical's properties is fundamental to its safe handling and disposal.

Property	Data
Chemical Formula	C₁₂H₂₂Si₂
Molecular Weight	222.47 g/mol
Appearance	White to off-white solid or powder
Melting Point	91-94 °C
Boiling Point	194 °C at 742 mmHg
Flash Point	175 °C (closed cup)
Hazards	Causes skin and serious eye irritation.[2] May cause respiratory irritation.[2] Combustible solid.
Incompatibilities	Strong oxidizing agents[3][5]
Decomposition Products	Carbon oxides and silicon oxides upon combustion.[6]

Step-by-Step Disposal Protocol

The recommended disposal method for 1,4-Bis(trimethylsilyl)benzene is incineration by a licensed hazardous waste disposal facility. It is crucial to adhere to all federal, state, and local environmental regulations.[3]

1. Waste Collection and Storage:

• Collect waste 1,4-Bis(trimethylsilyl)benzene and any contaminated materials (e.g., paper towels, gloves) in a designated, properly labeled, and sealed container.[4]

• Store the waste container in a cool, dry, and well-ventilated area away from incompatible materials, such as strong oxidizing agents.[3]

2. Preparing for Disposal:

• For ultimate disposal, the material may be dissolved or mixed with a combustible solvent, such as acetone (B3395972) or ethanol.[3][4] This should be done in a chemical fume hood.

• The resulting solution can then be transferred to a suitable container for flammable organic waste.[4]

3. Container Rinsing:

• The original container of 1,4-Bis(trimethylsilyl)benzene should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[4]

• Collect the rinsate and add it to the flammable organic waste container.[4]

4. Final Disposal:

• Arrange for the collection of the hazardous waste by a licensed environmental disposal company.

• Never dispose of 1,4-Bis(trimethylsilyl)benzene down the drain or in the regular trash.[5][6]

Experimental Workflow for Disposal

Caption: Disposal workflow for 1,4-Bis(trimethylsilyl)benzene.

Accidental Spill Procedures

In the event of a spill, follow these steps:

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.

• Control Ignition Sources: Remove all sources of ignition.

• Containment:

  • For a solid spill, carefully sweep up the material, avoiding dust formation, and place it into a suitable, closed container for disposal.[5][6]

  • Do not let the product enter drains.[6]

• Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting all cleaning materials as hazardous waste.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) office.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1,4-Bis(trimethylsilyl)benzene | C12H22Si2 | CID 25771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 1,4-Bis(trimethylsilyl)benzene

For laboratory professionals engaged in cutting-edge research and development, the safe handling of specialized chemical compounds is paramount. This guide provides essential safety protocols, operational procedures, and disposal plans for 1,4-Bis(trimethylsilyl)benzene, ensuring both personal safety and the integrity of your work.

Immediate Safety and Hazard Identification

1,4-Bis(trimethylsilyl)benzene is a combustible solid that can cause skin, eye, and respiratory irritation.[1][2] Adherence to proper personal protective equipment (PPE) and handling procedures is critical to mitigate these risks. In the event of exposure, immediate and appropriate first aid is essential.

First Aid Measures:

• Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for breathing. If the person feels unwell, seek medical attention.[3][4]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with plenty of soap and water. If skin irritation develops, seek medical advice.[3][4]

• Eye Contact: Rinse eyes cautiously with water for several minutes. If contact lenses are present and easy to remove, take them out and continue rinsing for at least 15 minutes. If eye irritation persists, it is important to get medical attention.[3][4]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical assistance if the person feels unwell.[3][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling 1,4-Bis(trimethylsilyl)benzene. The following equipment is mandatory:

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles are required. In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.[6]	Protects against dust particles and potential splashes that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect gloves for any signs of degradation or puncture before use.	Prevents skin contact, which can lead to irritation.[3]
Respiratory Protection	A NIOSH-approved N95 respirator or equivalent should be used when handling the powder, especially if dust may be generated.[2] Work should be conducted in a well-ventilated area or under a fume hood.[5][7]	Minimizes the inhalation of dust particles that may cause respiratory tract irritation.
Body Protection	A standard laboratory coat is required. For tasks with a higher risk of contamination, consider chemical-resistant aprons or coveralls.[8]	Protects skin and personal clothing from contamination.

Operational Plan: Step-by-Step Handling and Storage

Proper handling and storage are crucial for maintaining the stability of 1,4-Bis(trimethylsilyl)benzene and ensuring a safe laboratory environment.

Handling Protocol:

• Preparation: Before handling, ensure that all necessary PPE is correctly worn and that a safety shower and eyewash station are readily accessible.

• Ventilation: All handling of 1,4-Bis(trimethylsilyl)benzene should be performed in a well-ventilated area, preferably within a chemical fume hood.[5][7]

• Dispensing: Avoid generating dust when weighing or transferring the solid. Use appropriate tools, such as a spatula, and handle the material gently.

• Avoiding Contamination: Keep the container tightly closed when not in use to prevent contamination and exposure to moisture.

• Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.[4] Do not eat, drink, or smoke in the laboratory.

Storage Protocol:

• Store in a cool, dark, and dry place.[3]

• Keep the container tightly sealed to prevent degradation.[3][4]

• Store away from incompatible materials, particularly strong oxidizing agents.[3]

Quantitative Data

The following table summarizes key physical and chemical properties of 1,4-Bis(trimethylsilyl)benzene.

Property	Value
Molecular Formula	C₁₂H₂₂Si₂
Molecular Weight	222.47 g/mol [1]
Appearance	Solid
Melting Point	91-94 °C
Boiling Point	194 °C at 742 mmHg
Flash Point	175 °C (347 °F) - closed cup[2]
CAS Number	13183-70-5[9]

Disposal Plan

The disposal of 1,4-Bis(trimethylsilyl)benzene and its containers must be conducted in accordance with all local, state, and federal regulations.

Step-by-Step Disposal Protocol:

• Waste Collection: Collect excess 1,4-Bis(trimethylsilyl)benzene and any contaminated disposable materials (e.g., gloves, weighing paper) in a designated, properly labeled, and sealed container for chemical waste.

• Container Decontamination: Rinse the empty container with a suitable solvent (e.g., acetone (B3395972) or ethanol). Collect the rinsate as flammable organic waste.

• Waste Segregation: Ensure that the waste is segregated from other incompatible waste streams.

• Final Disposal: The sealed waste container should be transferred to an approved waste disposal plant.[4][10] Do not dispose of this chemical down the drain.[4][5]

Emergency Protocol: Chemical Spill Workflow

In the event of a spill, a systematic and immediate response is critical to contain the material and prevent exposure.

Caption: Workflow for handling a chemical spill.

References

• 1. 1,4-Bis(trimethylsilyl)benzene | C12H22Si2 | CID 25771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,4-Bis(trimethylsilyl)benzene 96 13183-70-5 [sigmaaldrich.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. americanchemistry.com [americanchemistry.com]
• 7. lookchem.com [lookchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. 1,4-Bis(trimethylsilyl)benzene [webbook.nist.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]